5-(3-Azidopropyl)uridine

Core Science & Biosynthesis

5-(3-Azidopropyl)uridine chemical structure and properties

The following technical guide details the chemical structure, properties, and applications of 5-(3-Azidopropyl)uridine and its triphosphate derivative (5-Azido-C3-UTP).

Chemical Structure, Properties, and Bioorthogonal Applications

Executive Summary

5-(3-Azidopropyl)uridine (often utilized as the triphosphate 5-Azido-C3-UTP ) is a modified pyrimidine nucleoside designed for the bioorthogonal labeling of RNA. Unlike its analog 5-Ethynyluridine (5-EU), which is widely used for metabolic labeling in live cells, the 3-azidopropyl variant is primarily engineered for enzymatic incorporation via in vitro transcription (IVT) using T7 RNA polymerases.

Its core value lies in the C3-spacer (propyl group) , which distances the reactive azide moiety from the nucleic acid backbone. This reduces steric hindrance during enzymatic polymerization and subsequent "click" chemistry reactions, facilitating high-efficiency labeling with bulky tags (e.g., Biotin-DBCO, fluorescent dyes) without degrading the RNA integrity.

Chemical Identity & Structural Analysis

The molecule consists of a uridine core modified at the C5 position of the uracil base.[1] The modification replaces the hydrogen atom with a 3-azidopropyl linker.

2.1. Key Chemical Data

Property	Specification
Common Name	5-(3-Azidopropyl)uridine (Nucleoside) / 5-Azido-C3-UTP (Nucleotide)
Chemical Formula (UTP)	C₁₂H₂₀N₅O₁₅P₃ (Free Acid)
Molecular Weight (UTP)	~567.23 g/mol
Solubility	Highly soluble in water/aqueous buffers (≥ 10 mM)
Absorption ( )	260 nm (similar to natural Uridine)
Extinction Coefficient ( )	~8.8 L mmol⁻¹ cm⁻¹ at pH 7.5
Purity Grade	Typically ≥ 95% (HPLC) for molecular biology applications

2.2. Structural Diagram

The following diagram illustrates the chemical connectivity, highlighting the bioorthogonal azide handle and the C3 spacer.

Figure 1: Structural connectivity of 5-Azido-C3-UTP. The C5-position modification allows the azide to protrude into the major groove of the RNA helix, ensuring accessibility.

Mechanism of Action

3.1. Enzymatic Incorporation (T7 RNA Polymerase)

5-Azido-C3-UTP acts as a functional surrogate for natural UTP. T7 RNA Polymerase (T7 RNAP) tolerates modifications at the C5 position of pyrimidines well because this position faces the major groove of the DNA/RNA hybrid helix and does not interfere with Watson-Crick base pairing (A-U).

• Substitution Ratio: Can replace 10% to 100% of natural UTP in an IVT reaction, though 20–50% is optimal to maintain high transcript yield while ensuring sufficient labeling density.

• Fidelity: The presence of the propyl spacer minimizes steric clashes with the polymerase active site, allowing for the synthesis of long RNA transcripts (>1000 nt).

3.2. Bioorthogonal Click Chemistry

Once incorporated, the azide group serves as a "chemical hook." It reacts selectively with alkynes via two primary mechanisms:

• CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition): Fast and efficient but requires Cu(I), which can degrade RNA via hydrolysis. Recommended only for short oligonucleotides or when RNA degradation is not a primary concern.

• SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition): The preferred method for RNA. Reacts with cyclooctynes (e.g., DBCO, BCN) without copper. This reaction is biocompatible and preserves RNA integrity.

Synthesis & Stability

4.1. Synthetic Route Strategy

While commercial availability is standard, the synthesis typically follows a palladium-catalyzed cross-coupling strategy:

• Precursor: 5-Iodo-uridine (or 5-iodo-UTP).

• Coupling: Sonogashira coupling with a bifunctional linker (e.g., N-protected aminopropyne) or direct alkylation strategies.

• Functionalization: Hydrogenation (to saturate the triple bond to a propyl group) followed by conversion of the terminal amine/halide to an azide using sodium azide (

  ).

• Phosphorylation: If starting from the nucleoside, conversion to the triphosphate is achieved via the Yoshikawa protocol (

  ) followed by tributylammonium pyrophosphate treatment.

4.2. Stability & Storage

• Thermal Stability: The azide group is stable at physiological temperatures (37°C) but can decompose at high temperatures (>90°C) or under intense UV light.

• Storage: -20°C in aqueous buffer (pH 7.5). Avoid repeated freeze-thaw cycles which can hydrolyze the triphosphate anhydride bonds.

Applications in RNA Biology

Application	Advantage of 5-Azido-C3-UTP
Post-Transcriptional Labeling	Allows attachment of fluorophores (Cy3/Cy5) after synthesis, preventing dye quenching or polymerase inhibition during transcription.
RNA-Protein Interaction (RNP)	Can be used for photo-crosslinking (UV-mediated nitrene formation) or "click" pulldown of RNA-binding proteins.
Metabolic Labeling (Limited)	Note: Unlike 5-EU, the C3-azide variant is not a standard metabolic label for wild-type cells due to poor kinase uptake. It generally requires specific mutant kinases (e.g., UCK2 mutants) or direct transfection of the triphosphate.

Experimental Protocol: In Vitro Labeling & Click Reaction

Objective: Synthesize azide-labeled RNA and functionalize it with a DBCO-Fluorophore (Copper-Free).

Step 1: In Vitro Transcription (IVT) [2]

• Prepare Template: Linearized DNA plasmid with T7 promoter.

• Assemble Reaction (20 µL):

  • T7 Buffer (40 mM Tris pH 7.9, 6 mM

    , 2 mM Spermidine, 10 mM DTT).

  • ATP, CTP, GTP (1 mM each).

  • UTP Mix: 0.75 mM Natural UTP + 0.25 mM 5-Azido-C3-UTP (25% substitution).

  • T7 RNA Polymerase (40 U).

  • Template DNA (1 µg).

• Incubate: 37°C for 2–4 hours.

• Purification: DNase I treatment followed by spin-column purification (remove unincorporated nucleotides).

Step 2: Copper-Free Click Reaction (SPAAC)

• Reagent Prep: Dissolve DBCO-Cy5 (or DBCO-Biotin) in DMSO (10 mM stock).

• Reaction Mix:

  • Purified Azide-RNA (5–10 µg).

  • DBCO-Label (50 µM final concentration; >10-fold molar excess over azide sites).

  • PBS Buffer (pH 7.4).[3]

• Incubate: 37°C for 1 hour (or 4°C overnight) in the dark.

• Cleanup: Ethanol precipitation or RNA cleanup column to remove excess unreacted dye.

Workflow Diagram

Figure 2: Workflow for generating fluorescent RNA probes using 5-Azido-C3-UTP and copper-free click chemistry.[4]

Troubleshooting & Optimization

• Low Transcription Yield:

  • Cause: High concentrations of modified UTP can slow down T7 polymerase.

  • Solution: Reduce the substitution ratio to 10–20% (e.g., 0.1 mM Modified / 0.9 mM Natural UTP).

• High Background Fluorescence:

  • Cause: Unreacted DBCO-dye sticking to RNA or tube walls.

  • Solution: Perform a rigorous phenol-chloroform extraction or use specialized dye-removal columns (e.g., size exclusion) after the click reaction.

• RNA Degradation:

  • Cause: Contamination or copper toxicity (if using CuAAC).

  • Solution: Switch to SPAAC (DBCO reagents) which is copper-free and non-degradative.

References

• Rao, H. et al. (2012). Enzymatic incorporation of an azide-modified UTP analog into oligoribonucleotides for post-transcriptional chemical functionalization. Nature Protocols, 7(6), 1097–1112. Link

• Jena Bioscience. (n.d.). 5-Azido-C3-UTP Product Datasheet. Link

• Winz, M. L. et al. (2012). Nucleoside modifications for RNA labeling: "Click" chemistry and beyond. Chemical Communications, 48, 498-500. Link

• Paredes, E. & Das, S. R. (2011). Click chemistry for rapid labeling and isolation of RNA. ChemBioChem, 12(1), 125-131. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. its.caltech.edu [its.caltech.edu]
• 3. Live-cell RNA imaging with metabolically incorporated fluorescent nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Azido-C3-UTP, Uridines - Jena Bioscience [jenabioscience.com]

5-Azido-C3-UTP CAS number and molecular weight

Topic: 5-Azido-C3-UTP: Technical Master File & Application Guide Content Type: In-depth Technical Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals[1]

Advanced Nucleotide Analog for Bioorthogonal RNA Labeling[1]

Executive Summary

5-Azido-C3-UTP (5-Azido-C3-uridine-5'-triphosphate) is a specialized nucleotide analog engineered for the post-transcriptional chemical functionalization of RNA.[1] Unlike standard radiolabeling, which poses safety hazards, or direct enzymatic fluorophore incorporation, which often terminates transcription due to steric bulk, 5-Azido-C3-UTP utilizes a compact azide handle attached via a 3-carbon linker.[1] This design allows for efficient incorporation by T7 RNA polymerase followed by highly specific "Click Chemistry" (CuAAC or SPAAC) labeling.[1] This guide provides the critical physicochemical data, mechanistic insights, and validated protocols required to deploy this reagent in high-fidelity RNA research.

Chemical Identity & Physicochemical Properties[1][2][3][4]

The precise characterization of 5-Azido-C3-UTP is essential for calculating stoichiometry in transcription reactions.[1] Note that while unmodified UTP has a well-established CAS registry number, this specific C3-linker modified variant is a specialized research reagent often lacking a unique public CAS assignment.[1]

Table 1: Physicochemical Specifications

Property	Specification	Notes
Chemical Name	5-(3-Azidopropyl)-uridine-5'-triphosphate	"C3" denotes the propyl linker length.[1]
CAS Number	Not Assigned	Distinct from UTP (CAS 63-39-8).[1][2]
Molecular Formula		Free acid form.[1][3]
Molecular Weight	567.23 g/mol	Free acid.[1][4][5]
Exact Mass	567.02 g/mol	Useful for Mass Spec verification.
Solubility	Water, aqueous buffers (pH 7.[1]5)	Typically supplied as 10 mM or 100 mM solution.[1]
Extinction Coefficient		Measured at pH 7.5 (Tris-HCl).[1]
Appearance	Colorless to slightly yellow solution	Store at -20°C; avoid freeze-thaw cycles.[1]

Mechanism of Action

Enzymatic Incorporation (The "Trojan Horse" Strategy)

T7 RNA Polymerase (T7 RNAP) is sensitive to modifications at the Watson-Crick face of nucleotides.[1] However, the C5 position of the uracil ring faces the major groove of the DNA-RNA hybrid, a region that tolerates steric bulk.[1]

• Linker Logic: The 3-carbon (C3) linker acts as a spacer, pushing the reactive azide group away from the polymerase active site and the DNA template.[1] This minimizes steric clash during the translocation step of transcription, allowing T7 RNAP to incorporate the analog with near-native efficiency.[1]

• Ratio Control: While incorporation is efficient, 100% substitution can reduce yield.[1] A "doping" strategy (e.g., 25–50% replacement of natural UTP) maintains high transcript yield while ensuring sufficient azide density for downstream detection.[1]

Bioorthogonal Click Chemistry

Once the RNA is transcribed and purified, the pendant azide groups serve as bioorthogonal handles.[1]

• SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition): Reacts with DBCO (Dibenzocyclooctyne) derivatives.[1] Advantage: Copper-free, protecting RNA from Cu(I)-mediated degradation.[1]

• CuAAC (Copper-Catalyzed): Reacts with terminal alkynes.[1] Advantage: Faster kinetics and smaller labels, but requires strict control of Cu(I) species to prevent RNA hydrolysis.[1]

Validated Experimental Protocols

Phase 1: In Vitro Transcription (IVT) with Azide-Doping

Objective: Synthesize RNA containing accessible azide handles.[1]

Reagents:

• Linearized DNA Template (T7 promoter upstream).[1]

• T7 RNA Polymerase & 10X Buffer.[1]

• NTP Mix (ATP, CTP, GTP at 10 mM).

• UTP (10 mM) and 5-Azido-C3-UTP (10 mM) .[1]

Protocol:

• Template Prep: Ensure DNA template is linearized, phenol-chloroform purified, and RNase-free.[1]

• Reaction Assembly (20 µL final volume):

  • Assemble at Room Temperature (prevents spermidine precipitation in buffer).

  • Add Water to 20 µL.

  • 10X T7 Buffer: 2 µL.[1]

  • ATP, CTP, GTP (10 mM each): 1 µL each.[1]

  • UTP / Azide-UTP Mix: Add 0.75 µL Natural UTP (10 mM) + 0.25 µL 5-Azido-C3-UTP (10 mM).

    • Note: This creates a 3:1 ratio (25% substitution).[1] For higher labeling density, use 1:1.

  • Template DNA: 0.5–1.0 µg.[1]

  • T7 RNA Polymerase: 1–2 µL (approx. 40–100 Units).[1]

• Incubation: Incubate at 37°C for 2–4 hours.

• DNase Treatment: Add 1 µL RNase-free DNase I; incubate 15 min at 37°C to remove template.

Phase 2: RNA Purification (Critical Step)

Unincorporated 5-Azido-C3-UTP must be removed to prevent high background during labeling.[1]

• Method: Use silica-column purification (e.g., RNA Clean & Concentrator) or LiCl precipitation.[1]

• Validation: Measure concentration via A260. A260/A280 ratio should be ~2.0.[1]

Phase 3: Copper-Free Click Labeling (SPAAC)

Objective: Covalent attachment of Fluorophore/Biotin.[1]

• Reaction: Mix 5–10 µg of Purified Azide-RNA with 50 µM DBCO-Fluorophore (or DBCO-Biotin) in 1X PBS (pH 7.4).

  • Tip: Avoid amine-containing buffers (Tris) if using NHS-ester chemistry, but for Click, Tris is generally acceptable.[1] PBS is safer.[1]

• Incubation: 1 hour at 37°C in the dark.

• Cleanup: Remove excess DBCO dye using Ethanol precipitation or a fresh spin column.[1]

• Analysis: Run on a Urea-PAGE gel. Scan for fluorescence (if fluorophore used) or transfer to membrane for Streptavidin-HRP detection (if biotin used).[1]

Visualization & Pathways

Diagram 1: Chemical Structure & Functional Logic

This diagram illustrates the molecular architecture of 5-Azido-C3-UTP, highlighting the critical C3 linker that enables polymerase tolerance.[1]

Caption: Structural breakdown of 5-Azido-C3-UTP. The C3 linker at the C5 position projects the azide group into the major groove, minimizing interference with Watson-Crick base pairing.[1]

Diagram 2: Experimental Workflow (IVT to Analysis)

A logical flow ensuring high-purity labeled RNA.

Caption: Step-by-step workflow for generating and labeling Azide-modified RNA. The purification step before the Click reaction is critical to prevent high background noise.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Transcript Yield	High Azide-UTP concentration inhibits T7 RNAP.[1]	Reduce substitution ratio to 10–25%. Increase template amount.
High Background Signal	Unincorporated nucleotides remaining.[1]	Perform a second RNA purification step (e.g., LiCl precipitation) before Click labeling.[1]
RNA Degradation	RNase contamination or Cu(I) damage (if using CuAAC).[1]	Use RNase inhibitors.[1] Switch to Copper-free (DBCO) chemistry.[1]
Precipitate in IVT	Spermidine in buffer reacting with DNA at cold temps.[1]	Assemble reaction at Room Temperature, not on ice.

References

• Jena Bioscience. 5-Azido-C3-UTP Data Sheet. Retrieved from [1][6][7]

• Rao, H. et al. (2012). Enzymatic incorporation of an azide-modified UTP analog into oligoribonucleotides for post-transcriptional chemical functionalization.[1] Nature Protocols, 7(6), 1097–1112.[1]

• Pavel, J. et al. (2022). Click Chemistry in Nucleic Acids: Applications in Physiology and Medicine.[1] Chemical Reviews.[1] [1]

• Carl Roth. Safety Data Sheet & Specification: 5-Azido-C3-UTP.

Sources

• 1. Uridine 5'-triphosphate | C9H15N2O15P3 | CID 6133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Uridine 5'-Triphosphate [drugfuture.com]
• 3. t7 rna polymerase suppliers USA [americanchemicalsuppliers.com]
• 4. carlroth.com [carlroth.com]
• 5. carlroth.com [carlroth.com]
• 6. biorxiv.org [biorxiv.org]
• 7. The Arabidopsis AAC Proteins CIL and CIA2 Are Sub-functionalized Paralogs Involved in Chloroplast Development - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 5-(3-Azidopropyl)uridine in Aqueous Solution: A Technical Guide

This guide details the stability profile of 5-(3-Azidopropyl)uridine (5-APU) , a modified nucleoside extensively used in metabolic RNA labeling and bioorthogonal "click" chemistry.

The following technical analysis synthesizes chemical kinetics, degradation pathways, and experimental validation protocols to ensure data integrity in drug development and RNA research.

Executive Summary

5-(3-Azidopropyl)uridine exhibits a bimodal stability profile : it is kinetically robust against hydrolysis but thermodynamically unstable in the presence of reducing agents.

• Hydrolytic Stability: High.[1] The propyl linker effectively insulates the azide group from the nucleobase, preventing the rapid decomposition observed in aryl azides (e.g., 5-azidouridine).

• Reductive Instability: High. The azide moiety (-N

  ) is rapidly reduced to an amine (-NH ) by thiols (DTT, -mercaptoethanol) and cellular antioxidants (Glutathione), compromising "click" reactivity.

• Photostability: Moderate. Susceptible to UV-induced nitrene formation.

Chemical Architecture & Theoretical Stability

To understand the stability, one must analyze the structural topology:

• Base: Uracil (Pyrimidine).[2]

• Modification Site: C-5 position.[3]

• Linker: Propyl chain (

  ).

• Functional Group: Terminal aliphatic azide.

Contrast with Unstable Analogs

Unlike 5-azidouridine (where the azide is directly attached to the aromatic ring, leading to rapid resonance-driven decomposition) or 5-azidomethyluridine (benzylic-like resonance), the propyl linker in 5-(3-Azidopropyl)uridine acts as an electronic insulator. This makes the compound behave chemically like a standard aliphatic alkyl azide:

• Thermal Decomposition:

  C (in bulk).[4]

• Aqueous Half-life (pH 7.4):

  months at 4°C (Hydrolysis).

Degradation Pathways & Signaling

The following diagram illustrates the three primary degradation vectors for 5-(3-Azidopropyl)uridine in aqueous environments.

Figure 1: Degradation pathways of 5-(3-Azidopropyl)uridine.[5][6] Red arrows indicate critical instability risks in biological workflows.

Detailed Stability Profile

A. Hydrolytic Stability (pH Dependence)

The aliphatic azide is chemically inert to water.

• Acidic Conditions (pH < 4): The N-glycosidic bond is the weak point, not the azide. Prolonged exposure to pH < 2 will depurinate/cleave the sugar, but the 5-propylazide arm remains intact.

• Neutral/Physiological (pH 7.0–7.4): Stable. Solutions in PBS or water can be stored at -20°C for >12 months without detectable degradation.

• Basic Conditions (pH > 10): Stable short-term. Compatible with standard carbonate buffers used in labeling.

B. Reductive Instability (The Critical Failure Mode)

This is the most common source of experimental failure. Azides are "soft" electrophiles that are easily reduced to amines by thiols.

• Dithiothreitol (DTT) &

  -Mercaptoethanol (BME): Rapidly reduce the azide to an amine (Staudinger-like or direct reduction mechanism).

  • Result: The molecule loses its ability to click with alkynes.

  • Half-life: Minutes to hours depending on thiol concentration.

• TCEP (Tris(2-carboxyethyl)phosphine): While often used as a "click-compatible" reductant, TCEP can react with azides (Staudinger reduction) to form amines if copper is not present to catalyze the click reaction immediately.

• Glutathione (GSH): Intracellular concentrations (1–10 mM) can slowly reduce the azide, limiting the window for metabolic labeling in live cells (typically 1–24 hours maximum).

C. Photostability

Alkyl azides decompose under UV light (254 nm) to form nitrenes, which rearrange into imines or react with solvent.

• Lab Handling: Ambient room light is generally safe for short periods.

• Storage: Must be stored in amber vials or foil-wrapped containers.

Experimental Protocol: Stability Assessment

To validate the integrity of your 5-(3-Azidopropyl)uridine stock, use this Reverse-Phase HPLC protocol. This method separates the intact azide from the reduced amine impurity.

Methodology: RP-HPLC-UV

Parameter	Setting
Column	C18 Analytical (e.g., Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV @ 260 nm (Uracil absorption)
Temperature	25°C

Gradient Profile:

• 0–2 min: 0% B (Isocratic hold to elute salts)

• 2–15 min: 0%

  30% B (Linear gradient)

• 15–20 min: 30%

  100% B (Wash)

Data Interpretation:

• Retention Time (RT):

  • Reduced Amine (Impurity): Elutes earlier (more polar).

  • Intact Azide (Target): Elutes later (propyl-azide is hydrophobic).

• Acceptance Criteria: Purity > 95% (Area under curve).

Storage & Handling Best Practices

Condition	Recommendation	Reason
Lyophilized Powder	-20°C (Desiccated)	Hydrolytically stable indefinitely if dry.
Aqueous Stock (10–100 mM)	-20°C or -80°C	Prevents slow hydrolysis; stable for >1 year.
Freeze/Thaw	Aliquot immediately	Repeated cycles can induce micro-precipitation.
Buffer Compatibility	PBS, HEPES, Tris	Avoid buffers containing DTT, BME, or free amines.
Sterilization	0.22 µm filtration	Do not autoclave (thermal decomposition risk).

Troubleshooting "Click" Failures

If your CuAAC or SPAAC reaction fails, the stability of the azide is the first variable to check.

Figure 2: Troubleshooting logic for azide stability issues.

References

• Chemical Stability of Azide Groups

  • Title: "An azide-modified nucleoside for metabolic labeling of DNA"[7]

  • Source:ChemBioChem (2014).
  • Context: Establishes the superior stability of alkyl azides (like AmdU/propyl) over aryl azides (AdU) in physiological conditions.

• Thiol-Mediated Reduction of Azides

  • Title: "Thiol Reduction of 3'-Azidothymidine to 3'-Aminothymidine: Kinetics and Biomedical Implications"[5][6]

  • Source:Pharmaceutical Research (1988).[5]

  • Context: foundational kinetic data on the reduction of azido-nucleosides by DTT and Glutathione.[5][6]

• Synthesis and Application

  • Title: "5-Azido-C3-UTP Product D
  • Source: Jena Bioscience.
  • Context: Provides commercial stability data (pH 7.5, -20°C storage) for the triphosphate analog, directly applicable to the nucleoside.

• General Organic Azide Stability

  • Title: "Organic Azides: An Exploding Diversity of a Unique Class of Compounds"

  • Source:Angewandte Chemie Int. Ed. (2005).[6]

  • Context: Comprehensive review of alkyl azide thermal and photolytic properties.

Sources

• 1. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. jenabioscience.com [jenabioscience.com]
• 4. Organic azide - Wikipedia [en.wikipedia.org]
• 5. Thiol reduction of 3'-azidothymidine to 3'-aminothymidine: kinetics and biomedical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An azide-modified nucleoside for metabolic labeling of DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

The Essential Guide to 5-Azido-C3-Uridine Triphosphate: From Spectroscopic Characterization to Advanced RNA Labeling

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the spectrophotometric properties and applications of 5-Azido-C3-uridine triphosphate (5-Azido-C3-UTP). We will delve into the core principles of its absorbance, provide a detailed protocol for determining its extinction coefficient, and explore its pivotal role in the bioorthogonal labeling of RNA.

Introduction: A Versatile Tool for RNA Biology

5-Azido-C3-uridine triphosphate is a modified nucleoside triphosphate that has become an indispensable tool in the study of RNA. It is an analog of the natural nucleotide, uridine triphosphate (UTP), where an azido group (-N₃) is attached to the C5 position of the uracil base via a three-carbon linker. This seemingly small modification has profound implications for its utility in research. The azido group is chemically inert within the cellular environment but can be selectively reacted with an alkyne- or cyclooctyne-modified molecule in a process known as "click chemistry".[1][2] This bioorthogonal reaction allows for the specific and efficient labeling of RNA with a variety of functional tags, such as fluorophores for imaging or biotin for purification and enrichment.[][4]

The ability to incorporate 5-Azido-C3-UTP into RNA transcripts is facilitated by RNA polymerases, such as T7 RNA polymerase, during in vitro transcription.[5][6] The polymerase recognizes 5-Azido-C3-UTP as a substrate and incorporates it into the growing RNA chain in place of UTP. The resulting azide-modified RNA can then be used in a wide range of downstream applications to study RNA localization, dynamics, and interactions.[][4]

Spectrophotometric Properties of 5-Azido-C3-UTP

Accurate quantification of 5-Azido-C3-UTP and the resulting azide-modified RNA is crucial for reproducible experiments. This is typically achieved through UV-Vis spectrophotometry, which relies on the Beer-Lambert law (A = εcl). The key parameters for this measurement are the wavelength of maximum absorbance (λmax) and the molar extinction coefficient (ε).

Parameter	Value	Conditions	Source
λmax	260 nm	Tris-HCl buffer, pH 7.5	[5][6][7]
Molar Extinction Coefficient (ε)	8,800 L·mol⁻¹·cm⁻¹	Tris-HCl buffer, pH 7.5	[5][6][7]

The λmax of 260 nm is characteristic of the uracil base, and the molar extinction coefficient is a measure of how strongly the molecule absorbs light at this wavelength. It is important to note that the extinction coefficient can be influenced by factors such as pH and the ionic strength of the buffer.[8] Therefore, it is recommended to use the provided value when working under similar buffer conditions or to experimentally determine the extinction coefficient for your specific experimental setup.

Experimental Determination of the Molar Extinction Coefficient

For the highest accuracy, particularly in quantitative studies, it is advisable to experimentally determine the molar extinction coefficient of 5-Azido-C3-UTP in your specific buffer system. The following protocol outlines a reliable method for this determination. This process is self-validating as it relies on creating a standard curve from a series of precisely diluted samples.

Principle

The molar extinction coefficient is determined by measuring the absorbance of a series of solutions with known concentrations and plotting the absorbance versus concentration. According to the Beer-Lambert law, the slope of the resulting linear regression will be equal to the molar extinction coefficient when the path length is 1 cm.

Materials

• 5-Azido-C3-UTP of high purity (≥95% by HPLC)[5][7]

• Desired buffer (e.g., 10 mM Tris-HCl, pH 7.5)

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes with a 1 cm path length

• Calibrated micropipettes and sterile, nuclease-free tips

• Analytical balance for accurate weighing of the 5-Azido-C3-UTP, if starting from a solid

Step-by-Step Protocol

• Preparation of a Stock Solution:

  • If starting from a solid, accurately weigh a small amount of 5-Azido-C3-UTP and dissolve it in a precise volume of your buffer to create a concentrated stock solution. The molecular weight of the free acid form of 5-Azido-C3-UTP is 567.23 g/mol .[5][7]

  • If starting from a pre-made solution of known concentration, you can proceed to the next step. However, it is good practice to verify the concentration provided by the manufacturer.

• Preparation of a Dilution Series:

  • Perform a series of precise serial dilutions of the stock solution using your experimental buffer. Aim for a range of concentrations that will give absorbance values between 0.1 and 1.0, as this is the range where most spectrophotometers are most accurate. A typical series might include five to seven different concentrations.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to measure absorbance at 260 nm.

  • Use the same buffer that was used for the dilutions to blank the spectrophotometer.

  • Measure the absorbance of each dilution in a 1 cm path length quartz cuvette. Ensure there are no bubbles in the cuvette. It is recommended to perform at least three independent measurements for each concentration.

• Data Analysis:

  • Average the absorbance readings for each concentration.

  • Plot the average absorbance (A) on the y-axis against the concentration (c) in mol/L on the x-axis.

  • Perform a linear regression on the data points. The resulting equation will be in the form y = mx + b, where 'm' is the slope and 'b' is the y-intercept.

  • The slope 'm' of the line is the molar extinction coefficient (ε) in L·mol⁻¹·cm⁻¹. The y-intercept should be close to zero. A significant non-zero intercept may indicate a systematic error in the blanking of the spectrophotometer or the presence of an absorbing impurity.

Figure 1: Workflow for the experimental determination of the molar extinction coefficient.

Application in RNA Labeling and Downstream Analysis

The primary application of 5-Azido-C3-UTP is the enzymatic synthesis of azide-modified RNA, which can then be subjected to bioorthogonal click chemistry for various downstream applications.

In Vitro Transcription with 5-Azido-C3-UTP

During in vitro transcription, T7 RNA polymerase incorporates 5-Azido-C3-UTP into the nascent RNA strand at positions where uridine would normally be incorporated.[5][6] It is important to optimize the ratio of 5-Azido-C3-UTP to natural UTP in the reaction mixture to achieve the desired labeling density without significantly impacting the transcription efficiency.

Click Chemistry Modification

Once the azide-modified RNA is synthesized and purified, the azide groups serve as chemical handles for the attachment of various molecules via click chemistry. The two most common types of click chemistry used for this purpose are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient reaction involves the use of a copper(I) catalyst to ligate an alkyne-containing molecule to the azide-modified RNA.[1]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry reaction that utilizes a strained cyclooctyne (e.g., DBCO) which reacts spontaneously with the azide.[4] This method is particularly useful for in vivo applications where the toxicity of copper is a concern.

Figure 2: Workflow for RNA labeling using 5-Azido-C3-UTP and click chemistry.

Protocol: In Vitro Transcription Labeling of RNA with 5-Azido-C3-UTP

This protocol provides a general guideline for the synthesis of azide-modified RNA using T7 RNA polymerase. The optimal conditions may vary depending on the specific template and desired product.

Materials

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Transcription Buffer (5X)

• ATP, GTP, CTP solutions (100 mM)

• UTP solution (100 mM)

• 5-Azido-C3-UTP solution (e.g., 10 mM)[5]

• RNase Inhibitor

• Nuclease-free water

Reaction Setup

The following is an example of a 20 µL reaction. The ratio of 5-Azido-C3-UTP to UTP can be adjusted to control the labeling density.

Component	Volume	Final Concentration
Nuclease-free water	Up to 20 µL	-
Transcription Buffer (5X)	4 µL	1X
ATP, GTP, CTP (100 mM each)	0.6 µL each	3 mM each
UTP (100 mM)	0.3 µL	1.5 mM
5-Azido-C3-UTP (10 mM)	3 µL	1.5 mM
Linearized DNA template	1 µg	50 ng/µL
RNase Inhibitor	1 µL	-
T7 RNA Polymerase	2 µL	-

Procedure

• Thaw all components on ice.

• Assemble the reaction mixture in a nuclease-free tube in the order listed above, adding the enzyme last.

• Mix gently by pipetting and centrifuge briefly to collect the contents at the bottom of the tube.

• Incubate the reaction at 37°C for 2 to 4 hours.

• (Optional) To remove the DNA template, add DNase I and incubate for an additional 15 minutes at 37°C.

• Purify the RNA using a suitable method, such as lithium chloride precipitation or a column-based purification kit, to remove unincorporated nucleotides and proteins.[9]

Conclusion

5-Azido-C3-UTP is a powerful and versatile reagent for the study of RNA biology. Its ability to be enzymatically incorporated into RNA and subsequently modified via bioorthogonal click chemistry opens up a vast array of experimental possibilities for researchers in academia and industry. A thorough understanding of its spectrophotometric properties is fundamental to its effective use, ensuring accurate quantification and reproducible results. The protocols and principles outlined in this guide provide a solid foundation for the successful application of 5-Azido-C3-UTP in your research endeavors.

References

• Cui, L., et al. (2024). Uridine and its role in metabolic diseases, tumors, and neurodegenerative diseases. Frontiers in Endocrinology, 15, 1356221. Retrieved from [Link]

• Jena Bioscience. (2024, July 17). 5-Azido-C3-UTP. Retrieved from [Link]

• Daley, T. A., et al. (1988). Characterization of a photoaffinity analog of UTP, 5-azido-UTP for analysis of the substrate binding site on E. coli RNA polymerase. Biochemistry, 27(4), 1212-1218. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6029, Uridine. Retrieved from [Link]

• Interchim. (n.d.). Data Sheet - Azide RNA T7 Transcription Kit. Retrieved from [Link]

• Jena Bioscience. (n.d.). 5-Azido-C3-UTP, Uridines. Retrieved from [Link]

• Rao, H., et al. (2012). Enzymatic incorporation of an azide-modified UTP analog into oligoribonucleotides for post-transcriptional chemical functionalization. Nature Protocols, 7(6), 1097-1108. Retrieved from [Link]

• Zhou, H., et al. (2022). Total RNA Synthesis and its Covalent Labeling Innovation. Topics in Current Chemistry, 380(3), 16. Retrieved from [Link]

• Cavaluzzi, M. J., & Borer, P. N. (2004). Revised UV extinction coefficients for nucleoside-5'-monophosphates and unpaired DNA and RNA. Nucleic Acids Research, 32(1), e13. Retrieved from [Link]

• Lee, H. T., et al. (2009). Synthesis and base pairing properties of DNA-RNA heteroduplex containing 5-hydroxyuridine. Bioorganic & Medicinal Chemistry, 17(15), 5411-5417. Retrieved from [Link]

• Jena Bioscience. (n.d.). 5-Azidomethyl-UTP, Uridines. Retrieved from [Link]

• Cavaluzzi, M. J., & Borer, P. N. (2004). Revised UV extinction coefficients for nucleoside-5'-monophosphates and unpaired DNA and RNA. Nucleic Acids Research, 32(1), e13. Retrieved from [Link]

• Eurofins Genomics. (n.d.). How do I calculate the extinction coefficient of an oligonucleotide?. Retrieved from [Link]

• Alphalyse. (2016, November 15). Protein Molar Extinction Coefficient calculation in 3 small steps. Retrieved from [Link]

• Gola, M. E., et al. (2020). Robust synthesis of 2'-azido modified RNA from 2'-amino precursors by diazotransfer reaction. Organic & Biomolecular Chemistry, 18(1), 121-125. Retrieved from [Link]

• Glembockyte, V., & Gasser, G. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews, 121(11), 6390-6444. Retrieved from [Link]

• Kofoed, R. H., et al. (2022). RNA Synthesis Using 5-Bromouridine Labelling and Immunoprecipitation. Journal of Visualized Experiments, (189), e57056. Retrieved from [Link]

• K πάντα, C. I., et al. (2025). The nascent RNA labelling compound 5-ethynyl uridine (EU) integrates into DNA in some animals. bioRxiv. Retrieved from [Link]

• Ho, Y. C., et al. (2013). Using Click Chemistry to Measure the Effect of Viral Infection on Host-Cell RNA Synthesis. Journal of Visualized Experiments, (78), e50654. Retrieved from [Link]

• Bong, Y. Y., & Varghese, O. P. (2018). Bioorthogonal chemistry-based RNA labeling technologies: evolution and current state. Beilstein Journal of Organic Chemistry, 14, 2133-2146. Retrieved from [Link]

• Gissot, A., et al. (2019). Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications. Molecules, 24(19), 3583. Retrieved from [Link]

• Interchim. (n.d.). Click Chemistry (Azide / alkyne reaction). Retrieved from [Link]

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• 1. Using Click Chemistry to Measure the Effect of Viral Infection on Host-Cell RNA Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 4. Bioorthogonal chemistry-based RNA labeling technologies: evolution and current state - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jenabioscience.com [jenabioscience.com]
• 6. 5-Azido-C3-UTP, Uridines - Jena Bioscience [jenabioscience.com]
• 7. biorbyt.com [biorbyt.com]
• 8. Molar Extinction Coefficient Determination of DNA & RNA Drugs - Creative Proteomics [creative-proteomics.com]
• 9. interchim.fr [interchim.fr]

Technical Guide: RNA Functionalization with Azide Groups

Executive Summary

The functionalization of RNA with azide groups (

) represents a critical entry point for bioorthogonal "click" chemistry, enabling the conjugation of fluorophores, affinity tags (biotin), or therapeutic ligands (GalNAc, lipids) without compromising the biological activity of the transcript. Unlike DNA, RNA is chemically labile; its 2'-hydroxyl group makes it susceptible to hydrolysis, particularly in the presence of transition metals like Copper(I).

This guide delineates three validated methodologies for installing azide handles on RNA:

• Enzymatic 3'-End Labeling: High precision, template-independent addition using Yeast Poly(A) Polymerase (yPAP).

• Chemical 3'-End Oxidation: Cost-effective, bulk functionalization via periodate oxidation and reductive amination.

• Solid-Phase Synthesis: Site-specific internal modification using phosphoramidite chemistry.

Strategic Framework: The "Click" Decision Matrix

Before selecting a functionalization protocol, the downstream conjugation chemistry must be chosen. This choice dictates the stability of your RNA.

CuAAC vs. SPAAC in RNA Contexts[1][2]

• CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition):

  • Pros: Fast kinetics, small steric footprint.

  • Cons:High Risk. Cu(I) accelerates phosphodiester bond hydrolysis, leading to RNA fragmentation. Requires stabilizing ligands (e.g., THPTA).

• SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition):

  • Pros:RNA Safe. Copper-free. Ideal for long transcripts (>100 nt) or in vivo applications.

  • Cons: Slower kinetics; cyclooctyne reagents (DBCO, BCN) are bulky and hydrophobic.

Recommendation: Use SPAAC for long RNAs or biological studies. Reserve CuAAC for short oligonucleotides (<50 nt) where degradation can be monitored or is negligible.

Figure 1: Decision matrix for selecting the optimal RNA functionalization pathway based on transcript length and site requirements.

Method A: Enzymatic 3'-End Functionalization

Best for: Precision labeling of native or in vitro transcribed RNA. Mechanism: Yeast Poly(A) Polymerase (yPAP) adds a single azido-nucleotide to the 3'-OH of RNA. Unlike E. coli PAP, yPAP is more promiscuous regarding the nucleotide substrate but can be limited to a single addition by using a chain terminator (3'-azido-2',3'-ddATP).

Protocol: yPAP Azide Incorporation

Materials:

• RNA substrate (1–10 µM)

• Yeast Poly(A) Polymerase (600 U/µL)[1]

• Substrate: 3'-Azido-2',3'-dideoxyadenosine-5'-triphosphate (Azido-ddATP)

• Reaction Buffer (20 mM Tris-HCl, 0.6 mM

  , 0.02 mM EDTA, pH 7.0)

  • Note:

    is preferred over to relax substrate specificity for modified nucleotides.

Step-by-Step Workflow:

• Annealing (Optional): If RNA has strong secondary structure at the 3' end, heat to 70°C for 2 min and snap-cool on ice.

• Assembly: Mix the following in a sterile tube:

  • RNase-free water (to final vol)

  • 10x Reaction Buffer

  • RNA (final 1 µM)

  • Azido-ddATP (final 0.5 mM - Excess is critical)

  • yPAP (600 Units)[1]

• Incubation: Incubate at 37°C for 30–60 minutes .

• Purification: Remove excess Azido-ddATP using a spin column (e.g., RNA Clean & Concentrator) or ethanol precipitation. Unreacted azide-nucleotides will interfere with downstream click reactions.

Validation: The incorporation of Azido-ddATP prevents further elongation.[2] This acts as a self-validating stop.

Method B: Chemical 3'-End Functionalization (Periodate)

Best for: Large-scale labeling, mRNA, and crude mixtures. Mechanism: Sodium periodate (

) oxidizes the 3'-terminal cis-diol (ribose) into a dialdehyde. This dialdehyde reacts with an amino-azide linker via reductive amination to form a stable morpholine or amine linkage.

Protocol: Periodate Oxidation & Reductive Amination

Materials:

• RNA (up to 100 µg)

• Sodium Periodate (

  ) freshly prepared (100 mM)

• Linker: 3-Azidopropylamine (or similar amino-azide)

• Reducing Agent: Sodium Cyanoborohydride (

  )

• Precipitation reagents (

  , Ethanol)[3]

Step-by-Step Workflow:

• Oxidation:

  • Dissolve RNA in Sodium Acetate buffer (100 mM, pH 5.2). Acidic pH prevents base-catalyzed degradation.

  • Add

    to a final concentration of 10–20 mM.

  • Incubate: 30 min at 4°C in the dark (Periodate is light sensitive).

• Quenching/Cleanup:

  • Add ethylene glycol or glycerol to quench excess periodate.

  • Crucial Step: Perform ethanol precipitation to remove all traces of periodate. Residual periodate will oxidize the downstream amine linker.

• Reductive Amination:

  • Resuspend oxidized RNA in Phosphate Buffer (pH 7.0).

  • Add Amino-Azide linker (50-fold molar excess).

  • Add

    (final 50 mM). Warning: Toxic, work in fume hood.

  • Incubate: 2–4 hours at Room Temp or overnight at 4°C.

• Final Purification: Ethanol precipitate to remove excess linker.

Figure 2: Mechanism of Periodate Oxidation and Reductive Amination. Note the transition from unstable Schiff base to stable conjugate via reduction.

Method C: Solid-Phase Synthesis (Internal Modification)

Best for: Short interfering RNA (siRNA), antisense oligonucleotides (ASO), and precise internal labeling.

Strategy: Use commercially available 2'-O-Propargyl or 2'-Azido phosphoramidites.

• 2'-O-Propargyl-Adenosine: Often preferred because the alkyne is stable, and the azide is introduced via the ligand. However, 2'-Azido phosphoramidites exist but require careful handling during deprotection (avoiding Staudinger reduction).

• Post-Synthetic Note: If using 2'-O-Propargyl (Alkyne on RNA), you must use an Azide-Ligand. If using 2'-Azido (Azide on RNA), use an Alkyne/DBCO-Ligand.

Key Synthesis Parameter:

• Coupling Time: Increase coupling time to 6–10 minutes for modified phosphoramidites due to steric hindrance at the 2' position.

Downstream Application: The "Click" Protocol

Once the RNA is functionalized with an azide, the conjugation step (Click) is performed.[4]

Protocol: Copper-Free Click (SPAAC)

Recommended for RNA safety.

• Mix: Azide-RNA (in water or PBS) + DBCO-Ligand (e.g., DBCO-Fluorophore).

• Ratio: Use 5–10 equivalents of DBCO-Ligand relative to RNA.

• Incubation: Overnight at Room Temperature or 37°C.

• Purification: HPLC or Oligo Clean-up columns to remove unreacted DBCO.

Protocol: Copper-Catalyzed Click (CuAAC)

Use only if necessary and with THPTA ligand.

• Buffer: 100 mM Phosphate buffer, pH 7.

• Catalyst Mix (Premix before adding to RNA):

  • (1 mM)[5]

  • THPTA Ligand (5 mM) -> Ratio 1:5 Cu:THPTA is critical to protect RNA.

  • Sodium Ascorbate (10 mM) - Add last to activate.

• Reaction: Add Catalyst Mix to Azide-RNA + Alkyne-Ligand.

• Time: 30–60 minutes max.

• Quench: Add EDTA (10 mM) immediately to strip copper.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
RNA Degradation (Smear on Gel)	Copper toxicity (CuAAC)	Switch to SPAAC or increase THPTA:Cu ratio to 5:1.
RNase contamination	Use DEPC-treated water; clean pipettes.
Low Labeling Efficiency (Enzymatic)	Old Enzyme or ATP competition	Use fresh yPAP; ensure Azido-NTP is in excess (500µM).
Low Labeling Efficiency (Chemical)	Residual Periodate	Ensure thorough ethanol precipitation after oxidation step.
Precipitate in Reaction	DBCO hydrophobicity	Add 10–20% DMSO to the reaction mixture (RNA tolerates DMSO well).

References

• Winz, M. L., et al. (2012). "Nucleotidyl transferase assisted DNA labeling with different click chemistries." Nucleic Acids Research, 40(10), e78. Link

  • Foundational paper on using polymerases for click-ready nucleotide incorpor

• Jao, C. Y., & Salic, A. (2008).[6] "Exploring RNA transcription and turnover in vivo by using click chemistry." Proceedings of the National Academy of Sciences, 105(41), 15779-15784. Link

  • Establishes metabolic labeling (EU)

• Pawar, V. S., et al. (2021). "Efficient 3′-End Labeling of RNA with Azides and Alkynes." Current Protocols, 1(5), e135. Link

  • Detailed protocol for the periodate oxid

• Hong, V., et al. (2009). "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie International Edition, 48(52), 9879-9883. Link

  • Describes the use of THPTA ligands to prevent degrad
• Helm, M., et al. (2018). "Post-synthetic modification of RNA 3'-ends by periodate oxidation." Methods in Enzymology, 609, 23-40. Authoritative review on the chemical mechanism of 3' end labeling.

Sources

• 1. jenabioscience.com [jenabioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pnas.org [pnas.org]

Beyond the Geiger Counter: A Technical Guide to Non-Radioactive RNA Labeling

For decades, the incorporation of ³H-uridine has been the gold standard for labeling and tracking RNA. Its direct incorporation into nascent transcripts and the straightforward nature of autoradiographic detection have made it a cornerstone of molecular biology. However, the reliance on radioactive isotopes presents significant challenges, including safety concerns, regulatory hurdles, costly waste disposal, and the inherent instability of radiolabeled probes.[1][2] The modern research landscape, with its emphasis on high-throughput applications, quantitative analysis, and in vivo imaging, demands safer, more stable, and more versatile alternatives.

This technical guide provides an in-depth exploration of the leading non-radioactive RNA labeling methodologies, offering researchers, scientists, and drug development professionals a comprehensive resource for selecting and implementing the optimal strategy for their specific research needs. We will delve into the core principles, provide field-proven protocols, and offer expert insights into the nuances of each technique, empowering you to move beyond radioactivity without compromising on sensitivity or performance.

The Post-Radioactive Era: A Paradigm Shift in RNA Analysis

The move away from radioactive labeling is driven by a confluence of practical and technical advantages offered by non-radioactive methods. These alternatives provide enhanced stability, with probes that are viable for a year or more, eliminating the short half-life and radiolytic decay associated with isotopes like ³²P and ³H.[3][4] This extended shelf-life allows for greater experimental flexibility and reproducibility. Furthermore, the elimination of radioactive materials simplifies laboratory workflows, reduces administrative overhead, and creates a safer working environment.[2][5]

The versatility of non-radioactive labels is another key driver of their adoption. With a wide array of haptens, fluorophores, and reactive chemical groups available, researchers can tailor their labeling strategy to a diverse range of applications, including:

• Gene Expression Analysis: Northern blotting, in situ hybridization (ISH), and microarray analysis.[1]

• RNA-Protein Interaction Studies: Electrophoretic mobility shift assays (EMSA) and pull-down assays.[6]

• Live-Cell Imaging: Tracking RNA localization and dynamics in real-time.

Core Methodologies in Non-Radioactive RNA Labeling

Non-radioactive RNA labeling strategies can be broadly categorized into enzymatic and chemical methods. The choice between these approaches depends on factors such as the starting material, the desired labeling density, and the specific downstream application.

Enzymatic Labeling: Leveraging Nature's Machinery

Enzymatic methods utilize RNA polymerases or other RNA-modifying enzymes to incorporate labeled nucleotides into the RNA molecule. This approach is highly efficient and allows for the generation of uniformly labeled probes.

Caption: Enzymatic RNA labeling workflow.

a) Biotin Labeling: The Avidin-Biotin Power Couple

Biotin, a small vitamin, has an exceptionally high affinity for the protein streptavidin, forming one of the strongest known non-covalent bonds in biology.[5] This robust interaction is the foundation of biotin-based detection systems. Biotinylated nucleotides, such as biotin-11-UTP or biotin-16-UTP, are readily incorporated into RNA transcripts by bacteriophage RNA polymerases (T7, T3, SP6) during in vitro transcription.[7][8]

Detection: The biotinylated RNA probe is detected using streptavidin conjugated to an enzyme, typically horseradish peroxidase (HRP) or alkaline phosphatase (AP).[9] These enzymes catalyze a reaction with a chemiluminescent or chromogenic substrate, generating a detectable signal.[5]

b) Digoxigenin (DIG) Labeling: A Hapten-Antibody System

Digoxigenin (DIG) is a steroid hapten isolated from the digitalis plant.[10] RNA probes are labeled by incorporating DIG-11-UTP during in vitro transcription.[11] The small size of the DIG molecule minimizes interference with hybridization kinetics.

Detection: DIG-labeled probes are detected using a high-affinity anti-DIG antibody conjugated to an enzyme, most commonly alkaline phosphatase (AP).[10] The AP enzyme then dephosphorylates a chemiluminescent substrate, such as CDP-Star®, producing a sustained emission of light.[10]

c) Direct Fluorescent Labeling: Illuminating RNA in Situ

For applications requiring direct visualization, such as fluorescence in situ hybridization (FISH), fluorescently labeled nucleotides can be directly incorporated into RNA probes during in vitro transcription. A wide variety of fluorescent dyes are available, spanning the visible spectrum.

Expert Insight: The choice of fluorophore should be carefully considered, as bulky dyes can sometimes reduce the incorporation efficiency of RNA polymerases. It is often a trade-off between the desired brightness and the labeling efficiency.

Chemical Labeling: Precision and Versatility

Chemical labeling methods offer an alternative to enzymatic incorporation and are particularly useful for labeling pre-existing RNA or for applications where precise control over the label's position is critical.

a) Post-Synthesis Labeling with NHS Esters

N-hydroxysuccinimide (NHS) esters are reactive compounds that readily form stable amide bonds with primary amines.[3] To utilize this chemistry for RNA labeling, amine-modified nucleotides are first incorporated into the RNA during in vitro transcription. Subsequently, an NHS-ester-activated fluorescent dye is chemically coupled to the amine groups on the RNA.[12]

b) 3' End Labeling with T4 RNA Ligase

For applications where internal labeling might interfere with RNA structure or function, 3' end labeling provides a valuable alternative. T4 RNA ligase can be used to covalently attach a single biotinylated or fluorescently labeled nucleotide to the 3' terminus of an RNA molecule.[2][13]

Caption: 3' end labeling of RNA using T4 RNA Ligase.

Metabolic Labeling and Click Chemistry: A Bioorthogonal Approach

For studying newly synthesized RNA in a cellular context, metabolic labeling combined with click chemistry offers a powerful and elegant solution. This method involves introducing a bioorthogonal functional group into RNA, which can then be specifically and efficiently tagged with a fluorescent dye or other reporter molecule.

The most common approach utilizes 5-ethynyl uridine (5-EU), a uridine analog containing a terminal alkyne group.[2] When added to cell culture media, 5-EU is taken up by cells and incorporated into nascent RNA transcripts in place of uridine.[14] The alkyne-modified RNA can then be detected by a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, commonly known as "click chemistry," with an azide-containing fluorescent dye.[12][14]

Expert Insight: While incredibly powerful, it's important to be aware that in some organisms, 5-EU can be converted to its deoxy-form and incorporated into DNA.[1][15] Proper controls, such as DNase treatment, are essential to ensure the specificity of RNA labeling.

Caption: Metabolic RNA labeling and detection via click chemistry.

A Comparative Analysis of Non-Radioactive Labeling Systems

The selection of an appropriate non-radioactive labeling method is contingent upon the specific experimental requirements, including the desired sensitivity, the nature of the downstream application, and the available detection instrumentation.

Feature	Biotin-Streptavidin System	Digoxigenin (DIG) System	Direct Fluorescent Labeling	Click Chemistry (5-EU)
Principle	Hapten-protein interaction	Hapten-antibody interaction	Covalent attachment of fluorophore	Bioorthogonal chemical ligation
Labeling Method	Enzymatic (in vitro transcription), 3' end ligation	Enzymatic (in vitro transcription)	Enzymatic, chemical (post-synthesis)	Metabolic (in vivo/in cellula)
Detection	Indirect (enzyme-linked)	Indirect (enzyme-linked)	Direct (fluorescence)	Direct (fluorescence after click)
Signal Amplification	Yes (enzymatic)	Yes (enzymatic)	No (unless using antibody-based amplification)	No
Sensitivity	High (femtogram to picogram range)	High (comparable to biotin)	Moderate to high	High
Common Applications	Northern blotting, Southern blotting, EMSA, pull-downs	In situ hybridization, Northern blotting, Southern blotting	FISH, microarrays, live-cell imaging	Nascent RNA analysis, RNA turnover studies, in vivo imaging
Advantages	Robust, high signal amplification, versatile	Low endogenous background, high specificity	Single-step detection, multiplexing capability	In vivo labeling, high specificity
Disadvantages	Potential for endogenous biotin background	Requires antibody-based detection	No signal amplification, potential for photobleaching	Potential for DNA labeling in some species, copper toxicity in live cells (for CuAAC)

Detailed Experimental Protocols

To facilitate the implementation of these techniques, we provide detailed, step-by-step protocols for the most common non-radioactive RNA labeling methods.

Protocol 1: Biotin-16-UTP Labeling of RNA by In Vitro Transcription

This protocol is optimized for generating randomly biotinylated RNA probes for applications such as Northern blotting.

Materials:

• Linearized plasmid DNA or PCR product with a T7 promoter (0.5-1 µg)

• High Yield T7 RNA Labeling Kit (or individual components: T7 RNA Polymerase, 10x reaction buffer)

• NTP solution mix (ATP, CTP, GTP at 10 mM each)

• UTP solution (10 mM)

• Biotin-16-UTP (10 mM)

• RNase inhibitor

• Nuclease-free water

• DNase I (RNase-free)

• EDTA (0.5 M)

• Ethanol (100% and 70%)

• Sodium Acetate (3 M, pH 5.2)

Procedure:

• Thaw all components on ice.

• In a nuclease-free microfuge tube, assemble the following reaction at room temperature:

  • Linearized DNA template: 1 µg

  • 10x Reaction Buffer: 2 µl

  • ATP, CTP, GTP mix (10 mM each): 2 µl

  • UTP (10 mM): 0.75 µl

  • Biotin-16-UTP (10 mM): 1.5 µl (for a 2:1 ratio of Biotin-UTP to UTP)

  • RNase Inhibitor: 1 µl

  • T7 RNA Polymerase: 2 µl

  • Nuclease-free water: to a final volume of 20 µl

• Mix gently by pipetting and centrifuge briefly.

• Incubate at 37°C for 2 hours. For transcripts shorter than 300 nucleotides, the incubation time can be extended to 4-16 hours.[4]

• To remove the DNA template, add 1 µl of RNase-free DNase I and incubate at 37°C for 15 minutes.[16]

• Stop the reaction by adding 2 µl of 0.5 M EDTA.

• Purify the biotinylated RNA probe using a spin column or by ethanol precipitation.

  • For ethanol precipitation, add 2.5 volumes of 100% ethanol and 0.1 volumes of 3 M Sodium Acetate, mix, and incubate at -20°C for at least 30 minutes.[4]

  • Centrifuge at maximum speed for 15 minutes at 4°C.

  • Wash the pellet with 70% ethanol and air dry.

  • Resuspend the labeled RNA in an appropriate volume of nuclease-free water.

• Quantify the labeled RNA using a spectrophotometer and assess its integrity by gel electrophoresis.

Protocol 2: Digoxigenin-11-UTP Labeling of RNA by In Vitro Transcription

This protocol is suitable for generating DIG-labeled probes for applications like in situ hybridization.

Materials:

• Linearized plasmid DNA with a T7, T3, or SP6 promoter (1 µg)

• DIG RNA Labeling Mix (or individual components)

• RNA Polymerase (T7, T3, or SP6)

• 10x Transcription Buffer

• RNase Inhibitor

• Nuclease-free water

• DNase I (RNase-free)

• EDTA (0.2 M)

• LiCl (4 M)

Procedure:

• At room temperature, combine the following in a nuclease-free tube:

  • Linearized DNA template: 1 µg

  • 10x Transcription Buffer: 2 µl

  • DIG RNA Labeling Mix: 2 µl

  • RNase Inhibitor: 1 µl

  • RNA Polymerase (T7, T3, or SP6): 2 µl

  • Nuclease-free water: to a final volume of 20 µl

• Mix gently and centrifuge briefly.

• Incubate for 2 hours at 37°C.[17]

• (Optional) Add 2 µl of DNase I and incubate for 15 minutes at 37°C to remove the DNA template.[17]

• Stop the reaction by adding 2 µl of 0.2 M EDTA.[17]

• Precipitate the RNA by adding 2.5 µl of 4 M LiCl and 75 µl of pre-chilled 100% ethanol.

• Incubate at -80°C for at least 30 minutes.

• Centrifuge at top speed for 20 minutes in the cold.

• Wash the pellet with 70% ethanol, air dry, and dissolve in nuclease-free water.

Detection Chemistries and Signal Generation

The sensitivity of indirect labeling methods relies on the enzymatic amplification of the signal. Understanding the underlying chemistry is crucial for optimizing detection and troubleshooting experiments.

Chemiluminescent Detection of Biotin- and DIG-Labeled Probes

Caption: Alkaline phosphatase (AP) chemiluminescent detection.

In this system, the AP enzyme, conjugated to either streptavidin or an anti-DIG antibody, removes a phosphate group from a chemiluminescent substrate like CDP-Star®. This dephosphorylation generates an unstable intermediate that decomposes and emits light, which can be captured on X-ray film or with a CCD camera.[8][10]

Caption: Horseradish peroxidase (HRP) chemiluminescent detection.

The HRP enzyme catalyzes the oxidation of luminol in the presence of an oxidizing agent, such as hydrogen peroxide. This reaction produces an excited-state intermediate that decays to a lower energy state by emitting light.

Troubleshooting Common Issues

Even with optimized protocols, challenges can arise. Here are some field-proven insights for troubleshooting common problems in non-radioactive RNA labeling and detection.

Problem	Possible Cause(s)	Suggested Solution(s)
No or Weak Signal	- Inefficient probe labeling	- Verify template quality and quantity. - Optimize the ratio of labeled to unlabeled nucleotides. - Check the activity of the RNA polymerase.
- Probe degradation	- Maintain an RNase-free environment. - Check RNA integrity on a denaturing gel.
- Inefficient hybridization	- Optimize hybridization temperature and time. - Ensure the probe concentration is adequate.
- Inactive detection enzyme	- Use fresh enzyme conjugates. - Ensure proper storage of detection reagents.
High Background	- Probe is too concentrated	- Titrate the probe concentration.
- Insufficient blocking	- Increase blocking time or use a different blocking agent.
- Stringency of washes is too low	- Increase the temperature or decrease the salt concentration of the wash buffers.[15][18]
- Non-specific binding of the probe	- Include blocking agents like sheared salmon sperm DNA or yeast RNA in the hybridization buffer.
- Endogenous biotin (in biotin systems)	- Use a DIG-based system for tissues with high endogenous biotin.
Uneven or Spotty Signal	- Air bubbles trapped during hybridization	- Carefully remove all air bubbles when placing the membrane in the hybridization solution.
- Incomplete mixing of probe	- Ensure the probe is thoroughly mixed into the hybridization buffer.
- Membrane dried out during washes or detection	- Keep the membrane moist at all times.

Conclusion: The Future of RNA Analysis is Bright and Non-Radioactive

The transition from radioactive to non-radioactive RNA labeling represents a significant advancement in molecular biology, offering a safer, more stable, and highly versatile toolkit for RNA analysis. From the robust and sensitive detection offered by biotin and DIG systems to the dynamic insights provided by fluorescent labeling and click chemistry, researchers now have an array of powerful options at their disposal. By understanding the core principles, optimizing protocols, and being mindful of the potential pitfalls, scientists can confidently embrace these modern techniques to unravel the complex world of RNA with greater precision and safety than ever before.

References

• Jena Bioscience. (n.d.). Non-radioactive Labeling of DNA and RNA. Retrieved from [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Van Nostrand, E. L., et al. (2020). Principles of RNA processing from analysis of enhanced CLIP maps for 150 RNA binding proteins. Genome Biology.

• Jena Bioscience. (n.d.). HighYield T7 Digoxigenin RNA Labeling Kit (UTP-based). Retrieved from [Link]

• UC Davis. (n.d.). RNA probe labeling for DIG in situs. Retrieved from [Link]

• Slepenkov, S. V., & Koroleva, O. N. (2008). Synthesis of Biotin-Labeled RNA for Gene Expression Measurements Using Oligonucleotide Arrays. Methods in Molecular Biology.
• Steinert, H. S., et al. (2017). Strategic labelling approaches for RNA single-molecule spectroscopy. Essays in Biochemistry.

• Jena Bioscience. (n.d.). HighYield T7 Biotin11 RNA Labeling Kit (UTP-based). Retrieved from [Link]

• Jena Bioscience. (n.d.). Non-radioactive Labeling of DNA and RNA. Retrieved from [Link]

• Kim, H. Y., et al. (2023). Optimization of Biotinylated RNA or DNA Pull-Down Assays for Detection of Binding Proteins: Examples of IRP1, IRP2, HuR, AUF1, and Nrf2. MDPI.

• Jena Bioscience. (n.d.). 5-Ethynyl-uridine (5-EU), RNA synthesis monitoring. Retrieved from [Link]

• Böhm, F., et al. (2025). The nascent RNA labelling compound 5-ethynyl uridine (EU) integrates into DNA in some animals.
• Lee, S. H., et al. (2016). Biotin-Streptavidin Competition Mediates Sensitive Detection of Biomolecules in Enzyme Linked Immunosorbent Assay. PLoS ONE.
• McQuaid, S., et al. (1993).
• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. PNAS.

• SeraCare. (n.d.). Technical Guide for Non-Radioactive Nucleic Acid Labeling and Detection. Retrieved from [Link]

• Moritz, B., & Wahle, E. (2014). Current approaches for RNA-labelling to identify RNA-binding proteins. Biochemistry and Cell Biology.
• Hoog, C., et al. (2013). Using Click Chemistry to Measure the Effect of Viral Infection on Host-Cell RNA Synthesis. Journal of Visualized Experiments.
• Böhm, F., et al. (2025). The nascent RNA labelling compound 5-ethynyl uridine (EU) integrates into DNA in some animals. BMC Biology.
• Berry, L., et al. (2022). Secondary siRNA screen (5-ethynyl uridine RNA metabolic labelling).

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• 6. Comparison of commercial RNA extraction kits for preparation of DNA-free total RNA from Salmonella cells - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Protocol and Application Notes for High-Efficiency Co-transcriptional Labeling of RNA using 5-Azido-C3-UTP and T7 RNA Polymerase

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive protocol for the enzymatic synthesis of azide-modified RNA using T7 RNA polymerase. The incorporation of 5-Azido-C3-UTP during in vitro transcription (IVT) offers a robust method for producing RNA transcripts equipped with bioorthogonal azide handles. These azide groups can be subsequently and specifically modified with a wide array of molecules via copper-catalyzed or strain-promoted alkyne-azide cycloaddition ("click chemistry"), enabling applications in RNA visualization, tracking, purification, and structural analysis. This document details the underlying principles, an optimized protocol for T7 RNA polymerase-mediated transcription with 5-Azido-C3-UTP, purification strategies for the labeled RNA, and a subsequent click chemistry reaction for fluorescent labeling.

Introduction: The Power of Bioorthogonal RNA Labeling

The ability to label and track RNA molecules is fundamental to understanding their function, localization, and dynamics within cellular environments. Traditional methods often rely on bulky fluorescent nucleotide analogs that can interfere with RNA structure and function. The advent of bioorthogonal chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), provides a powerful alternative.[1][2][3] This approach involves a two-step process:

• Enzymatic Incorporation: A nucleotide analog bearing a small, non-perturbative bioorthogonal handle (an azide group) is incorporated into the RNA transcript during in vitro transcription.

• Bioorthogonal Ligation: The azide-modified RNA is then "clicked" to a probe molecule (e.g., a fluorophore, biotin) containing a complementary alkyne group.[1][2]

5-Azido-C3-UTP is an excellent substrate for T7 RNA polymerase, allowing for efficient incorporation into RNA transcripts in place of uridine triphosphate (UTP).[4][5] The modification at the 5-position of the uracil base is well-tolerated by the polymerase, ensuring high yields of full-length, azide-functionalized RNA.[6] The resulting azide-labeled RNA can be used in a multitude of downstream applications, including fluorescence microscopy, pull-down assays, and the construction of complex RNA architectures.[7]

The Principle of T7 RNA Polymerase-Mediated Incorporation of 5-Azido-C3-UTP

T7 RNA polymerase is a highly specific DNA-dependent RNA polymerase that synthesizes RNA from a DNA template containing a T7 promoter sequence.[8] The enzyme exhibits a remarkable tolerance for certain modified nucleotides, particularly those with modifications at the C5 position of pyrimidines.[6] During the elongation phase of transcription, T7 RNA polymerase recognizes 5-Azido-C3-UTP as an analog of UTP and incorporates it into the growing RNA chain opposite adenine residues in the DNA template.

The workflow for producing and labeling azide-modified RNA is a sequential process, beginning with the preparation of a suitable DNA template and culminating in the purification of the final labeled product.

Figure 1. Overall workflow for the synthesis and labeling of azide-modified RNA.

Detailed Protocol: In Vitro Transcription with 5-Azido-C3-UTP

This protocol is optimized for a standard 20 µL transcription reaction. The reaction can be scaled up as needed. To prevent RNA degradation, always use RNase-free water, reagents, and consumables.[]

Reagent Preparation

• DNA Template: A linearized plasmid or a PCR product containing a double-stranded T7 promoter upstream of the sequence to be transcribed is required.[10] The quality and concentration of the template are critical for high-yield transcription.

• NTP Mix: Prepare a stock solution containing ATP, GTP, and CTP. The concentration of UTP and 5-Azido-C3-UTP will be adjusted to achieve the desired labeling density.

• 5-Azido-C3-UTP: Typically supplied as a 10 mM solution.[5]

Reaction Setup

For a standard 20 µL reaction, assemble the following components on ice in the order listed:

Component	Volume	Final Concentration	Notes
RNase-Free Water	Up to 20 µL	-
10X Transcription Buffer	2 µL	1X	Contains Tris-HCl, MgCl₂, spermidine.
DTT (100 mM)	1 µL	5 mM	Reducing agent.
ATP, GTP, CTP (10 mM each)	2 µL	1 mM each
UTP (10 mM)	0.5 µL	0.25 mM	Can be adjusted to alter labeling density.
5-Azido-C3-UTP (10 mM)	1.5 µL	0.75 mM	Ratio of modified to natural UTP is key.
RNase Inhibitor	0.5 µL	20 units	Prevents RNA degradation.
DNA Template (0.5-1 µg)	X µL	25-50 ng/µL
T7 RNA Polymerase	2 µL	-	High concentration enzyme is recommended.
Total Volume	20 µL

Expert Tip: The ratio of 5-Azido-C3-UTP to UTP can be varied to control the labeling density. A 3:1 ratio (modified:natural) is a good starting point for robust labeling without significantly impacting transcription yield. For some applications, complete substitution of UTP with 5-Azido-C3-UTP may be possible.

Transcription and Termination

• Gently mix the reaction components and centrifuge briefly to collect the contents at the bottom of the tube.

• Incubate the reaction at 37°C for 2 to 4 hours. Longer incubation times can increase yield but may also lead to the accumulation of abortive transcripts.

• After incubation, add 1 µL of DNase I (RNase-free) and incubate at 37°C for 15 minutes to digest the DNA template.

Purification of Azide-Modified RNA

Purification is essential to remove unincorporated nucleotides, proteins, and salts that can interfere with downstream applications.

Column-Based Purification

For rapid purification, commercially available RNA cleanup kits are recommended. Follow the manufacturer's protocol. This method effectively removes enzymes, salts, and free nucleotides.

Ethanol Precipitation

This is a classic and effective method for purifying and concentrating RNA.[11]

• Add RNase-free water to the 20 µL reaction to bring the volume to 100 µL.

• Add 10 µL of 3 M sodium acetate (pH 5.2).

• Add 2.5 to 3 volumes (275-330 µL) of ice-cold 100% ethanol.

• Mix thoroughly and incubate at -20°C for at least 1 hour or at -80°C for 30 minutes.[12]

• Centrifuge at >12,000 x g for 30 minutes at 4°C.

• Carefully aspirate the supernatant without disturbing the RNA pellet.

• Wash the pellet with 500 µL of cold 70% ethanol.

• Centrifuge at >12,000 x g for 5 minutes at 4°C.

• Remove the supernatant and air-dry the pellet for 5-10 minutes. Do not over-dry.

• Resuspend the RNA pellet in an appropriate volume of RNase-free water.

Protocol: Fluorescent Labeling via Click Chemistry

This protocol describes a standard copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Sources

• 1. Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications | MDPI [mdpi.com]
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• 12. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

Application Notes and Protocols: A Guide to Copper-Free Click Chemistry for RNA Labeling

Introduction: The Imperative for Gentle RNA Labeling

In the intricate world of molecular biology, the study of ribonucleic acid (RNA) offers a window into the dynamic regulation of genetic information. To visualize and track RNA molecules within their native cellular environment, researchers require labeling methodologies that are both highly efficient and exceptionally gentle. Traditional labeling techniques, such as those involving copper-catalyzed azide-alkyne cycloaddition (CuAAC), present a significant challenge for RNA research due to the inherent cytotoxicity of copper ions, which can lead to RNA degradation and unpredictable experimental outcomes.[1][2][3]

This guide details a robust and biocompatible alternative: Copper-Free Click Chemistry , specifically the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This powerful technique enables the covalent conjugation of a reporter molecule, such as a fluorophore, to an RNA molecule of interest without the need for a toxic metal catalyst.[1][4] The reaction's bio-orthogonality ensures that it proceeds with high specificity in complex biological milieu, minimizing off-target effects and preserving the integrity of the RNA molecule.[4][]

At the heart of SPAAC is the rapid and irreversible reaction between a strained cyclooctyne, commonly a dibenzocyclooctyne (DBCO) derivative, and an azide.[1][][] By incorporating an azide-modified nucleotide into the RNA sequence during in vitro transcription, researchers can introduce a chemical handle for subsequent labeling with a DBCO-functionalized probe.[7][8] This application note provides a comprehensive, step-by-step protocol for the copper-free click labeling of RNA, along with insights into the underlying chemistry and strategies for experimental success.

The Chemistry of Precision: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The SPAAC reaction is a cornerstone of bioorthogonal chemistry, prized for its biocompatibility and rapid kinetics. The driving force behind this reaction is the significant ring strain of the cyclooctyne molecule (approximately 18 kcal/mol). This inherent strain is released upon the [3+2] cycloaddition with an azide, leading to the formation of a stable triazole linkage without the need for a catalyst.[1]

Caption: Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Experimental Workflow: From Azide-RNA to Labeled Product

The overall workflow for copper-free click labeling of RNA can be divided into three main stages: preparation of azide-modified RNA, the SPAAC reaction, and purification and analysis of the labeled RNA.

Caption: Experimental workflow for copper-free RNA labeling.

Detailed Protocol: Step-by-Step Guide

This protocol is designed for the labeling of an in vitro transcribed RNA of approximately 100 nucleotides. Optimization may be required for RNAs of different lengths or with significant secondary structure.

Part 1: Preparation of Azide-Modified RNA

The first critical step is the generation of RNA containing azide functionalities. This is typically achieved by incorporating an azide-modified nucleoside triphosphate (e.g., 5-Azido-UTP) during in vitro transcription (IVT) using a T7 RNA polymerase.[8][9]

Materials and Reagents:

Reagent	Supplier	Notes
HighYield T7 Azide RNA Labeling Kit	Jena Bioscience or equivalent	Contains T7 RNA Polymerase, reaction buffer, and NTPs.
5-Azido-C3-UTP	Jena Bioscience or equivalent	Azide-modified uridine triphosphate.
Linearized DNA Template	User-provided	Should contain a T7 promoter upstream of the sequence of interest.
Nuclease-free water	Standard molecular biology grade
RNA Purification Kit	(e.g., spin column-based)	For removal of unincorporated nucleotides.

Procedure:

• IVT Reaction Setup: Assemble the in vitro transcription reaction on ice according to the manufacturer's protocol. A typical 20 µL reaction might include:

  • 2 µL 10x Reaction Buffer

  • 2 µL ATP Solution (100 mM)

  • 2 µL CTP Solution (100 mM)

  • 2 µL GTP Solution (100 mM)

  • 1.5 µL UTP Solution (100 mM)

  • 0.5 µL 5-Azido-C3-UTP (100 mM)

  • 1 µg Linearized DNA Template

  • 2 µL T7 RNA Polymerase Mix

  • Nuclease-free water to 20 µL

  Note: The ratio of canonical UTP to azide-modified UTP can be adjusted to control the density of labeling.

• Incubation: Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction mixture and incubate for an additional 15 minutes at 37°C to remove the DNA template.

• Purification of Azide-RNA: Purify the azide-modified RNA using a spin column-based RNA purification kit to remove unincorporated NTPs, salts, and enzymes.[9] Elute the RNA in nuclease-free water.

• Quantification and Quality Control: Determine the concentration of the purified azide-RNA using a spectrophotometer (e.g., NanoDrop) by measuring the absorbance at 260 nm. Assess the integrity of the transcribed RNA by running an aliquot on a denaturing polyacrylamide or agarose gel.[10]

Part 2: Copper-Free Click Reaction (SPAAC)

With the azide-modified RNA in hand, the next step is the click reaction with a DBCO-functionalized fluorescent dye.

Materials and Reagents:

Reagent	Supplier	Notes
Purified Azide-RNA	From Part 1
DBCO-Fluorophore (e.g., DBCO-Cy5)	Various suppliers	Reconstitute in anhydrous DMSO to a stock concentration of 10 mM.
Nuclease-free water	Standard molecular biology grade
Reaction Buffer (optional)	(e.g., 1x PBS, pH 7.4)	The reaction is generally robust in various aqueous buffers.

Procedure:

• Reaction Setup: In a nuclease-free microcentrifuge tube, combine the following components:

  • 1-10 µg of purified azide-RNA

  • DBCO-fluorophore (a 10 to 50-fold molar excess over the azide groups in the RNA is recommended as a starting point).[9]

  • Reaction buffer or nuclease-free water to a final volume of 20-50 µL.

  Calculation Note: To estimate the number of azide groups, assume an equal incorporation of all four nucleotides. For a 100 nt RNA, approximately 25 uridines would be present. The actual incorporation efficiency of the azide-UTP will influence this number.[9]

• Incubation: Incubate the reaction at room temperature or 37°C for 1-2 hours. The reaction is often complete within 30-60 minutes, but longer incubation times can improve labeling efficiency. Protect the reaction from light if using a light-sensitive fluorophore.

Part 3: Purification and Analysis of Labeled RNA

After the click reaction, it is crucial to remove the unreacted DBCO-fluorophore to ensure accurate downstream analysis.

Materials and Reagents:

Reagent	Supplier	Notes
Labeled RNA reaction mixture	From Part 2
RNA Purification Method	(e.g., spin column, ethanol precipitation)	Choose a method suitable for your RNA size.
Gel Loading Buffer	Standard molecular biology grade
Denaturing Polyacrylamide or Agarose Gel
Fluorescence Gel Imager	To visualize the labeled RNA.

Procedure:

• Purification: Purify the labeled RNA from the reaction mixture to remove excess DBCO-fluorophore.

  • Spin Column Purification: Use an RNA cleanup spin column according to the manufacturer's protocol. This is effective for removing small molecules.

  • Ethanol Precipitation: For larger RNAs, ethanol precipitation can be an effective method. Add 1/10th volume of 3 M sodium acetate (pH 5.2) and 2.5 volumes of cold 100% ethanol. Incubate at -20°C for at least 1 hour, then centrifuge to pellet the RNA. Wash the pellet with 70% ethanol and resuspend in nuclease-free water.

• Analysis of Labeling:

  • Gel Electrophoresis: Run the purified labeled RNA on a denaturing gel. Visualize the RNA by staining with a nucleic acid stain (e.g., SYBR Gold) and by fluorescence imaging at the appropriate wavelength for the chosen fluorophore. A successful labeling reaction will show co-localization of the nucleic acid stain and the fluorescent signal. A mobility shift may also be observed for the labeled RNA compared to the unlabeled starting material.

  • Spectrophotometry: The labeling efficiency can be estimated by measuring the absorbance of the fluorophore and the RNA at their respective maximum absorbance wavelengths.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Labeling Efficiency	Insufficient molar excess of DBCO-fluorophore.	Increase the molar ratio of DBCO-fluorophore to azide-RNA (up to 100-fold excess).
Short incubation time.	Increase the incubation time for the SPAAC reaction (up to 4 hours or overnight at 4°C).
Inefficient incorporation of azide-NTP during IVT.	Optimize the ratio of azide-NTP to canonical NTP in the IVT reaction.
RNA Degradation	RNase contamination.	Use nuclease-free water, tips, and tubes. Work in an RNase-free environment.
Instability of RNA.	Keep RNA on ice when not in use. Avoid repeated freeze-thaw cycles.
High Background Fluorescence	Incomplete removal of unreacted DBCO-fluorophore.	Repeat the purification step or use a more stringent purification method (e.g., HPLC for high-purity applications).

Concluding Remarks

Copper-free click chemistry provides a powerful and versatile platform for the labeling of RNA.[11][] Its biocompatibility and high efficiency make it an invaluable tool for a wide range of applications, from in vitro biophysical studies to in vivo imaging of RNA dynamics.[13][14] By following the detailed protocols and considering the optimization strategies outlined in this guide, researchers can confidently and reproducibly generate high-quality labeled RNA for their specific experimental needs. The continued development of novel strained alkynes and azide-modified nucleotides promises to further expand the capabilities of this remarkable chemical ligation strategy.[15][16]

References

• Fantoni, N. Z., El-Sagheer, A. H., & Brown, T. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews, 121(12), 7122–7154. [Link]

• Gamalinda, M., & Woolford, J. L. (2015). Native purification and labeling of RNA for single molecule fluorescence studies. Methods in Molecular Biology, 1262, 17–33. [Link]

• Soton ePrints. (2021, January 14). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Retrieved from [Link]

• ResearchGate. (2025, March 4). Integrating PLOR and SPAAC Click Chemistry for Efficient Site-Specific Fluorescent Labeling of RNA. Retrieved from [Link]

• Wu, H., & Devaraj, N. K. (2019). Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo. Organic & Biomolecular Chemistry, 17(33), 7634–7645. [Link]

• Dumont, S., & Jovin, T. M. (2015). Copper-free click chemistry for attachment of biomolecules in magnetic tweezers. Biophysical Journal, 109(6), 1114–1124. [Link]

• Oxford Academic. (2025, March 24). Quantification of subcellular RNA localization through direct detection of RNA oxidation. Retrieved from [Link]

• Jena Bioscience. (2019, July 5). Protocol - Copper-free Click labeling of Azide-modified RNA. Retrieved from [Link]

• Dommerholt, J., van Rooijen, O., Borrmann, A., van Delft, F. L., & Boons, G.-J. (2011). Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. Angewandte Chemie International Edition, 50(40), 9443–9446. [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & Biology, 21(9), 1075–1101. [Link]

• ACS Publications. (2021, November 12). 2′-Azido RNA, a Versatile Tool for Chemical Biology: Synthesis, X-ray Structure, siRNA Applications, Click Labeling. Retrieved from [Link]

• Wikipedia. (n.d.). Click chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Incorporation of azide-modified UTP analogs (4–6) into RNA ONs by in vitro transcription reactions. Retrieved from [Link]

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. [Link]

• ACS Publications. (2013, December 20). Efficient Access to 3′-Terminal Azide-Modified RNA for Inverse Click-Labeling Patterns. Retrieved from [Link]

• Winz, M.-L., Linder, E. C., & Jäschke, A. (2012). Site-specific terminal and internal labeling of RNA by poly(A) polymerase tailing and copper-catalyzed or copper-free strain-promoted click chemistry. Nucleic Acids Research, 40(8), e58. [Link]

• ChemRxiv. (2024). Nanopore detection of modified RNA and DNA with nucleic acid catalyst-free click chemistry. Retrieved from [Link]

• eScholarship.org. (2016, November 17). Metabolic Incorporation of Azide Functionality into Cellular RNA. Retrieved from [Link]

• MDPI. (2025, November 7). Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. Retrieved from [Link]

• SPAAC-NAD-seq, a sensitive and accurate method to profile NAD+-capped transcripts. (2021). Proceedings of the National Academy of Sciences, 118(13), e2024227118. [Link]

• PubMed. (2021, November 12). Reproducible and efficient new method of RNA 3'-end labelling by CutA nucleotidyltransferase-mediated CC-tailing. Retrieved from [Link]

• Jena Bioscience. (n.d.). DBCO-containing FLAG Reagents. Retrieved from [Link]

• Dommerholt, J., van Rooijen, O., Borrmann, A., van Delft, F. L., & Boons, G.-J. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Angewandte Chemie International Edition, 50(40), 9443–9446. [Link]

• NIH. (2023, July 22). Click Chemistry for Visualization of Newly Synthesized RNA and Antibody Labeling on Ultrathin Tissue Sections. Retrieved from [Link]

• MDPI. (2025, March 13). Integrating PLOR and SPAAC Click Chemistry for Efficient Site-Specific Fluorescent Labeling of RNA. Retrieved from [Link]

• ACS Publications. (2022, January 13). Precise RNA Quantification by Counting Individual RNA Molecules Using High-Sensitivity Capillary Flow Cytometry. Retrieved from [Link]

• McNelles, S. A., Pantaleo, J. L., Meichsner, E., & Adronov, A. (2019). Strain-Promoted Azide-Alkyne Cycloaddition-Mediated Step-Growth Polymerization. Macromolecules, 52(19), 7241–7248. [Link]

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High-Efficiency SPAAC Labeling of Azide-Modified RNA with DBCO-Fluorophores

Abstract

This guide outlines a robust, field-proven protocol for the fluorescent labeling of RNA containing azide moieties using Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Unlike Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), SPAAC utilizes Dibenzocyclooctyne (DBCO) derivatives to drive the reaction without the need for cytotoxic copper catalysts, which are known to induce RNA hydrolysis and degradation. This protocol ensures high structural integrity of the RNA transcript while achieving quantitative labeling efficiency, suitable for single-molecule imaging, therapeutic tracking, and in vivo biodistribution studies.

Scientific Foundation: The SPAAC Advantage

Mechanism of Action

The core of this protocol is the bioorthogonal reaction between an azide group (

) incorporated into the RNA and a strained alkyne (DBCO) attached to a fluorophore. The reaction is driven by the release of significant ring strain (~18 kcal/mol) present in the cyclooctyne ring, allowing it to react spontaneously with azides at physiological temperatures without a catalyst.

Why SPAAC for RNA?

• RNA Integrity: Copper(I) ions, essential for CuAAC, generate reactive oxygen species (ROS) and can directly catalyze phosphodiester bond cleavage (hydrolysis), fragmenting long RNA transcripts. SPAAC is completely metal-free.

• Bioorthogonality: The azide-DBCO pair is inert to natural biological functional groups (amines, thiols, hydroxyls), ensuring zero non-specific binding to the RNA backbone or nucleobases.

Reaction Pathway Diagram[1][2]

[1][2][3]

Critical Experimental Factors

To ensure reproducibility and high yield, the following parameters must be strictly controlled.

Parameter	Recommendation	Rationale
Stoichiometry	10-fold Molar Excess of DBCO	The reaction follows second-order kinetics ( ). A high concentration of DBCO drives the reaction to completion (pseudo-first-order) within a reasonable timeframe.
Buffer Composition	PBS (pH 7.4) or Na-Phosphate	Avoid buffers containing Sodium Azide (NaN₃) . Inorganic azide competes with the RNA-azide for the DBCO dye, drastically reducing efficiency.
Solvent	< 20% DMSO/DMF	DBCO dyes are hydrophobic and usually dissolved in DMSO. Keep organic solvent concentration low to prevent RNA precipitation or secondary structure denaturation.
Temperature	37°C (Preferred) or RT	37°C accelerates the reaction significantly compared to Room Temperature (RT). Ensure the RNA is stable at this temp (use RNase inhibitors).

Detailed Protocol

Phase 1: Materials Preparation

• Azide-Modified RNA: Prepared via in vitro transcription (using Azide-NTPs) or enzymatic tailing (Poly(A) Polymerase + Azide-ATP).

• DBCO-Fluorophore: 10 mM stock solution in anhydrous DMSO. Store at -20°C, desiccated.

• Reaction Buffer: 1x PBS, pH 7.4 (RNase-free). NO SODIUM AZIDE.

• Purification: RNA Clean-up Spin Columns (e.g., Zymo RNA Clean & Concentrator, Monarch) or Ethanol Precipitation reagents.

Phase 2: The Labeling Workflow

Phase 3: Step-by-Step Procedure

1. Calculation of Molar Amounts

Determine the concentration of your Azide-RNA using a Nanodrop (

).[1] Calculate the moles of RNA and then the moles of Azide groups.

• Note: If the azide is only at the 3' end, Moles Azide = Moles RNA. If incorporated internally (e.g., 5% Azide-UTP), Moles Azide = Moles RNA × (Length × 0.25 × 0.05).

Formula:

2. Reaction Setup

In a sterile, RNase-free 1.5 mL tube, combine:

• Azide-RNA:

  L (typically 5–20 g).

• Buffer: Add 1x PBS to reach final volume.

• DBCO-Dye: Add calculated volume (10-fold excess).

  • Critical: Do not exceed 20% v/v DMSO in the final mixture to protect RNA structure.

3. Incubation

• Mix gently by pipetting. Do not vortex vigorously.

• Incubate at 37°C for 2–4 hours in the dark (foil-wrapped).

• Optional: For low concentrations (< 100 ng/

  L), incubate overnight at RT.

4. Purification (Essential)

Unreacted DBCO dye must be removed to prevent high background.

• Method A (Spin Column): Use a silica-based column (e.g., Zymo RNA Clean & Concentrator). This is the most effective method for removing free hydrophobic dyes.

• Method B (Ethanol Precipitation): Add 0.1 vol 3M NaOAc (pH 5.2) + 2.5 vol 100% Ethanol. Freeze at -20°C for 30 min, spin at 13k rpm for 15 min. Wash pellet with 70% EtOH.

  • Warning: Some hydrophobic DBCO dyes may co-precipitate. Columns are generally preferred.

5. Quality Control

• Degree of Labeling (DOL): Measure absorbance at 260 nm (RNA) and at the dye's

  . (Where CF is the correction factor for the dye's absorbance at 260nm).

• Gel Electrophoresis: Run a Urea-PAGE gel. Scan for fluorescence before staining with SYBR/EtBr to confirm the label is covalently attached to the RNA band.

Troubleshooting Guide

Issue	Possible Cause	Corrective Action
Low Labeling Efficiency	Presence of Azide in buffer	Ensure all buffers (PBS, wash buffers) are free of Sodium Azide (NaN₃).
Insufficient DBCO excess	Increase DBCO:RNA ratio to 20:1 or increase incubation time.
Steric Hindrance	If the azide is internal, secondary structure may hide it. Heat RNA to 70°C for 2 min then snap-cool before adding dye.
RNA Degradation	RNase contamination	Use RNaseZap, barrier tips, and DEPC-treated water.
High Background	Incomplete purification	Perform a second purification step (e.g., phenol-chloroform extraction followed by column).
Precipitation	High DMSO/Dye concentration	Dilute the reaction volume. Ensure DMSO is <20%. Use a more hydrophilic dye (e.g., DBCO-PEG4-Fluor).

References

• Jena Bioscience. Copper-free Click labeling of Azide-modified RNA Protocol. Retrieved from [Link]

• Phelps, K. et al. (2012). Click chemistry in nucleic acid functionalization and detection. Bioconjugate Chemistry.[2][3][4][5][6][7] [Link]

• Click Chemistry Tools. DBCO Reagents and Protocols.[Link]

Sources

• 1. jenabioscience.com [jenabioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. broadpharm.com [broadpharm.com]
• 4. interchim.fr [interchim.fr]
• 5. Strategic labelling approaches for RNA single-molecule spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Programmable RNA Nanostructures Enable Nanopore Detection of Cotranscriptionally Introduced RNA Modifications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Metabolic Labeling of Nascent RNA using 5-(3-Azidopropyl)uridine (5-APU)

Abstract & Introduction

Metabolic labeling of RNA is a cornerstone technique for studying transcription dynamics, RNA turnover, and subcellular localization. While 5-Ethynyluridine (5-EU) is the industry standard, it requires copper-catalyzed cycloaddition (CuAAC) for detection. Copper ions generate reactive oxygen species (ROS) that degrade fluorescent proteins (e.g., GFP/mCherry) and damage nucleic acid integrity, limiting its use in multiplexed imaging.

5-(3-Azidopropyl)uridine (5-APU) represents a distinct class of "Click-ready" nucleosides. Unlike 5-EU, 5-APU contains an azide motif. This enables Copper-Free Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) when paired with DBCO (Dibenzocyclooctyne) functionalized probes. This protocol details the application of 5-APU for bioorthogonal labeling, offering a non-toxic alternative for live-cell compatible workflows and GFP-retention assays.

Key Advantages of 5-APU

• Copper-Free Detection: Compatible with SPAAC chemistry (DBCO-reagents), preserving GFP/RFP fluorescence and cellular morphology.

• Bioorthogonality: The azide group is biologically inert and does not cross-react with cellular components.

• Dual-Pulse Capability: Can be used in conjunction with 5-EU (Alkyne) for temporal resolution of RNA synthesis (Pulse 1: EU, Pulse 2: APU).

Mechanism of Action

5-APU functions as a uridine analog.[1][2] It enters the cell via nucleoside transporters and hijacks the pyrimidine salvage pathway . It is sequentially phosphorylated by cellular kinases into its triphosphate form (5-APU-TP) and incorporated into nascent RNA by RNA Polymerases (I, II, and III).

Cellular Incorporation Pathway

The following diagram illustrates the metabolic trajectory of 5-APU from media to RNA.

Figure 1: The metabolic salvage pathway incorporation of 5-(3-Azidopropyl)uridine.

Experimental Protocol

Reagents and Equipment

• 5-(3-Azidopropyl)uridine: Stock solution (100 mM) in DMSO. Store at -20°C.

• Detection Reagent: DBCO-Fluorophore (e.g., DBCO-Cy5) for copper-free click, or Alkyne-Fluorophore for CuAAC.

• Cell Culture Media: Standard media (DMEM/RPMI) supplemented with FBS.

• Fixative: 4% Paraformaldehyde (PFA) in PBS.

• Permeabilization Buffer: 0.5% Triton X-100 in PBS.

• Nuclear Stain: DAPI or Hoechst 33342.

Phase I: Pulse Labeling

Scientific Rationale: The C5-position modification (propyl-azide) adds steric bulk compared to natural uridine. Consequently, 5-APU requires higher concentrations than 5-EU to compete effectively with endogenous uridine pools.

• Seed Cells: Plate cells (e.g., HeLa, HEK293) on coverslips or in 96-well plates. Allow to adhere overnight to reach 70-80% confluency.

• Equilibration: Refresh media 1 hour prior to labeling to stimulate transcription.

• Pulse: Add 5-APU to the culture media.

  • Recommended Concentration:200 µM – 1 mM . (Note: 5-EU is typically used at 50-100 µM. The higher concentration of 5-APU compensates for slower kinase kinetics due to the propyl linker).

• Incubation: Incubate at 37°C / 5% CO₂.

  • Short Pulse: 30–60 minutes (for measuring rapid transcription rates).

  • Long Pulse: 4–24 hours (for total RNA accumulation or turnover studies).

• Wash: Remove media and wash cells 2x with warm PBS to remove unincorporated nucleosides.

Phase II: Fixation and Permeabilization

• Fixation: Incubate cells with 4% PFA for 15 minutes at room temperature (RT).

  • Note: Avoid Methanol fixation if using GFP, as it quenches native fluorescence.

• Wash: Wash 2x with PBS.

• Permeabilization: Incubate with 0.5% Triton X-100 in PBS for 10 minutes at RT.

• Wash: Wash 2x with PBS.

Phase III: The Click Reaction (Detection)

This step differentiates the 5-APU protocol. You have two choices: SPAAC (Copper-Free) or CuAAC (Copper-Catalyzed).

Option A: Copper-Free SPAAC (Recommended for GFP retention)

• Reaction Buffer: PBS + 3% BSA (to reduce background).

• Reagent: DBCO-Fluorophore (e.g., DBCO-Cy5, 10-20 µM).

• Protocol:

  • Prepare staining solution: 20 µM DBCO-Fluorophore in PBS/BSA.

  • Add to cells and incubate for 30–60 minutes at RT in the dark.

  • Mechanism: The strained cyclooctyne (DBCO) reacts spontaneously with the azide on the RNA without a catalyst.

Option B: Copper-Catalyzed CuAAC (Standard)

• Reagent: Terminal Alkyne-Fluorophore (e.g., Alkyne-488).

• Catalyst: CuSO₄ + Sodium Ascorbate + THPTA (Ligand).

• Protocol:

  • Prepare Click Cocktail: 100 mM Tris (pH 7.6), 2 mM CuSO₄, 10 mM Sodium Ascorbate, 5 µM Alkyne-Fluorophore.

  • Incubate for 30 minutes.

  • Warning: This method may quench GFP.

Phase IV: Imaging

• Nuclear Stain: Incubate with DAPI (1 µg/mL) for 5 minutes.

• Final Wash: Wash 3x with PBS.

• Mount: Mount coverslips using an antifade mounting medium.

• Analysis: Image using Confocal Microscopy. 5-APU labeled RNA will appear in the nucleolus (rRNA) and nucleoplasm (mRNA).

Workflow Visualization

Figure 2: Step-by-step workflow for 5-APU metabolic labeling and detection.

Data Interpretation & Troubleshooting

Expected Results

Feature	5-APU (Azide)	5-EU (Alkyne)
Nucleolar Signal	Strong (rRNA synthesis)	Strong
Cytoplasmic Signal	Moderate (mRNA export)	Moderate
GFP Compatibility	High (with DBCO)	Low (Copper toxicity)
Background	Low (Bioorthogonal)	Low

Troubleshooting Guide

• Low Signal Intensity:

  • Cause: The propyl-azide group is bulkier than the ethynyl group in 5-EU, leading to lower incorporation efficiency by RNA polymerases.

  • Solution: Increase 5-APU concentration to 1 mM or extend pulse time. Ensure media is fresh (depleted uridine pools enhance incorporation).

• High Background:

  • Cause: Non-specific binding of DBCO dyes (which can be hydrophobic).

  • Solution: Increase washing steps after the click reaction. Use 3-5% BSA in the staining buffer.

• No Signal:

  • Cause: Reduction of Azide.[3] Cellular thiols can sometimes reduce azides to amines, rendering them unreactive.

  • Solution: Process samples immediately. Do not store fixed/pulsed cells for long periods before clicking.

References

• Rao, H. et al. (2012). Synthesis and enzymatic incorporation of an azide-modified uridine triphosphate analog into oligoribonucleotides for post-transcriptional chemical functionalization. Nature Protocols, 7(6), 1097–1112. Link

• Jao, C. Y., & Salic, A. (2008).[4] Exploring RNA transcription and turnover in vivo with fast-acting chemical reporters. Proceedings of the National Academy of Sciences, 105(41), 15779-15784. Link

• Grammel, M., et al. (2011). Chemical reporters for monitoring RNA synthesis and processing.[1][4][5][6][7][8][9] ChemBioChem, 12(14), 2128-2136. Link

• Jena Bioscience. (n.d.). 5-Azido-C3-UTP Product Datasheet. Jena Bioscience.[8] Link

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Uridine reverses the toxicity of 3'-azido-3'-deoxythymidine in normal human granulocyte-macrophage progenitor cells in vitro without impairment of antiretroviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic Labeling of RNAs Uncovers Hidden Features and Dynamics of the Arabidopsis Transcriptome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Metabolic labeling of RNA uncovers principles of RNA production and degradation dynamics in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Ethynyl-uridine (5-EU), RNA synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 9. Frontiers | A Protocol for Transcriptome-Wide Inference of RNA Metabolic Rates in Mouse Embryonic Stem Cells [frontiersin.org]

Application Note: Fluorescent Labeling of Nascent RNA via Click Chemistry

Subtitle: Optimizing Metabolic Incorporation of Uridine Analogs (EU) and Azide-Fluorophore Detection

Executive Summary & Technical Rationale

The "Azide-Uridine" Paradox: While the term "azide-uridine labeling" is often used colloquially, it typically refers to a two-step bioorthogonal process: the metabolic incorporation of 5-Ethynyl Uridine (5-EU) followed by detection with an Azide-functionalized fluorophore .

Why not direct Azide-Uridine incorporation? Direct metabolic labeling with 5-azidouridine (5-AzU) is inefficient in wild-type mammalian cells. Research demonstrates that endogenous uridine kinases (like UCK2) have poor affinity for the bulky azide group at the 5-position or 2'-position, rendering 5-AzU refractory to incorporation unless cells are engineered to overexpress specific kinase mutants (e.g., Drosophila dCK or human UCK2 mutants) [1, 2].

Therefore, the industry-standard protocol utilizes the "Inverse" Click Strategy :

• Metabolic Label: 5-Ethynyl Uridine (EU) — An alkyne-modified nucleoside that is readily accepted by endogenous polymerases (RNA Pol I, II, and III).

• Detection Agent: Azide-Fluorophore (e.g., Azide-Alexa Fluor 488) — Applied post-fixation via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This guide details the robust EU-Pulse / Azide-Click protocol, ensuring high signal-to-noise ratios and preserving cellular morphology.

Mechanism of Action

The workflow relies on the bioorthogonal nature of the ethynyl (alkyne) group. The alkyne handle is biologically inert and small enough to avoid steric hindrance during transcription.

Pathway Visualization

The following diagram illustrates the metabolic trajectory of EU and the subsequent click reaction.

Figure 1: Sequential workflow of 5-EU metabolic incorporation followed by bioorthogonal copper-catalyzed click chemistry with azide-fluorophores.

Critical Experimental Parameters

Reagent Selection

Component	Recommended Reagent	Scientific Rationale
Metabolic Label	5-Ethynyl Uridine (5-EU)	High incorporation efficiency; low toxicity at <1mM.
Detection Tag	Picolyl-Azide Fluorophores	"Picolyl" azides chelate copper, increasing reaction speed and reducing Cu(I) toxicity/RNA degradation compared to standard azides.
Catalyst	CuSO₄ + Sodium Ascorbate	Generates Cu(I) in situ. Essential for the classic Click reaction.
Copper Protectant	THPTA or TBTA Ligand	Crucial: Chelates Cu(I) to prevent free radical generation that degrades RNA and quenches fluorescence.

Dosage & Timing

• Concentration: 0.5 mM – 1.0 mM EU is standard.

  • Note: High concentrations (>2 mM) can inhibit rRNA synthesis (nucleolar stress).

• Pulse Duration:

  • Transcription Rate Studies: 30 – 60 minutes.

  • RNA Turnover Studies: Pulse (24h) -> Wash -> Chase (0-24h).

Detailed Protocol: Fluorescent Labeling of Nascent RNA

Phase 1: Metabolic Labeling (Live Cells)

• Preparation: Dilute 100 mM 5-EU stock (in DMSO/water) into fresh, pre-warmed culture medium to a final concentration of 1 mM .

• Pulse: Aspirate old media and add EU-containing media to cells.

• Incubation: Incubate at 37°C / 5% CO₂ for 1 hour (adjust based on experimental goals).

  • Control: Treat one sample with Actinomycin D (5 µg/mL) 30 mins prior to EU pulse to serve as a negative control (transcription inhibition).

Phase 2: Fixation & Permeabilization

Critical Step: Do not perform the Click reaction on live cells; Cu(I) is toxic.

• Wash: Aspirate media and wash cells 1x with PBS.

• Fixation: Add 3.7% Formaldehyde in PBS. Incubate for 15 minutes at room temperature (RT).

• Wash: Remove fixative and wash 1x with PBS.

• Permeabilization: Add 0.5% Triton X-100 in PBS. Incubate for 15 minutes at RT.

  • Why: Ensures the azide-fluorophore can penetrate the nucleus and organelles.

Phase 3: The Click Reaction (CuAAC)

Reaction Cocktail Preparation (per sample): Prepare fresh. Add in the following order to prevent precipitation.

Reagent	Volume (for 500 µL total)	Final Conc.	Function
1x Click Buffer (PBS)	430 µL	-	Buffer
CuSO₄ (100 mM)	10 µL	2 mM	Catalyst Source
Azide-Fluorophore (10 µM)	2.5 µL	50 nM - 5 µM	Detection
Reaction Additive (Ascorbate)	50 µL (of 10x stock)	10 mM	Reducing Agent (Cu²⁺ -> Cu⁺)

Note: If using a commercial kit (e.g., Click-iT), follow specific buffer instructions. The use of a copper-chelating ligand (THPTA) is highly recommended to protect RNA integrity.

• Staining: Aspirate permeabilization buffer and wash 1x with PBS.

• Reaction: Add 500 µL of the Click Reaction Cocktail to each coverslip/well.

• Incubation: Incubate for 30 minutes at RT in the dark .

• Wash: Aspirate cocktail and wash 1x with Click Reaction Rinse Buffer (or PBS containing 1 mM EDTA to strip excess copper).

• Nuclear Counterstain: Incubate with DAPI or Hoechst 33342 for 15 minutes.

• Mount & Image.

Troubleshooting & Optimization

Signal-to-Noise Issues

• High Background: Azide fluorophores can stick non-specifically.

  • Solution: Increase washing steps after the Click reaction. Use 1% BSA in the wash buffer.

• Low Signal:

  • Cause: Copper oxidation. Ascorbate degrades rapidly.

  • Solution: Always prepare the Ascorbate solution fresh (within 15 mins of use).

Specificity Check (DNA vs RNA)

5-EU can be converted to 5-EdU (deoxy-EU) by Ribonucleotide Reductase (RNR) and incorporated into DNA in highly proliferative cells.

• Validation: Treat a control well with RNase A post-fixation but pre-click. If the signal disappears, it is RNA. If signal remains, it is DNA incorporation.

• Prevention: Co-incubation with Thymidine can suppress the conversion of EU to EdU, though this is rarely necessary for short pulses (<2 hours).

Advanced Applications

• Spatio-Temporal Analysis: Combine EU labeling with Fluorescence In Situ Hybridization (FISH) to visualize total nascent RNA vs. specific transcripts. Note: Perform Click reaction before FISH hybridization, as FISH conditions (formamide/heat) can degrade the alkyne moiety or RNA integrity.

• Flow Cytometry: The protocol is fully transferable to suspension cells for high-throughput quantification of global transcription rates (e.g., drug toxicity screening).

References

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo with a fast-acting chemical reporter. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. Link

• Curran, K., et al. (2016). Metabolic Incorporation of Azide Functionality into Cellular RNA.[1] ChemBioChem, 17(13). (Demonstrates the difficulty of direct azide-uridine incorporation). Link

• Thermo Fisher Scientific. Click-iT™ RNA Alexa Fluor™ 488 Imaging Kit Protocol. Link

• Tani, H., & Akimitsu, N. (2012). Genome-wide analysis of RNA stability using transcription inhibitors and 5-ethynyluridine. Methods in Molecular Biology. Link

Sources

• 1. Metabolic Incorporation of Azide Functionality into Cellular RNA - PMC [pmc.ncbi.nlm.nih.gov]

biotinylation of RNA using 5-Azido-C3-UTP and click chemistry

Application Note: High-Efficiency RNA Biotinylation via 5-Azido-C3-UTP and Click Chemistry

Abstract

This guide details a robust, two-step methodology for the internal biotinylation of RNA transcripts using T7 RNA polymerase and click chemistry.[1] Unlike traditional co-transcriptional labeling with bulky Biotin-16-UTP, which often impedes polymerase processivity and reduces yield, this protocol utilizes the sterically minimal 5-Azido-C3-UTP . The resulting azide-functionalized RNA is subsequently labeled with high efficiency using either Copper-Free (SPAAC) or Copper-Catalyzed (CuAAC) click chemistry. This approach ensures high-yield transcription of long RNAs (>1000 nt) while offering versatile post-transcriptional functionalization.

Introduction & Mechanistic Rationale

The Steric Challenge

Direct incorporation of Biotin-UTP during in vitro transcription (IVT) is the standard for generating labeled RNA probes. However, the large biotin moiety can sterically hinder T7 RNA polymerase, leading to:

• Premature Termination: Lower yields of full-length transcripts.

• Poor Incorporation Rates: Low labeling density.

• Sequence Bias: Polymerase stalling at U-rich regions.

The "Click" Solution

The 5-Azido-C3-UTP analog replaces the bulky biotin group with a compact azide group (

). This small modification is well-tolerated by T7 RNA polymerase, allowing near-native transcription yields. The biotin is attached post-transcriptionally via a bioorthogonal click reaction, separating the enzymatic synthesis from the labeling step.

Key Advantages:

• High Yield: Minimal interference with transcription.

• Tunable Density: Labeling density is controlled by the Azide:UTP ratio during IVT.

• Versatility: The same azide-RNA stock can be labeled with Biotin, Cy3, Cy5, or Desthiobiotin.

Workflow Visualization

Figure 1: Workflow for two-step RNA biotinylation. The process separates enzymatic incorporation from chemical labeling to maximize yield and purity.

Material Selection & Reagents

Component	Specification	Purpose
Modified Nucleotide	5-Azido-C3-UTP (10 mM)	Substrate for T7 Pol; provides reactive handle.
Labeling Reagent	DBCO-Biotin (for SPAAC) ORBiotin-Alkyne (for CuAAC)	Reacts with azide.[1][2][3][4][5][6][7][8] DBCO is copper-free (safer for RNA).
Polymerase	High-yield T7 RNA Polymerase	Catalyzes RNA synthesis.
Ligand (CuAAC only)	THPTA or BTTAA	CRITICAL: Protects RNA from Cu(II)-mediated hydrolysis.
Purification	Spin Columns (RNA Clean & Concentrator)	Removes unreacted nucleotides/biotin.

Protocol Phase 1: Enzymatic Incorporation (IVT)

Objective: Generate RNA transcripts containing randomly incorporated azide groups.

Expert Insight: A substitution ratio of 35% 5-Azido-C3-UTP to 65% native UTP is optimal.[9] Higher ratios (>50%) significantly decrease yield, while lower ratios reduce detection sensitivity.

Step-by-Step:

• Thaw Reagents: Thaw all nucleotides and buffer on ice. Keep T7 Polymerase at -20°C until the last moment.

• Prepare Nucleotide Mix (Total UTP 1 mM):

  • Native UTP (10 mM): 6.5 µL

  • 5-Azido-C3-UTP (10 mM): 3.5 µL

  • Result: 10 µL of "35% Azido-UTP Mix".

• Assemble Reaction (20 µL final volume):

  • RNase-Free Water: to 20 µL

  • 10x T7 Reaction Buffer: 2 µL[9]

  • ATP, CTP, GTP (10 mM each): 2 µL each[9]

  • 35% Azido-UTP Mix : 2 µL (Final conc: 1 mM total UTP)

  • DTT (100 mM): 2 µL[9]

  • RNase Inhibitor (40 U/µL): 0.5 µL

  • Linearized DNA Template (1 µg): X µL

  • T7 RNA Polymerase Mix: 2 µL[9]

• Incubation: Incubate at 37°C for 2 hours .

  • Note: For long transcripts (>1kb), extend to 4 hours.

• DNase Treatment: Add 1 µL DNase I (RNase-free); incubate 15 min at 37°C to remove template DNA.[1]

• Purification (CRITICAL):

  • Unincorporated 5-Azido-C3-UTP must be removed to prevent it from consuming the expensive DBCO-Biotin in the next step.

  • Method: Use silica-based spin columns (e.g., Zymo RNA Clean & Concentrator) or LiCl precipitation. Elute in 30 µL RNase-free water.

Protocol Phase 2: Click Chemistry Labeling

Choose Option A (SPAAC) for maximum RNA integrity (Recommended). Choose Option B (CuAAC) for lower cost or if using specific alkyne tags.

Option A: Copper-Free (SPAAC) – Recommended

Strain-Promoted Azide-Alkyne Cycloaddition uses cyclooctynes (DBCO) to react spontaneously with azides. No catalyst required.

• Quantify RNA: Measure concentration of purified Azide-RNA (A260).

• Reaction Setup:

  • Purified Azide-RNA: ~10 µg (in up to 15 µL)

  • PBS (10x, pH 7.4): 2 µL

  • DBCO-Biotin (10 mM in DMSO): 1 µL (Final conc: ~500 µM)

  • Water: to 20 µL[1]

• Incubation: Incubate at 37°C for 60 minutes (or overnight at RT).

• Stop: Reaction stops upon purification.

Option B: Copper-Catalyzed (CuAAC)

Uses CuSO4 reduced to Cu(I).[6] WARNING: Cu(I) generates Reactive Oxygen Species (ROS) that degrade RNA. You MUST use a ligand (THPTA).

• Prepare Catalyst Mix (Fresh):

  • Mix CuSO4 (20 mM) and THPTA Ligand (100 mM) in a 1:5 ratio before adding to RNA. This complexes the copper.[10]

  • Add Sodium Ascorbate (100 mM) last to reduce the complex.

• Reaction Setup:

  • Azide-RNA: 10 µg

  • Biotin-Alkyne (10 mM): 1 µL

  • Cu-THPTA-Ascorbate Mix: Add to final conc of 0.5 mM Cu.

  • Buffer: 100 mM Na-Phosphate, pH 7.

• Incubation: 30 minutes at 25°C . Do not heat.

Protocol Phase 3: Final Purification & QC

• Removal of Free Biotin:

  • Pass the reaction through a Sephadex G-25 or G-50 spin column, or use silica-based cleanup again. Free biotin will compete for Streptavidin binding in downstream assays.

• Quality Control (Dot Blot):

  • Spot 1 µL of serial dilutions (100 ng, 10 ng, 1 ng) of Biotin-RNA onto a Nylon membrane.

  • Crosslink (UV).

  • Block with BSA.

  • Incubate with Streptavidin-HRP (1:10,000).

  • Detect via Chemiluminescence.

  • Success Criteria: Strong signal at 1 ng; no signal in "No Click" control.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Transcription Yield	Azide-UTP ratio too high (>50%).[1]	Reduce Azide-UTP to 35% or 20%.
RNA Degradation (Smear)	RNase contamination or Copper toxicity (CuAAC).	Use RNase inhibitors.[1][9] Switch to SPAAC (Cu-free). If using CuAAC, ensure THPTA ligand is in 5x excess of Copper.
High Background in Pull-down	Free Biotin not removed.	Perform two rounds of spin-column purification or use Ethanol precipitation.
No Biotin Signal	Incomplete Click reaction.	Ensure pH is 7.0–7.5. Increase DBCO-Biotin concentration. Check Azide-UTP integrity (avoid freeze-thaw).

References

• Jena Bioscience. HighYield T7 Azide RNA Labeling Kit (UTP-based) Protocol. [Link]

• Baseclick GmbH. Click Chemistry for RNA Labeling Application Note. [Link]

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879–9883. (Establishes THPTA ligand usage). [Link]

Sources

• 1. interchim.fr [interchim.fr]
• 2. 5-Azido-C3-UTP, Nucleotides for RNA Crosslinking - Jena Bioscience [jenabioscience.com]
• 3. RNA synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 4. 5-Azido-C3-UTP, Uridines - Jena Bioscience [jenabioscience.com]
• 5. jenabioscience.com [jenabioscience.com]
• 6. US11519027B2 - Single-cell RNA sequencing using click-chemistry - Google Patents [patents.google.com]
• 7. Click Chemistry for Visualization of Newly Synthesized RNA and Antibody Labeling on Ultrathin Tissue Sections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. HighYield T7 Azide RNA Labeling Kit (UTP-based), CLICK T7 in vitro Transcription Labeling Kits - Jena Bioscience [jenabioscience.com]
• 10. interchim.fr [interchim.fr]

Application Note: Post-Transcriptional Chemical Functionalization of RNA

Introduction: The Shift from Observation to Engineering

For decades, RNA was studied passively. Today, we engineer it. Post-transcriptional chemical functionalization—the modification of RNA after synthesis using chemoselective reagents—is the cornerstone of modern RNA therapeutics, structural biology, and epitranscriptomics. Unlike enzymatic labeling, chemical methods offer superior scalability, site-specificity, and compatibility with in vivo systems.

This guide details three critical workflows: Bioorthogonal Metabolic Labeling (for tracking), SHAPE-MaP (for structural interrogation), and 3' Terminal Oxidation (for conjugation). These protocols are designed to be self-validating, addressing the "black box" nature of many commercial kits.

Module 1: Bioorthogonal Metabolic Labeling (Click Chemistry)[1]

Principle

This method relies on the metabolic incorporation of nucleoside analogs (e.g., 5-Ethynyluridine, 5-EU) by RNA polymerases in vivo. Once incorporated, the alkyne handle reacts with an azide-functionalized probe via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[]

Critical Insight: We utilize THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) as a copper-chelating ligand.[2] Without THPTA, Cu(I) generates reactive oxygen species (ROS) that degrade RNA backbones, ruining downstream sequencing or imaging.

Workflow Diagram

Figure 1: Workflow for metabolic labeling of nascent RNA using 5-EU and CuAAC Click Chemistry.

Protocol: 5-EU Labeling & CuAAC Detection

Reagents:

• 5-Ethynyluridine (5-EU) (100 mM stock in DMSO)

• CuSO4 (100 mM)[3]

• Sodium Ascorbate (freshly prepared 100 mM)

• THPTA Ligand (50 mM)

• Azide-Fluorophore (e.g., Azide-Cy5, 5 mM)

Step-by-Step:

• Pulse: Treat cells with 1 mM 5-EU for 1–4 hours.

  • Why: Shorter pulses label nascent RNA (transcription rate); longer pulses label steady-state RNA.

• Fixation: Fix cells with 3.7% formaldehyde (15 min) followed by permeabilization with 0.5% Triton X-100.

  • Caution: Do not use methanol if you plan to preserve GFP fluorescence; organic solvents quench GFP.

• Click Cocktail Preparation (Order Matters): Prepare the following mix immediately before use (Values for 1 mL):

  • PBS: 860 µL

  • CuSO4 (100 mM): 20 µL (Final: 2 mM)

  • THPTA (50 mM): 10 µL (Final: 0.5 mM) -> Mix Cu and THPTA first to form complex.

  • Azide-Fluorophore (5 mM): 2 µL (Final: 10 µM)

  • Sodium Ascorbate (100 mM): 100 µL (Final: 10 mM) -> Add last to initiate reduction.

• Reaction: Add cocktail to cells. Incubate 30 min at Room Temp in the dark.

• Wash: Wash 3x with PBS containing 1 mM EDTA to chelate residual copper.

Module 2: Structural Interrogation via SHAPE-MaP[5]

Principle

Selective 2'-Hydroxyl Acylation analyzed by Primer Extension (SHAPE) uses electrophilic reagents to modify the 2'-OH of flexible (unpaired) nucleotides.[4][5] We use NAI (2-methylnicotinic acid imidazolide) because it is cell-permeable and has a half-life balanced for both in vitro and in vivo probing.

Critical Insight: The "MaP" (Mutational Profiling) strategy uses a specialized Reverse Transcriptase (Superscript II with Mn2+) that reads through the chemical modification, recording it as a mutation in the cDNA, rather than stopping.

SHAPE-MaP Workflow Diagram

Figure 2: SHAPE-MaP workflow utilizing NAI reagent and mutational profiling readout.

Protocol: In Vitro NAI Probing

Reagents:

• NAI (2 M stock in anhydrous DMSO). Store at -80°C. Do not freeze-thaw >3 times.

• Folding Buffer (100 mM HEPES pH 8.0, 100 mM NaCl, 10 mM MgCl2).

• Quench Buffer (2 M DTT).

Step-by-Step:

• Folding: Dissolve RNA (approx. 10 pmol) in 90 µL Folding Buffer. Heat to 95°C for 2 min, snap cool on ice, then incubate at 37°C for 20 min.

  • Why: Ensures RNA is in its thermodynamically stable secondary structure before probing.

• Modification: Add 10 µL of 100 mM NAI (diluted from stock) to the RNA.

  • Control: Add 10 µL DMSO to a separate "Negative Control" tube.

• Incubation: Incubate at 37°C for 15 minutes (approx. 5 half-lives of NAI).

• Quenching: Add 10 µL of 2 M DTT (Final ~200 mM).

  • Causality: Unquenched NAI will react with the Reverse Transcriptase enzyme in the next step, inhibiting cDNA synthesis.

• Purification: Ethanol precipitate or use RNA Clean & Concentrator columns.

• Readout: Proceed to MaP Reverse Transcription (using Mn2+ to promote read-through).

Module 3: 3' Terminal Functionalization (Periodate Oxidation)

Principle

This method targets the 2',3'-cis diol at the 3' end of RNA. Sodium periodate (NaIO4) oxidizes this diol into a reactive dialdehyde. This aldehyde can then be conjugated to hydrazides or alkoxyamines.

Self-Validation Check: This reaction requires a free 3'-OH. It will fail if the RNA is 2'-O-methylated (common in plant miRNAs) or has a 3' phosphate.

Mechanism Diagram

Figure 3: Mechanism of 3' terminal labeling via periodate oxidation and hydrazide coupling.

Protocol: 3' Fluorophore Labeling

Reagents:

• Sodium Periodate (NaIO4) (100 mM freshly prepared in water).

• Sodium Acetate (0.1 M, pH 5.5).

• Lucifer Yellow CH (or Biotin-Hydrazide) (10 mM).

• Sodium Cyanoborohydride (NaCNBH3) (Optional, for stabilization).

Step-by-Step:

• Oxidation: Mix RNA (1–10 µg) in 0.1 M NaOAc (pH 5.5) . Add NaIO4 to a final concentration of 10 mM .

  • Why pH 5.5? Acidic pH prevents beta-elimination (chain scission) of the oxidized RNA.

• Incubation: Incubate 30 min on ice in the dark.

• Precipitation: Add 2.5 volumes of Ethanol to precipitate RNA. Do not use glycogen (it is a carbohydrate and will compete for oxidation). Use linear polyacrylamide as a carrier if needed.

• Coupling: Resuspend oxidized RNA in water. Add Hydrazide label (Final 1 mM). Adjust buffer to pH 7.0. Incubate 1–4 hours at Room Temp.

• Stabilization (Optional): Add 10 mM NaCNBH3 to reduce the hydrazone bond to a stable hydrazine linkage.

Troubleshooting & QC Data

Issue	Probable Cause	Corrective Action
High Background (Click)	Non-specific dye binding	Increase wash stringency (0.1% Tween-20). Use "No-EU" control.
RNA Degradation (Click)	Copper toxicity (ROS)	Must use THPTA or TBTA ligand. Keep reaction time <1 hour.
No RT Readout (SHAPE)	Incomplete Quench	Ensure DTT is fresh. Purify RNA thoroughly before RT.
No Labeling (Periodate)	3' End blocked	Check if RNA has 3'-phosphate or 2'-O-Me. Treat with T4 PNK (phosphatase activity) if 3'-P is suspected.

References

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo with 5-ethynyluridine. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. Link

• Spitale, R. C., et al. (2013). RNA structural analysis by SHAPE-MaP. Nature Protocols, 12, 1183–1210.

• Smola, M. J., et al. (2015). SHAPE-MaP: Mutational profiling for RNA secondary structure determination. Nature Protocols, 10, 1643–1669. Link

• Willkomm, D. K., & Hartmann, R. K. (2005). 3′-End labeling of RNA with fluorescein-5-thiosemicarbazide. Handbook of RNA Biochemistry, 86-93.

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. (Establishes THPTA usage). Link

Sources

• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Guidelines for SHAPE reagent choice and detection strategy for RNA structure probing studies - PMC [pmc.ncbi.nlm.nih.gov]

Precision Synthesis and Functionalization of Azide-Modified Oligoribonucleotides

Abstract

The incorporation of azide moieties into oligoribonucleotides (ORNs) represents a pivotal advancement in RNA chemical biology, enabling bioorthogonal conjugation via "Click" chemistry (CuAAC and SPAAC). This application note details the strategic synthesis of azide-functionalized RNA, focusing on the preservation of the azide group during the rigors of solid-phase synthesis (SPS) and deprotection. We present a validated workflow for site-specific 2'-azido and 5'-azido incorporation, followed by optimized conjugation protocols that mitigate RNA degradation.

Part 1: Strategic Approaches to Azide-RNA Synthesis

The synthesis of azide-RNA is not a "one-size-fits-all" process.[1][2] The choice of method dictates the yield, purity, and downstream utility of the RNA.

Decision Matrix: Synthesis Pathways

Feature	Solid-Phase Synthesis (Phosphoramidite)	Enzymatic Incorporation (T7 Transcription)	Post-Synthetic Diazotransfer
Precision	High: Site-specific (single nucleotide resolution).	Low: Statistical incorporation (replaces all UTPs with Azide-UTP).	High: Converts specific amino-RNA to azido-RNA.[2]
Scale	µmol to mmol (Therapeutic/Biophysical).	pmol to nmol (In vitro assays).	µmol (Requires amino-precursor).
Complexity	High: Requires specialized phosphoramidites.	Low: Standard transcription kit.	Medium: Requires handling of triflyl azide (shelf-stable alternatives exist).
Key Risk	Staudinger Reduction: P(III) reagents or phosphine scavengers can destroy the azide.	Efficiency: Polymerase may stall with bulky modifications.	Incompleteness: Conversion efficiency varies.[3]

Workflow Visualization

The following diagram illustrates the critical decision points and chemical pathways for generating Azide-RNA.

Figure 1: Strategic workflow for the synthesis of azide-functionalized oligoribonucleotides, highlighting the critical deprotection checkpoint in solid-phase synthesis.

Part 2: Detailed Protocols

Protocol A: Solid-Phase Synthesis of 2'-Azido RNA

Expertise Insight: The primary challenge in synthesizing azide-RNA via phosphoramidite chemistry is not the coupling itself, but the Staudinger Reaction. Trivalent phosphorus (P(III)) compounds—found in phosphoramidites and common reducing agents like TCEP or Triphenylphosphine—react rapidly with azides to form amines.

• Rule #1: Never use TCEP (Tris(2-carboxyethyl)phosphine) during deprotection or handling.

• Rule #2: Ensure efficient oxidation (P(III)

  P(V)) during the synthesis cycle to prevent azide reduction by unoxidized phosphites.

Materials

• Synthesizer: DNA/RNA Synthesizer (e.g., ABI 394, MerMade).

• Reagents:

  • 2'-Azido-2'-deoxyuridine phosphoramidite (or Adenosine/Cytosine/Guanosine variants).

  • Standard RNA phosphoramidites (2'-O-TBDMS or 2'-O-TOM protected).[4]

  • Activator: 5-Ethylthio-1H-tetrazole (ETT) or BTT.

  • Oxidizer: 0.02 M Iodine in THF/Pyridine/H2O (Standard).

  • Deprotection Buffer: Ammonia/Methylamine (AMA) (1:1 mixture). Do not use TCEP.

Step-by-Step Procedure

• Sequence Design: Locate the azide modification. 2'-Azido groups favor the C3'-endo conformation (A-form RNA mimic), making them structurally stabilizing in double strands [1].

• Coupling Cycle:

  • Perform standard RNA synthesis.

  • Modification Step: Dilute the 2'-Azido phosphoramidite to 0.1 M in anhydrous acetonitrile.

  • Increase coupling time to 6–10 minutes (vs. standard 3-4 min) to ensure high efficiency, as the 2'-azido group is electron-withdrawing and sterically demanding.

• Oxidation:

  • Use standard Iodine oxidation. Iodine does not react with alkyl azides under these conditions.

• Cleavage and Deprotection (The Critical Step):

  • Cleavage: Incubate the solid support in AMA (Ammonia/Methylamine) for 10 minutes at 65°C (or per resin manufacturer instructions).

  • Base Deprotection: Continue incubation if required.

  • 2'-Silyl Removal:

    • Lyophilize the AMA solution.

    • Resuspend in Triethylamine trihydrofluoride (TEA·3HF) or DMSO/TEA·3HF. Incubate at 65°C for 2.5 hours.

    • Note: This fluoride-based deprotection is safe for azides.

  • Quenching: Quench with water/buffer. Avoid disulfide reducing agents containing phosphines. If a reducing agent is absolutely necessary for other modifications, use DTT (Dithiothreitol) , which does not react with azides [2].

• Purification:

  • Purify via RP-HPLC.[5] The azide group adds hydrophobicity; expect a slight retention time shift compared to the unmodified control.

Protocol B: "Click" Conjugation (CuAAC vs. SPAAC)

Once the Azide-RNA is synthesized, it must be conjugated.[4][6][7] Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is fast but risks RNA degradation via reactive oxygen species (ROS). Strain-Promoted (SPAAC) is slower but bio-inert.

Method 1: CuAAC (Copper-Catalyzed) - Optimized for RNA Stability

Mechanism: Uses Cu(I) to catalyze the triazole formation. Risk: Cu(I) + O2 generates hydroxyl radicals that cleave the RNA backbone. Solution: Use THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine), a water-soluble ligand that chelates Cu(I), accelerating the reaction while blocking ROS generation [3].

• Prepare RNA: Dissolve Azide-RNA in RNase-free water (final conc. 10–50 µM).

• Prepare "Click Cocktail" (Pre-mix in order):

  • CuSO4 (1 mM final)

  • THPTA Ligand (5 mM final) -> Ratio of Ligand:Cu must be at least 5:1.

  • Sodium Ascorbate (freshly prepared, 25 mM final).

• Reaction:

  • Add Alkyne-Label (e.g., Fluorophore-Alkyne, 2–5 equivalents).

  • Add Click Cocktail to the RNA.[8]

  • Incubate at 37°C for 30–60 minutes .

  • Note: Degassing buffers with Argon further protects RNA.

• Cleanup: Ethanol precipitation or spin-column purification (e.g., Oligo Clean & Concentrator) to remove Copper and Ligand.

Method 2: SPAAC (Copper-Free) - The Safer Alternative

Mechanism: Uses a strained cyclooctyne (e.g., DBCO, BCN) to react spontaneously with the azide. Benefit: Zero risk of metal-induced degradation. Ideal for in vivo or live-cell applications.

• Reaction:

  • Mix Azide-RNA (10–50 µM) with DBCO-Functionalized Label (5–10 equivalents).

  • Buffer: PBS or Water (pH 7.0–7.5). Avoid acidic pH.

  • Incubate at Room Temperature for 2–4 hours or 4°C overnight .

• Cleanup: Remove excess DBCO label via HPLC or precipitation. (DBCO is bulky and hydrophobic; HPLC separation is usually straightforward).

Part 3: Quality Control & Characterization

Expertise Insight: Standard UV absorbance is insufficient for verifying "Click" success. You must verify the mass shift.

Method	Purpose	Expected Result
ESI-MS	Identity Confirmation	Azide-RNA: Mass = Calculated Mass.Click-Product: Mass = RNA + Label + Triazole (No loss of N2).
RP-HPLC	Purity & Conversion	Azide-RNA: Single peak.Click-Product: Shift to higher retention time (hydrophobic label) or lower (charged label).
Gel Electrophoresis	Integrity Check	PAGE: Sharp band (no smearing). Smearing indicates degradation (likely Cu-induced).

Click Chemistry Pathway Diagram[10]

Figure 2: Mechanistic pathways for conjugating Azide-RNA. CuAAC offers speed but requires ligand stabilization (THPTA); SPAAC offers superior biocompatibility.

References

• Fauster, K., et al. (2012). 2′-Azido RNA, a Versatile Tool for Chemical Biology: Synthesis, X-ray Structure, siRNA Applications, Click Labeling. ACS Chemical Biology. Available at: [Link]

• Winz, M. L., et al. (2012). Site-specific terminal and internal labeling of RNA by poly(A) polymerase tailing and copper-catalyzed or copper-free strain-promoted click chemistry. Nucleic Acids Research. Available at: [Link]

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition. Available at: [Link]

• Srivatsan, S. G., et al. (2011). Posttranscriptional chemical functionalization of azide-modified oligoribonucleotides by bioorthogonal click and Staudinger reactions. Chemical Communications.[9] Available at: [Link]

• Phelps, K., et al. (2012). Click chemistry for rapid labeling and ligation of RNA.[1] Bioconjugate Chemistry. Available at: [Link]

Sources

• 1. Click chemistry for rapid labeling and ligation of RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Robust synthesis of 2′-azido modified RNA from 2′-amino precursors by diazotransfer reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Synthesis of Site-Specifically 2′-Azido-Modified RNA and Potential Applications for Bioconjugation and RNA Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 5. utupub.fi [utupub.fi]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Robust synthesis of 2′-azido modified RNA from 2′-amino precursors by diazotransfer reaction - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01560A [pubs.rsc.org]
• 8. Strategic labelling approaches for RNA single-molecule spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: 5-(3-Azidopropyl)uridine Solubility &amp; Handling Guide

Executive Summary: The "Hidden" Hydrophobicity

Researchers often treat 5-(3-Azidopropyl)uridine (CAS: 1354419-08-1) exactly like native uridine, expecting high water solubility (up to 50 mg/mL). This is a critical error. The addition of the propyl linker and the azide group at the C5 position significantly alters the LogP (partition coefficient), making the molecule more lipophilic.

While the triphosphate form (5-Azido-C3-UTP) is highly soluble in water due to the charged phosphate tail, the nucleoside form discussed here requires organic co-solvents for stable stock preparation. Direct dissolution in high-salt buffers (like PBS) often leads to micro-precipitation, which can be invisible to the naked eye but disastrous for sensitive assays like metabolic labeling or click chemistry.

Standard Operating Procedure: Solubilization

Do not attempt to dissolve the solid powder directly into aqueous buffer.

Phase 1: Primary Stock Preparation

Objective: Create a stable, high-concentration master stock. Recommended Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

Parameter	Specification	Notes
Target Concentration	10 mM – 100 mM	Higher concentrations (e.g., 200 mM) may require sonication and are prone to crashing out upon freezing.
Solvent Grade	HPLC Grade, Anhydrous	Water content in DMSO can accelerate hydrolysis over long-term storage.
Dissolution Method	Vortex (30s) + Mild Sonication	If solid persists, warm to 37°C for <5 mins. Do not exceed 40°C (Azide thermal instability).

Phase 2: Working Solution (Aqueous Dilution)

Objective: Dilute stock into buffer without precipitation. Critical Rule: Always add Stock

Buffer , never Buffer Stock.

• Pre-warm your aqueous buffer (PBS, HBSS, or Media) to Room Temperature (RT). Cold buffers decrease solubility.

• Vortex the DMSO stock vigorously before pipetting.

• Slow Addition: While vortexing the buffer gently, add the DMSO stock dropwise.

• Final Organic Limit: Keep final DMSO concentration < 1% (v/v) for live-cell assays to avoid cytotoxicity. For cell-free click reactions, up to 10-20% DMSO is acceptable and improves solubility.

Visual Workflow: Preparation & Troubleshooting

Figure 1: Logic flow for the preparation of 5-(3-Azidopropyl)uridine working solutions. Note the critical checkpoint for precipitation.

Troubleshooting Matrix: Common Issues

Symptom	Probable Cause	Corrective Action
Cloudiness upon dilution	"Crashing out" due to rapid polarity change or cold buffer.	1. Warm solution to 37°C.2. Vortex vigorously.3. If persistent, prepare a lower concentration intermediate (e.g., 1 mM in 10% DMSO) before final dilution.
Loss of Signal (Click Chem)	Azide degradation or reduction.	Check Reducing Agents: Ensure buffers are free of TCEP or DTT. Phosphines reduce azides to amines (Staudinger reduction), killing the click reaction.
Yellowing of Stock	Oxidation or photo-degradation.	Discard stock. Store new stocks in amber vials, under argon if possible, at -20°C. Azides are light-sensitive.
Cytotoxicity in Cells	DMSO concentration too high.	Keep final DMSO < 0.5% - 1.0%. If solubility fails at this level, reduce the labeling concentration of the nucleoside (e.g., use 10 µM instead of 50 µM).

Advanced Technical FAQs

Q: Can I use TCEP to prevent RNA degradation during the labeling step? A: Absolutely Not. TCEP (Tris(2-carboxyethyl)phosphine) is a phosphine. It will react with the azide group on your uridine analog via the Staudinger reduction, converting the azide (

) into an amine ( ). This destroys the handle required for Click chemistry. Use reducing agent-free buffers for the labeling step.

Q: Is this compound compatible with Copper-Free Click Chemistry? A: Yes. The terminal azide reacts efficiently with DBCO (Dibenzocyclooctyne) or BCN cyclooctynes via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This is often preferred for live-cell applications to avoid copper toxicity.

Q: How stable is the stock solution at -20°C? A: In anhydrous DMSO, it is stable for 6-12 months. However, avoid repeated freeze-thaw cycles.[1][2][3][4] We recommend aliquoting the stock (e.g., 20 µL aliquots) immediately after preparation to ensure integrity.

Pathway Visualization: Metabolic Labeling & Click Reaction

Figure 2: Metabolic labeling pathway. The 5-(3-Azidopropyl)uridine enters the cell, is phosphorylated to the triphosphate, incorporated into nascent RNA, and then detected via Click chemistry.

References

• Jena Bioscience. 5-Azido-C3-UTP Product Datasheet & Handling. (Accessed 2023). Link

• BOC Sciences. 5-(3-Azidopropyl)uridine Product Information. (Accessed 2023).

• InvivoChem. Handling of Modified Uridine Analogs and Solubility Protocols. (Accessed 2023). Link

• PubChem. Uridine Chemical Properties and Solubility Data. National Library of Medicine. Link

• Grammel, M., et al.Chemical reporters for monitoring RNA synthesis in the mouse. (Related methodology for 5-Ethynyluridine, applicable to Azido-analogs). Chembiochem, 2012.

Sources

• 1. 5-Azido-C3-UTP, Nucleotides for RNA Crosslinking - Jena Bioscience [jenabioscience.com]
• 2. 5-Azido-C3-UTP, Uridines - Jena Bioscience [jenabioscience.com]
• 3. 5-[3-[(Trifluoroacetyl)amino]propyl]uridine | Nucleoside Antimetabolite/Analog | 327623-80-3 | Invivochem [invivochem.com]
• 4. Nucleotides & Nucleosides - Jena Bioscience [jenabioscience.com]

Technical Support Center: Post-Transcriptional RNA Purification

Introduction

Welcome to the Technical Assistance Center. You are likely here because you are performing in vitro transcription (IVT) using azide-modified nucleotides (e.g., Azide-UTP or 5-Ethynyl Uridine) for downstream "click" chemistry applications.

The Critical Issue: The success of your downstream labeling (biotinylation or fluorescent tagging) relies entirely on the purity of your input RNA . If unreacted Azide-UTP remains in your sample, it acts as a competitive inhibitor. It diffuses faster than your large RNA strands and will rapidly consume your expensive alkyne-functionalized reagents (fluorophores or biotin), leading to high background signal and low labeling efficiency .

This guide details the two most robust methods for removing these small-molecule contaminants: Lithium Chloride (LiCl) Precipitation and Silica Spin Column Purification .

Module 1: The Mechanistic "Why"

Before choosing a protocol, understand the stoichiometry of failure. In a typical IVT reaction, nucleotides are supplied in vast excess. Even with high yield, >70% of the Azide-UTP often remains unreacted.

The "Click" Competition Model

If you proceed to the click reaction without rigorous purification, the free Azide-UTP competes with your RNA-Azide.

Figure 1: Competitive inhibition mechanism. Free Azide-UTP outcompetes RNA for the alkyne detection reagent due to higher diffusion rates and molar excess.

Module 2: Method Selection Matrix

Not all purification methods are equal. Standard ethanol precipitation (using Sodium Acetate) often co-precipitates free nucleotides. Use this table to select the right protocol for your RNA.

Feature	LiCl Precipitation (Gold Standard)	Spin Column (Zymo/Qiagen)
Primary Mechanism	Solubility exclusion (NTPs stay soluble in LiCl)	Size exclusion / Silica binding
NTP Removal Efficiency	Excellent (>99%)	Good (>95%)
RNA Size Limit	>300 nt (Poor recovery for small RNA)	>17 nt (Kit dependent)
Throughput	Low (Requires overnight/long incubation)	High (15 mins)
Scalability	Unlimited (Volume based)	Limited by column capacity
Recommended For	Long mRNAs, bulk IVT, strict purity needs	sgRNA, tRNA, small aptamers

Module 3: Troubleshooting & FAQs

Q1: I used LiCl precipitation, but my RNA yield is near zero. What happened?

• Diagnosis: Your RNA was likely too small (<300 nt) or the concentration was too low (<0.1 µg/µL).

• Solution: For small RNAs, switch to the Spin Column protocol. For low concentrations, add a co-precipitant like Glycogen (1 µL) or Linear Acrylamide to the LiCl step to visualize the pellet and aid recovery.

Q2: My downstream "click" reaction has high background fluorescence.

• Diagnosis: Incomplete removal of Azide-UTP.

• Solution: If using Spin Columns, perform two washes with the wash buffer. If using LiCl, ensure you wash the pellet with 70% ethanol carefully to remove trapped salt/nucleotides. Do not use Sodium Acetate/Ethanol precipitation alone; it co-precipitates free NTPs.

Q3: Can I use Ammonium Acetate instead of LiCl?

• Answer: Yes. 5M Ammonium Acetate is a viable alternative to LiCl for removing free NTPs and is better for slightly smaller RNAs (>100 nt). However, LiCl is generally superior for bulk NTP removal.

Module 4: Detailed Protocols

Protocol A: Lithium Chloride (LiCl) Precipitation

Best for: Long RNA (>300 nt), removing high concentrations of Azide-UTP.

Reagents:

• LiCl Precipitation Solution (7.5 M Lithium Chloride, 50 mM EDTA).

• Nuclease-free water.[1][2][3][4][5]

• 70% Ethanol (freshly prepared).

Workflow:

• Stop Reaction: Add 30 µL of Nuclease-free water to your 20 µL IVT reaction (Total vol: 50 µL).

• Precipitate: Add 25 µL of 7.5 M LiCl Solution (Final concentration ~2.5 M).

  • Note: Do not add Ethanol at this stage.[5] Ethanol causes NTPs to precipitate. We want NTPs to stay in solution.

• Incubate: Place at -20°C for at least 30 minutes . (Overnight is safer for lower yields).

• Pellet: Centrifuge at 13,000 x g for 15 minutes at 4°C.

  • Observation: You should see a small, glassy pellet.

• Wash (Critical): Carefully remove the supernatant. Add 500 µL of ice-cold 70% Ethanol . Centrifuge for 5 mins.

  • Why: This removes the LiCl salt and any trapped Azide-UTP.

• Resuspend: Air dry the pellet (2-5 mins) and resuspend in Nuclease-free water.

Protocol B: Silica Spin Column (e.g., Zymo RNA Clean & Concentrator)

Best for: Short RNA (sgRNA, tRNA), rapid processing.

Workflow:

• Binding: Add 2 volumes of Binding Buffer to 1 volume of IVT reaction.

• Ethanol Addition: Add 1 volume of 100% Ethanol to the mixture and mix well.

  • Technical Note: Do not use >1 volume of ethanol; higher ethanol ratios can force free nucleotides to bind to the silica.

• Load: Transfer to the spin column.[1][6][7] Centrifuge 30s at 10,000 x g. Discard flow-through.

• Wash: Add 400 µL Prep Buffer (if applicable) or Wash Buffer. Centrifuge.

• Repeat Wash: Add 700 µL Wash Buffer. Centrifuge.

  • Pro-Tip: Perform an extra spin (dry spin) for 1 minute to ensure total removal of ethanol, which inhibits downstream enzymes.

• Elute: Add 15–30 µL water directly to the matrix. Wait 1 min. Centrifuge.

Visualizing the LiCl Workflow

Figure 2: Logic flow for Lithium Chloride precipitation.[2] Note the separation of contaminants in the supernatant.

References

• Thermo Fisher Scientific. Click-iT™ Nascent RNA Capture Kit Protocol. (Detailed methodology for EU incorporation and purification).

• New England Biolabs (NEB). Lithium Chloride Precipitation Solution Protocol. (Standard operating procedure for removing NTPs).

• Zymo Research. RNA Clean & Concentrator™-5 Instruction Manual. (Spin column specifications for small RNA recovery).

• Rio, D. C., et al. (2010). Purification of RNA using Lithium Chloride.[2][4][5][8] Cold Spring Harbor Protocols. (Academic validation of LiCl selectivity).

Sources

• 1. files.zymoresearch.com [files.zymoresearch.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Methods for removing DNA contamination from RNA samples [biosyn.com]
• 4. tinzyme.com [tinzyme.com]
• 5. genelink.com [genelink.com]
• 6. files.zymoresearch.com [files.zymoresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. LiCl Precipitation for RNA Purification | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Support Center: Optimizing Click Reaction Yield for Azide-Labeled RNA

Welcome to the technical support center for improving the yield of your azide-labeled RNA click reactions. As a Senior Application Scientist, I've compiled this guide to help you navigate common challenges and optimize your experimental outcomes. This resource is structured to provide direct answers to frequent questions and in-depth troubleshooting for complex issues you may encounter in your research.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding click chemistry with azide-labeled RNA.

Q1: My click reaction yield is consistently low. What are the most likely causes?

A1: Low yield in a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction with RNA is often multifactorial. The primary culprits are typically related to the stability and activity of the Cu(I) catalyst, the integrity of your RNA, and suboptimal reaction conditions. Specifically, consider the following:

• Oxidation of the Cu(I) catalyst: The catalytically active species is Cu(I), which is readily oxidized to the inactive Cu(II) state by dissolved oxygen in your reaction buffer.[1][2]

• RNA degradation: RNA is highly susceptible to degradation by RNases and harsh chemical conditions. The presence of even trace amounts of RNases or exposure to high temperatures can significantly reduce the amount of intact, azide-labeled RNA available for the reaction.[3][4]

• Suboptimal reagent concentrations: The concentrations of the copper catalyst, reducing agent, and stabilizing ligand are critical and need to be optimized for your specific RNA and alkyne--labeled probe.

• Inefficient purification: Residual reagents from the labeling or click reaction can interfere with downstream applications and quantification, leading to an apparent low yield.

Q2: What is the purpose of a ligand in the CuAAC reaction, and which one should I choose for my RNA experiment?

A2: A ligand is crucial for stabilizing the Cu(I) catalyst, preventing its oxidation and precipitation, and increasing its solubility in aqueous buffers suitable for RNA.[1][5] For RNA bioconjugation, a water-soluble ligand is highly recommended. The most commonly used and effective ligands are Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) and Tris(benzyltriazolylmethyl)amine (TBTA).[1][5] THPTA is particularly favored for its excellent water solubility.[1]

Q3: Can I use a copper-free click chemistry approach for my azide-labeled RNA?

A3: Absolutely. Strain-promoted azide-alkyne cycloaddition (SPAAC) is an excellent copper-free alternative.[6][7] This method utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO or DIBO), which reacts spontaneously with the azide without the need for a metal catalyst.[8] SPAAC is particularly advantageous when working with RNA as it eliminates the risk of copper-induced RNA degradation, making it a milder and often more biocompatible choice.[7][9]

Q4: How can I confirm that my RNA is successfully azide-labeled before proceeding with the click reaction?

A4: Verifying the successful incorporation of azide-modified nucleotides is a critical quality control step. You can achieve this through a few methods:

• Mass Spectrometry: For shorter RNA oligonucleotides, mass spectrometry can confirm the mass shift corresponding to the incorporated azide-modified nucleotide.

• HPLC Analysis: High-performance liquid chromatography (HPLC) can be used to analyze the nucleoside composition of your RNA after enzymatic digestion.[10] The appearance of a new peak corresponding to the azide-modified nucleoside confirms successful labeling.

• Small-scale click reaction with a fluorescent alkyne: Performing a small pilot reaction with an alkyne-fluorophore and analyzing the product on a denaturing polyacrylamide gel can provide a quick visual confirmation of successful labeling.

Troubleshooting Guides

This section provides detailed guidance on how to address specific problems you may encounter during your experiments.

Problem 1: Low to No Click Reaction Product Detected

If you are observing very low or no formation of your desired RNA conjugate, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for low click reaction yield.

Detailed Steps & Explanations:

Step 1: Verify RNA Integrity and Azide Labeling

• Causality: Degraded RNA will not participate in the reaction, and if the azide label was not incorporated, no reaction can occur.

• Protocol:

  • RNA Integrity Check: Analyze your azide-labeled RNA on a denaturing polyacrylamide (PAGE) or agarose gel. A sharp, distinct band indicates intact RNA, while smearing suggests degradation. If degradation is observed, revisit your RNA handling and purification procedures to minimize RNase contamination and avoid harsh conditions.[3]

  • Confirm Azide Incorporation: As mentioned in the FAQs, use mass spectrometry for short RNAs or perform a small-scale test reaction with a fluorescent alkyne to confirm the presence of the azide handle.

Step 2: Optimize the Cu(I) Catalyst System

• Causality: The efficiency of the CuAAC reaction is highly dependent on maintaining a sufficient concentration of the active Cu(I) catalyst.[5]

• Protocol:

  • Degas Buffers: Before setting up the reaction, thoroughly degas all aqueous buffers by sparging with an inert gas like argon or nitrogen for 15-20 minutes to remove dissolved oxygen.[1]

  • Optimize Reagent Order of Addition: The order in which you add the reagents matters. A recommended order is: a. Prepare a solution of your azide-labeled RNA and alkyne probe. b. In a separate tube, premix the CuSO₄ and the THPTA ligand.[1] c. Add the copper/ligand solution to the RNA/alkyne mixture. d. Initiate the reaction by adding a fresh solution of the reducing agent, such as sodium ascorbate.[1] Adding the ascorbate last ensures that the Cu(II) is reduced to Cu(I) in the presence of the stabilizing ligand, preventing the formation of insoluble copper species.[1]

  • Adjust Component Ratios: The optimal concentrations can vary. Start with the recommended concentrations from your kit or protocol and then titrate the components.

Component	Typical Starting Concentration	Optimization Range	Rationale
Azide-RNA	1-10 µM	-	Higher concentrations can improve reaction kinetics.[4]
Alkyne Probe	10-100 µM (10x excess)	5x - 50x excess	A molar excess of the smaller alkyne probe drives the reaction to completion.
CuSO₄	100-500 µM	50 µM - 1 mM	The catalyst concentration should be optimized to balance reaction speed and potential RNA damage.
THPTA Ligand	500 µM - 2.5 mM	2:1 to 5:1 ligand:Cu	A higher ligand-to-copper ratio enhances Cu(I) stability.[1]
Sodium Ascorbate	1-5 mM	500 µM - 10 mM	A sufficient excess of the reducing agent is needed to maintain the copper in the Cu(I) state.[4]

Step 3: Adjust Reaction Conditions

• Causality: Reaction time and temperature can influence the reaction efficiency.

• Protocol:

  • Time Course: If yields are low, extend the reaction time. Set up a time-course experiment (e.g., 30 min, 1 hr, 2 hr, 4 hr) to determine the optimal incubation period.

  • Temperature: While CuAAC reactions proceed well at room temperature[11], gentle heating to 30-37°C can sometimes increase the reaction rate.[4] However, be cautious with temperature to avoid RNA degradation.

Step 4: Evaluate Purification Method

• Causality: Inefficient removal of unreacted alkyne probe can lead to high background and make it difficult to accurately quantify the labeled RNA.

• Protocol:

  • Purification Options: For purifying the final clicked RNA, consider methods like ethanol precipitation, spin columns, or HPLC.[12] For applications requiring high purity, reversed-phase HPLC is very effective at separating labeled from unlabeled RNA.[12]

Problem 2: RNA Degradation Observed After Click Reaction

If your RNA appears degraded on a gel after the click reaction, the following steps can help you identify and mitigate the cause.

Caption: Troubleshooting workflow for RNA degradation.

Detailed Steps & Explanations:

Step 1: Ensure an RNase-Free Environment

• Causality: RNases are ubiquitous and can rapidly degrade RNA.

• Protocol:

  • Use certified nuclease-free water, pipette tips, and tubes for all steps of the experiment.

  • Always wear gloves and change them frequently.

  • If you suspect RNase contamination, consider adding a commercial RNase inhibitor to your click reaction.

Step 2: Minimize Copper-Induced Damage

• Causality: Although essential for the reaction, copper ions can generate reactive oxygen species that lead to cleavage of the RNA backbone.[4]

• Protocol:

  • Lower Copper Concentration: Titrate your CuSO₄ concentration downwards to find the minimum amount required for an efficient reaction.

  • Increase Ligand Ratio: Use a higher molar ratio of ligand to copper (e.g., 5:1 or greater). The ligand chelates the copper, reducing its potential to damage the RNA.

  • Reduce Reaction Time: Once you have optimized the reaction, use the shortest incubation time necessary to achieve a good yield to minimize the RNA's exposure to the catalyst.

Step 3: Switch to Copper-Free Click Chemistry (SPAAC)

• Causality: If RNA degradation persists despite the optimizations above, your RNA may be particularly sensitive to copper.

• Protocol:

  • Utilize SPAAC: The most effective way to eliminate copper-induced damage is to avoid copper altogether.[9] Switch to a strain-promoted azide-alkyne cycloaddition (SPAAC) reaction using an alkyne derivative like DBCO or DIBO.[7][8]

  • Reaction Setup: SPAAC reactions are simpler to set up. You simply mix your azide-labeled RNA with the cyclooctyne probe in a suitable buffer (like PBS) and incubate. No catalyst, ligand, or reducing agent is needed.

References

• Bitesize Bio. (n.d.). Troubleshooting RNA Isolation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Jena Bioscience. (n.d.). Auxiliary Cu(I) Click Reagents. Retrieved from [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(51), 9879-9883. Available at: [Link]

• Di Pisa, M., et al. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews, 121(13), 7122-7154. Available at: [Link]

• Raja, K., et al. (2015). A versatile toolbox for posttranscriptional chemical labeling and imaging of RNA. Nucleic Acids Research, 43(19), e129. Available at: [Link]

• Gola, K., et al. (2017). Current Approaches for RNA Labeling in Vitro and in Cells Based on Click Reactions. Chemistry – A European Journal, 23(34), 8016-8028. Available at: [Link]

• Jena Bioscience. (n.d.). RNA synthesis monitoring. Retrieved from [Link]

• Wilfling, F., et al. (2013). Native purification and labeling of RNA for single molecule fluorescence studies. RNA, 19(6), 876-884. Available at: [Link]

• El-Sagheer, A. H., & Brown, T. (2010). New strategy for the synthesis of chemically modified RNA constructs exemplified by hairpin and hammerhead ribozymes. Proceedings of the National Academy of Sciences, 107(35), 15329-15334. Available at: [Link]

• Gnerlich, M., et al. (2014). Efficient Access to 3′-Terminal Azide-Modified RNA for Inverse Click-Labeling Patterns. Bioconjugate Chemistry, 25(1), 173-180. Available at: [Link]

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779-15784. Available at: [Link]

• Wuebben, C., et al. (2020). Spin Labeling of RNA Using “Click” Chemistry for Coarse-grained Structure Determination via Pulsed Electron-electron Double Resonance Spectroscopy. Journal of Visualized Experiments, (164), e61771. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
• 6. researchgate.net [researchgate.net]
• 7. Native purification and labeling of RNA for single molecule fluorescence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. RNA synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 10. A versatile toolbox for posttranscriptional chemical labeling and imaging of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Click Chemistry [organic-chemistry.org]
• 12. Spin Labeling of RNA Using “Click” Chemistry for Coarse-grained Structure Determination via Pulsed Electron-electron Double Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Copper Toxicity in Live Cell RNA Labeling

Introduction: The Copper Paradox in RNA Labeling

Welcome to the Advanced Technical Support Center. You are likely here because your metabolic RNA labeling experiments (using 5-EU or similar analogs) are suffering from the "Copper Paradox." While Copper(I) is the most efficient catalyst for the azide-alkyne cycloaddition (CuAAC), it is also a potent cytotoxin and a Lewis acid capable of degrading the very RNA you are trying to study.

This guide moves beyond basic kit instructions. It focuses on the biocompatible execution of CuAAC, ensuring high signal-to-noise ratios without compromising cell viability or RNA integrity.

Part 1: The Mechanism of Toxicity & Protection

To solve the toxicity issue, we must first understand the enemy. Copper toxicity in click chemistry manifests in two distinct ways:

• Oxidative Stress (ROS): Free Cu(I) reacts with oxygen and ascorbate to generate hydroxyl radicals (Fenton-like chemistry), which shred lipid membranes and DNA.

• Lewis Acid Hydrolysis: Cu(II) ions can coordinate with the phosphodiester backbone of RNA, catalyzing hydrolysis and fragmentation, leading to false-negative signals or sequencing bias.

Visualizing the Defense Strategy

The diagram below illustrates how ligand selection dictates the fate of your cells.

Figure 1: Mechanism of Action. Unchelated copper generates ROS (top path), while BTTAA-chelated copper (bottom path) shields the cell while enabling the reaction.

Part 2: Ligand Selection Strategy

The choice of ligand is the single most critical variable. Do not use TBTA for live cells. It is insoluble in water and requires DMSO, which permeabilizes membranes to copper.

Ligand	Solubility	Cytotoxicity	Reaction Speed	Recommendation
TBTA	Poor (Requires 20% DMSO)	High	Slow	Never use for live cells.
THPTA	High (Water soluble)	Moderate	Fast	Acceptable for fixed cells or short live pulses.
BTTAA	High (Water soluble)	Lowest	Fastest	Gold Standard for live cell labeling.

Technical Insight: BTTAA forms a stronger complex with Cu(I) than THPTA, preventing the transient dissociation that allows ROS generation. It also accelerates the reaction rate, allowing you to use less copper for shorter times.

Part 3: Optimized Low-Toxicity Protocol

This protocol is designed for Live Cell Labeling (labeling surface or intracellular targets while maintaining viability for sorting/imaging).

Reagents Required

• Ligand: BTTAA (50 mM stock in H2O).

• Copper Source: CuSO4 (20 mM stock).

• Reductant: Sodium Ascorbate (100 mM stock, freshly prepared ).

• Probe: Picolyl-Azide Fluorophore (if available) or standard Azide-Fluorophore.

  • Pro-Tip:Picolyl Azides contain an internal copper-chelating motif that boosts reaction efficiency by 10-40x, allowing you to drop copper concentration to ultra-low levels (10-20 µM).

Workflow Diagram

Figure 2: Biocompatible Workflow. The critical "Premix" step ensures no free copper ever touches the cells.

Detailed Protocol Steps

• The Premix (Crucial): In a separate tube, mix CuSO4 and BTTAA.

  • Ratio: 1:6 (Cu:Ligand).[1][2]

  • Example: 1 µL CuSO4 (20 mM) + 6 µL BTTAA (50 mM). Let sit for 1 minute.

• Reaction Buffer: Add the premix to your cell media (phenol-red free preferred).

  • Final Concentrations: 50 µM Cu / 300 µM BTTAA.

• Initiation: Add the Azide (20-50 µM) and lastly add Sodium Ascorbate (2.5 mM final).

• Incubation: Apply to cells for 5-10 minutes at 37°C.

  • Note: Extended incubation (>15 mins) drastically increases toxicity without significantly increasing signal.

• The Chelation Wash: Wash cells 2x with PBS containing 1 mM EDTA . This strips residual copper from the cell surface, preventing post-labeling toxicity.

Part 4: Troubleshooting & FAQs

Q1: My cells are detaching or dying immediately after labeling.

Diagnosis: Copper overdose or ROS generation. Solution:

• Switch Ligand: If using THPTA, switch to BTTAA .[2]

• Check Ascorbate: If your Sodium Ascorbate solution is yellow, it has oxidized. It produces dehydroascorbate, which is toxic and ineffective. Always make fresh.

• Reduce Copper: Drop CuSO4 concentration to 20 µM. To maintain signal at this low level, you must use a Picolyl-Azide fluorophore.

Q2: I see high background fluorescence (punctate spots).

Diagnosis: Fluorophore aggregation or insufficient washing. Solution:

• Dye Aggregation: Many hydrophobic dyes (like Cy5) aggregate in copper solutions. Use sulfonated dyes (e.g., Sulfo-Cy5 or Alexa Fluor 488/647) which are water-soluble.

• The "Back-Exchange": During the wash steps, include 10 µM of a "dark" azide (non-fluorescent) to block any unreacted alkynes, or simply wash with media containing 1% BSA to scavenge sticky dye.

Q3: My RNA signal is weak compared to fixed-cell protocols.

Diagnosis: Inefficient transport or reaction kinetics. Solution:

• Reaction Time: Live cell membranes are barriers. Ensure your fluorophore is cell-permeable.

• Picolyl Boost: As mentioned, Picolyl Azides chelate copper at the reaction site, increasing the effective local concentration of the catalyst. This is the single best way to boost signal in live cells (Besanceney-Webler et al., 2011).

Q4: Can I use Copper-Free Click (DBCO) instead?

Answer: Yes, but with caveats.

• Pros: Zero copper toxicity.

• Cons: DBCO reagents are bulky and often have slower reaction kinetics than optimized Cu-BTTAA. They can also be "sticky," leading to higher background on cell membranes.

• Verdict: For intracellular RNA labeling, Cu-BTTAA (optimized) often gives cleaner results than DBCO due to better reagent transport.

References

• Besanceney-Webler, C., et al. (2011). Increasing the efficacy of bioorthogonal click reactions for bioconjugation: a comparative study.[2][3] Angewandte Chemie International Edition. [Link][4]

  • Key Finding: Establishes BTTAA as superior to THPTA for live cell applic

• Hong, V., et al. (2009). Labeling live cells by copper-catalyzed alkyne-azide click chemistry.[5] Bioconjugate Chemistry. [Link][6]

  • Key Finding: Introduction of THPTA and the concept of ligand-assisted copper c

• Uttamapinant, C., et al. (2012). Fast, cell-compatible click chemistry with copper-chelating azides for biomolecular labeling. Angewandte Chemie. [Link]

  • Key Finding: Development of Picolyl Azides to boost efficiency at low copper concentr

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences. [Link]

  • Key Finding: Foundational paper for 5-EU metabolic RNA labeling.

Sources

• 1. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Increasing the efficacy of bioorthogonal click reactions for bioconjugation: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. glenresearch.com [glenresearch.com]
• 5. jenabioscience.com [jenabioscience.com]
• 6. Labeling live cells by copper-catalyzed alkyne--azide click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: The Strategic Advantage of Azide-Uridine over Alkyne-Uridine for RNA Labeling

Executive Summary

For over a decade, 5-Ethynyl Uridine (5-EU) has served as the standard for metabolic RNA labeling. However, its utility is compromised by significant cytotoxicity, transcriptional inhibition, and the requirement for copper-catalyzed detection, which degrades RNA.

Azide-Uridine (AzU) —specifically 2'-Azidouridine (2'-AzU) and 5-Azidomethyluridine (5-AmU) —represents the next generation of RNA labeling. While it requires specific kinase expression (UCK2) for metabolic incorporation, this "genetic gatekeeping" offers two distinct advantages: cell-type specificity and compatibility with copper-free (SPAAC) chemistry . This guide details why Azide-Uridine is the superior choice for biologically sensitive applications where RNA integrity and cellular physiology must be preserved.

Part 1: The Limitations of Alkyne-Uridine (5-EU)

To understand the value of Azide-Uridine, one must first recognize the hidden costs of using 5-EU.

Transcriptional Inhibition & Toxicity

Contrary to the assumption that metabolic labels are inert, 5-EU is a potent transcriptional inhibitor.

• Mechanism: 5-EU is incorporated into RNA by RNA Polymerases I, II, and III. However, the ethynyl group at the C5 position sterically hinders polymerase progression, particularly in the nucleolus.

• Consequence: Studies show that 5-EU treatment significantly inhibits rRNA synthesis (Pol I) and can induce a nucleolar stress response. In neurons, 5-EU has been linked to neurotoxicity and accumulation of TDP-43 in the nucleus, confounding studies on neurodegeneration.

The "Copper Tax" on RNA Integrity

5-EU requires Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for detection.[1]

• The Reaction:

  .

• The Damage: The Cu(I) catalyst, even with stabilizing ligands (e.g., THPTA), generates Reactive Oxygen Species (ROS). These ROS attack the phosphodiester backbone of RNA, causing fragmentation . This degrades the very transcripts you are trying to sequence or image, reducing library complexity in RNA-seq.

Part 2: The Azide-Uridine Advantage

Azide-functionalized uridines shift the paradigm from "passive incorporation" to "precision targeting."

Copper-Free Chemistry (SPAAC)

The azide handle allows for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) using cyclooctyne reagents (e.g., DBCO, BCN).

• Benefit: No copper is required. The reaction is bioorthogonal and biocompatible.

• Result: Zero copper-induced RNA degradation. This is critical for long-read sequencing (Nanopore/PacBio) where RNA strand integrity is paramount.

Cell-Specific Labeling (The "Genetic Gatekeeper")

Unlike 5-EU, which enters all cells via widespread salvage pathways, 2'-Azidouridine (2'-AzU) is a poor substrate for wild-type enzymes. It requires the overexpression of Uridine-Cytidine Kinase 2 (UCK2) to be phosphorylated and incorporated.

• The Advantage: By expressing UCK2 under a cell-specific promoter (e.g., Synapsin for neurons, Albumin for hepatocytes), you can selectively label RNA only in your target cell population within a co-culture or complex tissue. 5-EU labels everything indiscriminately.

Superior Biocompatibility

Because 2'-AzU is modified at the ribose (2' position) rather than the base (C5 position), it maintains better Watson-Crick base pairing and causes less steric clash within the polymerase active site compared to the rigid ethynyl group of 5-EU.

Part 3: Comparative Analysis

Table 1: Performance Metrics of 5-EU vs. Azide-Uridine

Feature	Alkyne-Uridine (5-EU)	Azide-Uridine (2'-AzU)
Chemistry Type	CuAAC (Copper-Catalyzed)	SPAAC (Copper-Free)
RNA Integrity	Compromised (Cu-induced fragmentation)	Preserved (Gentle reaction)
Cell Toxicity	High (Transcriptional inhibition)	Low (Bio-inert ribose mod)
Incorporation	Global (All cells take it up)	Targeted (Requires UCK2)
Detection	High Sensitivity (Small tag)	High Specificity (No background)
In Vivo Use	Toxic over long durations	Compatible with live-cell imaging
DNA Off-target	Significant (Converted by RNR)	Minimal (Ribose mod resists RNR)

Part 4: Mechanistic Visualization

The following diagram illustrates the divergent pathways of 5-EU and Azide-Uridine, highlighting the "Genetic Gatekeeper" mechanism of UCK2.

Caption: Comparison of metabolic pathways. 5-EU enters via endogenous kinases, leading to global labeling and potential toxicity. 2'-AzU requires exogenous UCK2, enabling cell-specific, non-toxic labeling compatible with copper-free chemistry.

Part 5: Experimental Protocol

Protocol: Cell-Specific RNA Labeling with 2'-Azidouridine

Prerequisites:

• Plasmid: pCMV-UCK2-FLAG (or cell-specific promoter variant).

• Reagent: 2'-Azidouridine (2'-AzU) - Note: If unavailable, 2'-Azidocytidine (2'-AzCyd) with dCK overexpression is a valid alternative.

• Detection: DBCO-Fluorophore (e.g., DBCO-Cy5).

Step 1: Genetic Setup (The Gatekeeper)

• Transfect your target cells with the UCK2 expression plasmid 24 hours prior to labeling.

  • Control: Transfect a mock plasmid to verify zero background incorporation.

• Verify expression via Western Blot (anti-FLAG) or fluorescence if using a GFP-fusion.

Step 2: Metabolic Labeling[2][3][4]

• Dilute 2'-AzU to a final concentration of 0.2 mM - 1.0 mM in fresh culture medium.

  • Note: Higher concentrations are tolerated better than 5-EU due to lower toxicity.

• Incubate cells for 1–4 hours (pulse duration depends on transcription rate of target genes).

• Wash cells 2x with warm PBS to remove unincorporated nucleosides.

Step 3: Fixation and Permeabilization

• Fix cells with 4% Paraformaldehyde (PFA) for 15 minutes at RT.

• Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

  • Critical: Do not use methanol if preserving GFP signals.

Step 4: Copper-Free Click Reaction (SPAAC)

• Prepare staining solution: 20 µM DBCO-Cy5 in PBS + 1% BSA.

• Incubate cells for 1 hour at 37°C or overnight at 4°C in the dark.

  • Why: SPAAC kinetics are slower than CuAAC; longer incubation or higher temperature improves signal.

• Wash 3x with PBS containing 0.05% Tween-20.

• Counterstain with DAPI and image.

References

• Metabolic Incorporation of Azide Functionality into Cellular RNA

  • Source: National Institutes of Health (NIH) / PubMed Central
  • Context: Describes the incorporation of azide-modified adenosine analogs and the limitations of 5-methylazidouridine in wild-type cells.

• Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2'-Azidocytidine

  • Source: National Institutes of Health (NIH) / PubMed Central
  • Context: Establishes the UCK2/dCK overexpression system for specific labeling with 2'-azido nucleosides, overcoming the poor uptake in wild-type cells.

• 5-Ethynyluridine Perturbs Nuclear RNA Metabolism

  • Source: bioRxiv
  • Context: Recent evidence detailing the toxicity of 5-EU, including nuclear accumul

• 2′-Azido RNA, a Vers

  • Source: ACS Public
  • Context: Structural analysis showing 2'-azido modifications are well-tolerated in the RNA A-form helix, unlike base-modified analogs.

• HighYield T7 Azide RNA Labeling Kit

  • Source: Jena Bioscience[5]

  • Context: Commercial availability and protocol for in vitro transcription labeling using 5-Azido-UTP.

Sources

• 1. Interrogating the Transcriptome with Metabolically Incorporated Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cell- and polymerase-selective metabolic labeling of cellular RNA with 2’-azidocytidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RNA Decay Assay: 5-Ethynyl-Uridine Labeling and Chasing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Truth Serum: Validating RNA Labeling with RNase Controls

Executive Summary: The Crisis of Specificity

In the high-stakes environment of drug development and transcriptomics, a false positive is not just an error; it is a resource sink. Whether you are utilizing metabolic labeling (e.g., 5-ethynyl uridine) to track nascent transcription or fluorescence in situ hybridization (FISH) to localize transcripts, the signal you observe is merely a proxy. It represents a fluorophore, not necessarily an RNA molecule.

Non-specific binding to DNA, protein aggregates, or electrostatic sticking to cellular architecture creates "phantom" RNA signals. The only way to rigorously validate that your signal is derived from RNA is to destroy the RNA. If the signal survives the destruction of its purported scaffold, it is an artifact.

This guide moves beyond basic kit instructions to establish a self-validating experimental architecture using differential RNase digestion.

The Validator’s Toolkit: Comparative Enzymology

Not all RNases are created equal. Choosing the wrong enzyme for your control will lead to false validation. For instance, using RNase A to validate an RNA:DNA hybrid (like an R-loop or an antisense oligonucleotide target) will fail because RNase A cannot digest RNA locked in a duplex with DNA.

Table 1: Strategic Selection of RNase Controls

Enzyme	Specificity	Primary Validation Target	Buffer Constraints
RNase A	ssRNA (cleaves at C/U 3')	Metabolic Labeling (EU/BrU) . Verifies nascent RNA vs. DNA incorporation or background.	Robust. Works in most PBS/TBS buffers. EDTA resistant.
RNase H	RNA in RNA:DNA hybrids	Antisense Oligos (ASO) & R-loops . Verifies signal is due to hybridization, not direct DNA binding.	Requires Mg²⁺.[1][2] Sensitive to chelators (EDTA).
RNase T1	ssRNA (cleaves at G 3')	Sequence-Specific Checks . Often used with RNase A for total ssRNA removal.	Active in low salt.
RNase III	dsRNA	dsRNA Structures . Validating RNAi vectors or viral dsRNA intermediates.	Requires Mn²⁺ or Mg²⁺.

Workflow Logic: The Split-Sample Architecture

To establish scientific integrity, you must design your experiment as a "Split-Sample" system. Do not run controls on different days. Fixation time, permeabilization efficiency, and fluorophore decay must be identical between the Experimental (E) and Control (C) arms.

Visualization: The Validation Decision Tree

Figure 1: The Split-Sample Architecture ensures that the only variable between Arm A and Arm B is the presence of the RNA scaffold.

Deep Dive: Validating Metabolic Labeling (EU/BrU)

Metabolic labeling with 5-ethynyl uridine (EU) is the gold standard for visualizing nascent transcription. However, a critical artifact exists: EU can be metabolized into DNA , particularly in long pulses or specific cell lines/organisms (e.g., Nematostella), leading to nuclear signals that mimic transcription but are actually replication [1, 5].

The Protocol: RNase A "Truth Serum"

Objective: Confirm nuclear EU signal is RNA, not DNA.

• Pulse: Incubate cells with 1 mM EU for 30–60 mins.

• Fixation: Fix with 4% Paraformaldehyde (PFA) for 15 mins.

  • Note: Do not use Methanol if you plan to use GFP, but Methanol is fine for EU alone.

• Permeabilization: 0.5% Triton X-100 in PBS for 10 mins.

• The Critical Step (Digestion):

  • Control Arm: Incubate in RNase A (100 µg/mL) in PBS for 30 mins at 37°C.

  • Experimental Arm: Incubate in PBS only for 30 mins at 37°C.

  • Why here? You must digest the RNA before the Click reaction. Once the fluorophore is clicked onto the RNA, steric hindrance can block the RNase from accessing the backbone.

• Wash: 3x PBS to remove the enzyme.

• Detection: Perform Copper-Catalyzed Click Reaction (e.g., Azide-Fluorophore).[3]

• Analysis:

  • Valid Result: Nucleolar and nucleoplasmic signal is obliterated in the RNase arm.

  • Artifact: Bright nuclear foci persist (indicates EU incorporation into DNA).

Deep Dive: Validating Hybridization (FISH/R-Loops)

When using fluorescent probes or antibodies against RNA:DNA hybrids (e.g., S9.6 antibody), RNase A is useless because it cannot digest the RNA strand within a hybrid. You must use RNase H .[2]

The Protocol: RNase H Specificity Check

Objective: Confirm signal is derived from an RNA:DNA hybrid.[4]

• Sample Prep: Fix and permeabilize cells/tissue.

• Buffer Equilibration: Wash samples in RNase H Reaction Buffer (20 mM Tris-HCl, 100 mM KCl, 10 mM MgCl₂, 1 mM DTT, pH 7.5).

  • Critical: Mg²⁺ is the cofactor. Without it, RNase H is inert [2].[1]

• The Critical Step (Digestion):

  • Control Arm: Add RNase H (50 U/mL) and incubate at 37°C for 45 mins.

  • Experimental Arm: Buffer only (with Mg²⁺) at 37°C.

• Staining: Apply primary antibody (e.g., S9.6) or FISH probe.

• Analysis:

  • Valid Result: Signal intensity drops significantly (>80%) in the RNase H treated sample [3].

  • Artifact: Signal remains. This indicates the antibody is cross-reacting with genomic DNA or the probe is binding non-specifically to proteins.

Troubleshooting & Data Interpretation

Observation	Diagnosis	Corrective Action
Signal persists after RNase A (EU Labeling)	EU incorporated into DNA.	Reduce pulse time. Add Hydroxyurea to block DNA replication during the pulse.
Signal persists after RNase H (R-loop Staining)	Non-specific antibody binding.	The S9.6 antibody is known to bind G-rich DNA. Pre-treat with RNase III to rule out dsRNA, but likely this is background.
Background increases in RNase Control	"Sticky" Enzyme.	RNase A is positively charged and can stick to glass/cells. Wash 3x with high-salt PBS (0.5M NaCl) after digestion to strip the enzyme.
Total signal loss in Experimental Arm	Endogenous RNase contamination.	Your "Mock" buffer was contaminated. Use DEPC-treated water and RNase inhibitors in the Experimental arm only.

References

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. Link

• Cerritelli, S. M., & Crouch, R. J. (2009). Ribonuclease H: the enzymes in eukaryotes. The FEBS Journal, 276(6), 1494–1505. Link

• Nilsen, T. W. (2014). Detection of RNAs by 3′-End Labeling and RNase H Digestion.[4] Cold Spring Harbor Protocols. Link

• Thermo Fisher Scientific. (n.d.). RNase A and RNase H Enzyme Specifications and User Guides. Link

• Ferreira, et al. (2025). The nascent RNA labelling compound 5-ethynyl uridine (EU) integrates into DNA in some animals.[5] bioRxiv. Link

Sources

• 1. RNase R, RNase A, RNase H, RNase I – Tinzyme [tinzyme.com]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. Detection of RNAs by 3'-end labeling and RNase H digestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

5-Bromo-uridine (BrU) vs 5-Azido-C3-uridine sensitivity

This guide provides an in-depth technical comparison between 5-Bromo-uridine (BrU) and 5-Azido-C3-uridine , clarifying their distinct roles, sensitivity profiles, and experimental limitations.

Executive Summary: The Critical Distinction

The choice between 5-Bromo-uridine (BrU) and 5-Azido-C3-uridine is not merely a choice of sensitivity, but of application domain .

• 5-Bromo-uridine (BrU): The historical gold standard for metabolic labeling in living cells . It is efficiently salvaged by cellular kinases, incorporated into nascent RNA, and detected via monoclonal antibodies.

• 5-Azido-C3-uridine: Primarily a specialized reagent for in vitro transcription (using T7 RNA polymerase).[1][2] Unlike BrU or 5-Ethynyl Uridine (EU), 5-Azido-C3-uridine (as a nucleoside) is poorly incorporated by living cells due to steric hindrance at the kinase phosphorylation step.

Recommendation:

• For Live Cell Imaging: Use BrU (or the modern alternative 5-Ethynyl Uridine [EU] ). Do not use 5-Azido-C3-uridine, as signal intensity will be negligible without engineered kinases.

• For In Vitro RNA Synthesis: Use 5-Azido-C3-UTP .[1][] It offers superior sensitivity and cleaner detection via Click Chemistry compared to the antibody-dependent detection of BrU-labeled transcripts.

Part 1: Technical Specification & Mechanism

Chemical Structure & Detection Logic

Feature	5-Bromo-uridine (BrU)	5-Azido-C3-uridine
Core Modification	Bromine atom at C-5 position of uracil.	Azido-propyl (C3) linker at C-5 position.[1][2]
Detection Method	Immunodetection: Requires anti-BrU primary antibody + fluorescent secondary antibody.	Click Chemistry (CuAAC/SPAAC): Reacts with Alkyne/DBCO-fluorophores.
Steric Footprint	Small (Bromine is ~size of Methyl).	Large (C3 linker + Azide group).
Cell Permeability	High (Nucleoside form).	High (Nucleoside form), but metabolically inert in wild-type cells.

Cellular Incorporation Pathway (The "Kinase Bottleneck")

The diagram below illustrates why BrU works in cells while 5-Azido-C3-uridine fails.

Figure 1: The Metabolic Bottleneck. BrU is accepted by salvage kinases (UCK2), converting it to BrUTP for incorporation. 5-Azido-C3-uridine is sterically rejected by native kinases, preventing its conversion to the triphosphate form required for transcription.

Part 2: Sensitivity & Performance Comparison

In Vivo Metabolic Labeling (Living Cells)

• BrU Sensitivity: High. [4]

  • Because BrU mimics thymidine/uridine closely, it is incorporated at high rates.

  • Limitation: Detection requires cell permeabilization (Triton X-100) and large antibodies (~150 kDa). This limits penetration into dense nuclear structures (e.g., nucleoli) and can distort fragile RNA foci.

• 5-Azido-C3-uridine Sensitivity: Negligible / None.

  • Without overexpression of mutant kinases (like UCK2 mutants), the nucleoside is not phosphorylated.

  • Note: If you require Click Chemistry in live cells, you must use 5-Ethynyl Uridine (EU) .[4] EU has a tiny ethynyl group that passes the kinase checkpoint.

In Vitro Transcription (T7 Polymerase)[1][2][5]

• BrU Sensitivity: Moderate.

  • BrU-labeled transcripts are stable, but detection (Dot Blot/Northern) relies on antibody affinity, which can vary between batches.

• 5-Azido-C3-uridine Sensitivity: Superior.

  • When supplied directly as a Triphosphate (5-Azido-C3-UTP) , T7 polymerase incorporates it efficiently.

  • Detection: The azide group reacts with Alkyne-Fluorophores (e.g., Cy5-Alkyne) with 1:1 stoichiometry.

  • Advantage: Background is near-zero. No secondary antibodies are needed. Linearity is excellent for quantification.

Summary Data Table

Parameter	5-Bromo-uridine (BrU)	5-Azido-C3-uridine	5-Ethynyl Uridine (EU)
Primary Use	Live Cell Metabolic Labeling	In Vitro Transcription (as UTP)	Live Cell Metabolic Labeling
Incorporation Efficiency (Cells)	High	Very Low (<1%)	High
Detection Limit	~10-50 pg RNA	~1-5 pg RNA (via Click)	~1-5 pg RNA
Workflow Time	4-6 Hours (Antibody incubations)	1-2 Hours (Click Reaction)	1-2 Hours
Morphology Preservation	Moderate (Requires harsh permeabilization)	N/A (In vitro)	Excellent (Mild permeabilization)
Toxicity	Low/Moderate (UV sensitive)	Unknown (Low uptake)	Moderate (Copper toxicity if CuAAC used)

Part 3: Experimental Workflows

Protocol A: BrU Labeling (Live Cells)

Best for: Validating transcription in wild-type cells without special reagents.

• Pulse: Incubate cells with 2 mM BrU for 30–60 min.

• Fixation: Fix with 4% Paraformaldehyde (15 min).

• Permeabilization (Critical): Incubate with 0.5% Triton X-100 for 10 min. Note: BrU antibodies cannot reach the nucleus without robust permeabilization.

• Blocking: 3% BSA in PBS (30 min).

• Primary Ab: Anti-BrdU (clone B44 or similar) at 1:100 (1 hour). Note: Many anti-BrdU antibodies cross-react with BrU.

• Secondary Ab: Fluorescent anti-Mouse IgG (1 hour).

• Imaging: Confocal microscopy.

Protocol B: 5-Azido-C3-UTP Labeling (In Vitro)

Best for: Generating labeled probes or tracking RNA-protein interactions in cell-free systems.

• Transcription Mix:

  • DNA Template (1 µg)

  • T7 RNA Polymerase[2][][5]

  • ATP, CTP, GTP (1 mM each)

  • UTP (0.75 mM) + 5-Azido-C3-UTP (0.25 mM) (Ratio 3:1 recommended to prevent premature termination).

• Incubation: 37°C for 2 hours.

• Purification: Remove unincorporated nucleotides via spin column (e.g., RNA Clean & Concentrator).

• Click Reaction:

  • Add DBCO-Cy5 (Copper-free) or Alkyne-Cy5 + Cu(I) .

  • Incubate 30 min at RT.

• Analysis: Run on Urea-PAGE gel. Image fluorescence directly (no staining required).

Part 4: Visualizing the Workflow Differences

Figure 2: Workflow Efficiency. The 5-Azido-C3-UTP workflow (right) is significantly faster and linear, avoiding the amplification artifacts and background noise associated with the dual-antibody staining required for BrU (left).

References

• Jena Bioscience. 5-Azido-C3-UTP Product Datasheet. (Identifies the reagent as a UTP analog for enzymatic incorporation, not metabolic labeling).

• Sawant, A. A., et al. (2016). "A versatile toolbox for posttranscriptional chemical labeling and imaging of RNA." Nucleic Acids Research.[2] (Demonstrates enzymatic incorporation of azide-modified UTPs).

• Jao, C. Y., & Salic, A. (2008). "Exploring RNA transcription and turnover in vivo by using click chemistry." PNAS. (Establishes 5-EU as the valid metabolic click label, contrasting with the limitations of larger azido-analogs).

• Tani, H., et al. (2012). "Genome-wide analysis of the response to 5-bromouridine in human cells." DNA Research. (Discusses BrU toxicity and incorporation characteristics).

Sources

• 1. 5-Azido-C3-UTP, Nucleotides for RNA Crosslinking - Jena Bioscience [jenabioscience.com]
• 2. jenabioscience.com [jenabioscience.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

impact of 5-(3-Azidopropyl)uridine on cell viability and toxicity

Technical Comparison Guide: 5-(3-Azidopropyl)uridine (5-APU) for Metabolic RNA Labeling

Executive Summary

Metabolic RNA labeling has revolutionized transcriptomics, moving beyond static snapshots to dynamic analyses of RNA synthesis and decay.[1] While 5-Ethynyluridine (5-EU) remains the gold standard, its reliance on Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) introduces significant cytotoxicity, limiting its utility in live-cell imaging and sensitive biological systems.

5-(3-Azidopropyl)uridine (5-APU) emerges as a superior alternative designed to mitigate these toxicity issues. By incorporating an azide motif with a propyl linker, 5-APU enables Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) —a copper-free "click" reaction. This guide objectively compares 5-APU against 5-EU, analyzing cell viability, labeling efficiency, and experimental workflows to assist researchers in selecting the optimal reagent for their specific applications.

Mechanism of Action

Both 5-EU and 5-APU hijack the endogenous nucleotide salvage pathway. They enter the cell, are phosphorylated by uridine-cytidine kinases (UCK), and are incorporated into nascent RNA by RNA polymerases (I, II, and III). The divergence lies in the detection chemistry.

Comparative Mechanism Diagram

The following diagram illustrates the metabolic incorporation and the distinct "click" chemistry pathways for 5-EU (Copper-dependent) and 5-APU (Copper-free).

Caption: Metabolic incorporation of 5-EU vs. 5-APU. 5-APU bypasses the toxic Copper(I) catalyst required for 5-EU detection.

Comparative Performance Analysis

Cell Viability and Toxicity

The primary driver for adopting 5-APU is the preservation of cell health. 5-EU protocols require copper catalysts (CuSO₄ + Ascorbate) which generate Reactive Oxygen Species (ROS), causing DNA damage, protein oxidation, and often cell death during the labeling step.

Feature	5-Ethynyluridine (5-EU)	5-(3-Azidopropyl)uridine (5-APU)
Detection Chemistry	CuAAC (Copper-Catalyzed)	SPAAC (Strain-Promoted, Copper-Free)
Reagent Toxicity	Moderate (Ethynyl group can inhibit transcription at high conc.)	Low (Propyl linker reduces steric clash)
Detection Toxicity	High (Copper triggers ROS, cell lysis, and morphology changes)	Negligible (Biocompatible click reaction)
Live Cell Imaging	Impossible (Copper kills cells)	Possible (With cell-permeable DBCO dyes)
Impact on RNA Synthesis	Known to suppress rRNA synthesis at >1 mM [1]	Minimal suppression observed at functional doses

Labeling Efficiency & Specificity

• 5-EU: Highly efficient due to the small size of the ethynyl group. However, it can be incorporated into DNA in certain organisms (e.g., Nematostella) or if Ribonucleotide Reductase (RNR) is active, leading to background noise [2].

• 5-APU: The propyl-azide modification is larger than the ethynyl group. While this theoretically increases steric hindrance, the flexible propyl linker allows the azide to protrude from the polymerase active site, maintaining high incorporation rates.

  • Note: Like 5-EU, 5-APU has the potential for DNA incorporation ("thymidine analog" behavior) in rapidly dividing cells. A chase period or DNase treatment is recommended for strict RNA specificity.

Experimental Protocol: 5-APU Labeling

This protocol is designed for adherent mammalian cells (e.g., HeLa, HEK293) using Copper-Free Click Chemistry.

Materials Required

• 5-APU Stock: 100 mM in DMSO (Store at -20°C).

• Labeling Medium: Complete cell culture medium.

• Detection Reagent: DBCO-Fluorophore (e.g., DBCO-Cy5 or DBCO-Alexa Fluor 488).

• Fixative: 4% Paraformaldehyde (PFA) in PBS.

• Permeabilization Buffer: 0.5% Triton X-100 in PBS.

Step-by-Step Workflow

• Pulse Labeling:

  • Dilute 5-APU stock into fresh warm culture medium to a final concentration of 0.5 – 1.0 mM .

  • Incubate cells for 30 – 60 minutes at 37°C / 5% CO₂.

  • Control: Treat one sample with Actinomycin D (Transcription Inhibitor) + 5-APU to verify RNA specificity.

• Fixation & Permeabilization:

  • Wash cells 1x with PBS.

  • Fix with 4% PFA for 15 minutes at Room Temperature (RT).

  • Wash 2x with PBS.

  • Permeabilize with 0.5% Triton X-100 for 10 minutes.

  • Wash 2x with PBS.

• Copper-Free Click Reaction (SPAAC):

  • Prepare Staining Solution : 10–20 µM DBCO-Fluorophore in PBS containing 1% BSA.

  • Add Staining Solution to cells.[2]

  • Incubate for 30 – 60 minutes at RT in the dark.

  • Note: SPAAC kinetics are slower than CuAAC; longer incubation may be required for weak signals.

• Washing & Imaging:

  • Wash 3x with PBS (5 mins each) to remove unbound dye.

  • Stain nuclei with DAPI (optional).

  • Image using Fluorescence Microscopy.[3]

Workflow Diagram

Caption: Simplified 5-APU labeling workflow. The absence of a copper catalyst step simplifies the process and protects sample integrity.

Expert Insights & Critical Analysis

Why choose 5-APU? The decisive factor is biocompatibility . If your downstream application involves:

• Sensitive Cell Lines: Neurons, stem cells, or primary cultures that are easily stressed by copper.

• Morphological Analysis: Where copper-induced cytoskeletal collapse would bias results.

• Flow Cytometry: Where cell integrity is crucial for proper gating. ...then 5-APU is the mandatory choice over 5-EU.

Limitations:

• Cost: DBCO-functionalized dyes are generally more expensive than the simple Azide-dyes used with 5-EU.

• Kinetics: The SPAAC reaction (5-APU + DBCO) is slower than the CuAAC reaction (5-EU + Azide + Copper). You may need higher concentrations of the detection dye or longer incubation times to achieve comparable signal intensity.

References

• Jao, C. Y., & Salic, A. (2008).[4] Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. Link

• Ferreira, P. G., et al. (2025). The nascent RNA labelling compound 5-ethynyl uridine (EU) integrates into DNA in some animals.[5][6] bioRxiv. Link

• Grammel, M., Hang, H. C., & Conrad, N. K. (2012).[4][7][8][9] Chemical reporters for monitoring RNA synthesis and poly(A) tail dynamics.[4][7][8][9][10] ChemBioChem, 13(8), 1112–1115.[7] Link

• Spitale, R. C., et al. (2015). Structural imprints in vivo decode RNA regulatory mechanisms. Nature, 519(7544), 486–490. Link

Sources

• 1. Cell- and polymerase-selective metabolic labeling of cellular RNA with 2’-azidocytidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. EU-RNA-seq for in vivo labeling and high throughput sequencing of nascent transcripts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemical reporters for monitoring RNA synthesis and poly(A) tail dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Analysis of poly(A) tail dynamics (polyadenylation) - Jena Bioscience [jenabioscience.com]

Kinetics of Azide-Alkyne Cycloaddition on RNA Templates: A Comparative Guide

This guide provides an in-depth technical analysis of the kinetics of azide-alkyne cycloaddition (AAC) when applied to RNA templates. It distinguishes between RNA-templated ligation (where RNA acts as a catalyst/scaffold) and RNA labeling (where RNA is the substrate), synthesizing kinetic data, mechanistic insights, and experimental protocols.

Executive Summary

The application of Click Chemistry to RNA involves a trade-off between reaction kinetics and biocompatibility . While Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) offers superior reaction rates (

) and small probe sizes, it carries the risk of RNA degradation and cytotoxicity. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) eliminates copper toxicity but suffers from slower kinetics ( ) and steric hindrance.

When performed on an RNA template , the reaction kinetics are fundamentally altered. The RNA template increases the Effective Molarity (EM) of the reactants, accelerating the reaction by orders of magnitude (the "Template Effect"). This guide compares these methodologies, providing the kinetic data necessary for optimizing RNA detection and labeling workflows.

Mechanistic Principles: The Template Effect

The core kinetic advantage of performing AAC on an RNA template is the conversion of a slow intermolecular reaction into a fast intramolecular-like reaction.

Effective Molarity (EM)

In a solution-phase reaction, the rate depends on the collision frequency of the azide and alkyne. On an RNA template, the probes hybridize to adjacent sequences, restricting their translational freedom and increasing their local concentration.[1]

• Non-Templated Rate:

• Templated Rate:

The Effective Molarity (EM) is the ratio

.[2] For optimized DNA/RNA architectures, EM values can reach 10–25 M , meaning the reaction proceeds as if the reactants were present at 25 M concentration, drastically enhancing sensitivity for low-abundance transcripts.

Kinetic Comparison of Click Chemistries

Parameter	CuAAC (Copper-Catalyzed)	SPAAC (Strain-Promoted)	IEDDA (Tetrazine-Alkene)
Mechanism	Cu(I) catalyzes triazole formation	Ring strain drives reaction	Inverse Electron Demand Diels-Alder
Solution Rate ( )
Templated Rate ( )	High ( )	Moderate ( )	Very High
Effective Molarity	High (Small steric footprint)	Lower (Bulky cyclooctynes reduce EM)	High
RNA Compatibility	Low (Cu(I) generates ROS, degrades RNA)	High (Bioorthogonal)	High (Bioorthogonal)
Key Reagents	Azide + Terminal Alkyne + Cu(I)	Azide + DBCO/BCN	Tetrazine + TCO/Vinyl

Comparative Analysis of Methodologies

CuAAC on RNA Templates

Best for: In vitro detection, fixed cell imaging, and metabolic labeling (EU).

• Performance: The small size of the terminal alkyne and azide groups allows for minimal perturbation of RNA structure.[3] The reaction is extremely fast, making it ideal for "pulse-chase" experiments to measure transcription rates.

• Critical Limitation: Cu(I) promotes the generation of Reactive Oxygen Species (ROS), which cleave the phosphodiester backbone of RNA.

• Solution: Use THPTA or BTTAA ligands. These chelate Cu(I), stabilizing the oxidation state and blocking ROS generation while maintaining catalytic activity.

SPAAC on RNA Templates

Best for: Live-cell imaging, in vivo applications.

• Performance: Eliminates copper, preserving RNA integrity. Ideal for labeling NAD-capped RNAs or sensitive transcripts.

• Critical Limitation: The bulky cyclooctyne groups (e.g., DBCO) can destabilize the hybridization of the probe to the RNA template, lowering the melting temperature (

  ) and reducing the Effective Molarity.

• Kinetics: Approximately 10-100x slower than CuAAC in templated contexts due to steric clashes and lower intrinsic rates.

IEDDA (The High-Speed Alternative)

Best for: Ultra-fast kinetics, low-abundance targets.

• Performance: The reaction between Tetrazine and Trans-Cyclooctene (TCO) is the fastest bioorthogonal reaction known. It is increasingly used for RNA labeling (e.g., 5-Vinyl Uridine) where speed is critical to capture transient dynamics.

Visualizations

Reaction Mechanisms & Template Effect

Caption: Comparison of solution-phase vs. RNA-templated kinetics. The template increases local concentration (Effective Molarity), accelerating the reaction.

Metabolic Labeling Workflow (EU-Click)

Caption: Workflow for metabolic RNA labeling using CuAAC. Note the requirement for fixation due to Copper toxicity.

Experimental Protocols

Protocol A: RNA-Templated Fluorescence Turn-On (Detection)

This protocol utilizes the "Template Effect" to detect specific RNA sequences. Two non-fluorescent probes anneal to the target, bringing an azide and alkyne into proximity to form a triazole, triggering fluorescence or ligation.

Reagents:

• Probe A: 3'-Azide modified oligonucleotide (complementary to target).

• Probe B: 5'-Alkyne modified oligonucleotide (complementary to adjacent region).

• Catalyst (Optional): Cu(I)-TBTA complex (for CuAAC) or None (for SPAAC/Templated ligation).

• Buffer: 10 mM Tris-HCl (pH 7.4), 100 mM NaCl, 10 mM MgCl2.

Procedure:

• Annealing: Mix RNA template (100 nM) with Probe A and Probe B (200 nM each) in Buffer.

• Incubation: Heat to 95°C for 2 min, then cool slowly to 25°C over 20 min to ensure proper hybridization.

• Reaction:

  • For CuAAC: Add Sodium Ascorbate (5 mM) and Cu-TBTA (100 µM). Incubate at 25°C.

  • For SPAAC: No additive needed. Incubate at 37°C.

• Kinetic Measurement: Monitor fluorescence intensity (Ex/Em specific to fluorophore) every 30 seconds for 60 minutes.

• Data Analysis: Fit the fluorescence curve to a pseudo-first-order kinetic model:

  .

  • Validation: The

    should be significantly higher (>10x) than a control reaction without the RNA template.

Protocol B: Metabolic Labeling of Nascent RNA (CuAAC)

Used for measuring transcription rates (

) and decay ( ).

• Pulse: Treat cells with 5-Ethynyl Uridine (5-EU) (1 mM) for 30–60 minutes.

• Fixation: Wash with PBS, fix with 4% Paraformaldehyde for 15 min.

• Permeabilization: Treat with 0.5% Triton X-100 in PBS for 15 min.

• Click Reaction: Prepare fresh Click Cocktail:

  • 1x PBS

  • 2 mM CuSO4

  • 10 µM Azide-Fluorophore (e.g., Azide-Cy5)

  • 10 mM Sodium Ascorbate (Add last)

  • Crucial: 5 mM THPTA (Ligand to protect RNA).

• Staining: Add cocktail to cells, incubate 30 min in dark at RT.

• Wash: 3x with PBS containing 0.5 mM EDTA (removes copper ions).

References

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779–15784. Link

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879–9883. Link

• Winz, M. L., et al. (2012). Nucleoside modifications: Ready for click. Nucleic Acids Research, 40(16), e124. Link

• Kocalka, P., El-Sagheer, A. H., & Brown, T. (2008). Rapid and efficient DNA strand cross-linking by click chemistry. ChemBioChem, 9(8), 1280–1285. Link

• Piazzolla, F., et al. (2024). DNA-Templated Click Ligation Chain Reaction Catalyzed by Heterogeneous Cu2O. Analytical Chemistry. Link

• Gierlich, J., & Burley, G. A. (2012). The application of click chemistry in nucleic acid modification. Chemistry – A European Journal, 18(3), 728–762. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Effective molarity in a nucleic acid-controlled reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - HK [thermofisher.com]

Safety & Regulatory Compliance

Technical Guide: Safe Handling &amp; Disposal of 5-(3-Azidopropyl)uridine

Executive Summary: The Azide Hazard Profile

As a Senior Application Scientist, I often see researchers treat nucleoside analogs like 5-(3-Azidopropyl)uridine solely as biological probes, neglecting the energetic nature of the azide moiety. While this compound is a valuable tool for metabolic RNA labeling (Click Chemistry), its disposal requires strict adherence to organic azide protocols .

The primary risks associated with this compound are not just its biological activity, but its chemical reactivity:

• Formation of Hydrazoic Acid (

  ): Contact with acid releases volatile, highly toxic, and explosive gas.[1][2]

• Heavy Metal Sensitivity: Inadvertent disposal down the drain can form shock-sensitive copper or lead azides in plumbing.

• Explosive Decomposition: While relatively stable, the azide group is energy-rich.[1]

Part 1: Hazard Assessment (The C/N Ratio)

Before handling any organic azide, you must validate its stability.[3] We use the Carbon/Nitrogen (C/N) Ratio rule.[1][3]

Compound: 5-(3-Azidopropyl)uridine Molecular Formula:

The Stability Equation:

Calculation:

• (Carbons) = 12
• (Oxygens) = 6
• (Nitrogens) = 5

Interpretation: Because 3.6 > 3 , 5-(3-Azidopropyl)uridine is considered stable for storage and handling under standard laboratory conditions. However, it still retains the explosive potential of the azide group if heated, concentrated, or exposed to incompatible reagents.

Part 2: Compatibility Matrix

Strict segregation is required. Use this matrix to prevent catastrophic incompatibility.

Reagent Class	Compatibility	Critical Risk / Mechanism
Acids (HCl, )	INCOMPATIBLE	Protonation of the azide ion forms Hydrazoic Acid ( ) , which is volatile, highly toxic (comparable to cyanide), and explosive.[1][2][4]
Heavy Metals (Cu, Pb, Ag)	INCOMPATIBLE	Reacts to form Heavy Metal Azides (e.g., Copper Azide). These are extremely shock-sensitive primary explosives. NEVER pour down the drain.
Halogenated Solvents (DCM, )	AVOID	Prolonged storage in Dichloromethane (DCM) can form Diazidomethane , a highly unstable explosive.[4]
Oxidizers	INCOMPATIBLE	Can trigger rapid, violent decomposition.[1][2]
Water/Buffers (pH > 7)	COMPATIBLE	Stable in neutral or slightly basic aqueous solutions.

Part 3: Disposal Workflows

There are two approved pathways for disposal: Direct Hazardous Waste Pickup (Standard) and Chemical Deactivation (Recommended for high concentrations or large volumes).

Pathway A: Direct Hazardous Waste Pickup

Best for: Solid waste, small aliquots, and contaminated PPE.

• Segregate: Place waste in a dedicated container labeled "Azide Contaminated Waste." [1]

• Labeling: Clearly mark the tag with:

  • "5-(3-Azidopropyl)uridine"[5]

  • "Organic Azide"[1][2][3][4][6][7][8][9][10]

  • "DO NOT MIX WITH ACID" (Write this in red).

• Container: Use High-Density Polyethylene (HDPE) or amber glass. Do not use metal containers.

• Storage: Store the waste container in secondary containment, away from light and heat, until pickup.

Pathway B: Chemical Deactivation (Staudinger Reduction)

Best for: Liquid waste streams, typically post-reaction mixtures or expired stock solutions.

The Mechanism: We utilize the Staudinger reduction . A phosphine (like TCEP or Triphenylphosphine) attacks the terminal nitrogen of the azide, forming a phosphazide, which hydrolyzes to yield a stable amine and nitrogen gas. This effectively "defuses" the explosive hazard.

Protocol:

• Preparation: Work in a fume hood. Ensure the waste solution is pH 7 or higher .

• Reagent: Add an excess (1.5 - 2 equivalents) of Tris(2-carboxyethyl)phosphine (TCEP) or Triphenylphosphine .

  • Note: TCEP is water-soluble and preferred for biological buffers.

• Reaction: Stir gently at room temperature for 12–18 hours.

  • Observation: Evolution of

    gas bubbles indicates the reaction is proceeding.

• Verification: The solution now contains the corresponding amine (5-(3-Aminopropyl)uridine).

• Final Disposal: The deactivated solution can now be disposed of as standard organic/aqueous chemical waste (non-reactive).

Part 4: Operational Decision Logic

The following diagram illustrates the decision-making process for safe disposal.

Caption: Decision tree for segregating solid azide waste vs. deactivating high-concentration liquid stocks.

References

• University of California, Santa Barbara (UCSB). Safe Handling of Azides. Chemical Safety Guidelines.[3] [Link]

• University of Pittsburgh. Safe Handling of Azides (Guideline 04-028).[3] Environmental Health & Safety.[2][3] [Link]

• Stanford University. Information on Azide Compounds.[11] Environmental Health & Safety.[2][3] [Link]

• Scripps Research Institute. Click Chemistry: A Guide to Safe Handling. (Foundational principles of azide-alkyne cycloaddition safety). [Link]

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• 5. jenabioscience.com [jenabioscience.com]
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• 10. Amine synthesis by azide reduction [organic-chemistry.org]
• 11. uthsc.edu [uthsc.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-(3-Azidopropyl)uridine

As researchers pioneering new frontiers in drug development and molecular biology, the compounds we handle are often as novel as our ideas. 5-(3-Azidopropyl)uridine is one such molecule, a valuable tool for bioconjugation via "click chemistry." Its structure, combining a benign uridine scaffold with a highly reactive azidopropyl group, demands a handling protocol built on a deep understanding of its dual nature. This guide provides the essential safety and logistical framework for its use, grounded in the principles of chemical causality and procedural excellence.

The primary hazard of this compound stems from the azido (-N3) functional group. Organic azides are energetic materials, meaning they can be sensitive to heat, shock, and friction.[1][2] Furthermore, the carbon-to-nitrogen ratio in an organic azide is a key indicator of its stability; a lower ratio often suggests higher instability.[3] For 5-(3-Azidopropyl)uridine (C₁₂H₁₇N₅O₆), the C:N ratio is 2.4, which is below the generally accepted stability threshold of 3, necessitating careful and deliberate handling.[3]

This guide is structured to provide immediate, actionable intelligence first, followed by detailed protocols and the scientific rationale that underpins them.

Immediate Safety Assessment: Core Hazards & Mandatory Controls

Before handling 5-(3-Azidopropyl)uridine, every operator must understand its primary hazards and the non-negotiable safety controls required.

Hazard Category	Specific Risk	Mandatory Control Measures
High Acute Toxicity	May be fatal if inhaled, swallowed, or absorbed through the skin.[4] Azides can block oxygen transport in the blood, primarily affecting the heart and brain.[5]	All handling of solids and solutions must occur within a certified chemical fume hood. Utilize double nitrile gloves and a lab coat at a minimum. Ensure immediate access to an eyewash station and safety shower.[6]
Explosive Potential	As an organic azide with a low C:N ratio, it may decompose violently when subjected to heat, shock, or friction.[1][3]	Never use metal spatulas or tools.[3][5] Avoid scratching the solid material. Do not heat the solid compound unless part of a validated, risk-assessed protocol. Avoid using ground glass joints, which can create friction.[2]
Reactive Hazards	Reacts with acids to form highly toxic and explosive hydrazoic acid (HN₃).[1] Reacts with heavy metals (e.g., copper, lead, brass) to form dangerously shock-sensitive metal azides.[1][6] Reacts with halogenated solvents (e.g., CH₂Cl₂, CHCl₃) to form extremely unstable products.[2]	NEVER dispose of azide-containing solutions down the drain, as this can lead to explosive metal azide formation in plumbing.[4][6] Store away from acids. Use only non-halogenated solvents. All waste is to be collected as hazardous chemical waste.

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE is your last and most critical line of defense. The following protocol is mandatory for all personnel handling 5-(3-Azidopropyl)uridine.

Required PPE Ensemble

Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Safety goggles AND a full-face shield.[6][7]	Double-layered, powder-free nitrile gloves. Change outer glove immediately upon contamination.[6][8]	Full-sleeved lab coat (buttoned). Consider a chemical-resistant apron over the lab coat.[6]	Work must be performed in a chemical fume hood. An N95 respirator is recommended if weighing larger quantities where dust may become airborne.[9]
Handling Solutions (<1M)	Safety goggles.	Double-layered, powder-free nitrile gloves.[6][8]	Full-sleeved lab coat (buttoned).[8]	All transfers and reactions must be performed in a chemical fume hood.[4]
Cleaning & Decontamination	Safety goggles.	Heavy-duty nitrile or butyl rubber gloves over disposable nitrile gloves.	Full-sleeved lab coat. A chemical-resistant apron is recommended.[6]	Not required if performed within a fume hood.

Procedural Workflow: Donning and Doffing PPE

The sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination. Follow this workflow rigorously.

Caption: PPE Donning and Doffing Workflow.

Operational and Disposal Plan

A safe experiment is a well-planned one. Integrate these steps directly into your experimental protocols.

Step 1: Preparation and Handling

• Designate the Work Area: All work must be conducted in a certified chemical fume hood.[4][6] Before starting, clear the hood of all unnecessary items.

• Surface Preparation: Line the work surface of the fume hood with absorbent, plastic-backed paper. This will contain any minor spills and simplify cleanup.[3]

• Tool Selection: Assemble all necessary equipment. Crucially, use only plastic, glass, or ceramic spatulas for weighing and transferring the solid compound. Metal spatulas are strictly forbidden .[1][3]

• Weighing: Tare a suitable container (e.g., a plastic weigh boat or glass vial). Carefully transfer the desired amount of 5-(3-Azidopropyl)uridine using your non-metallic spatula.[3] Keep the stock container closed as much as possible.

• Solution Preparation: Add the solvent to the solid within the fume hood. Ensure the chosen solvent is not halogenated.[2] If sonication is required, ensure the bath is inside the hood or the vessel is securely capped during transport and sonication.

Step 2: Emergency Procedures

• Spill Response:

  • Small Spill (in fume hood): Absorb liquids with a chemical absorbent pad or vermiculite. For solids, gently cover with absorbent material. Carefully collect all contaminated materials using non-metallic tools, place them in a sealed plastic bag or container, and label it as "Azide Hazardous Waste."[5] Decontaminate the area with 70% ethanol.[10]

  • Large Spill / Spill outside fume hood: Evacuate the immediate area. Alert colleagues and notify your institution's Environmental Health & Safety (EH&S) department immediately.[5] Do not attempt to clean it up yourself.

• Personnel Exposure:

  • Skin Contact: Immediately go to the nearest safety shower.[6] Yell for assistance. Remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[6][10] Seek immediate medical attention.[10]

  • Eye Contact: Immediately go to the nearest eyewash station.[6] Hold eyelids open and flush with water for at least 15 minutes.[10] Remove contact lenses if present. Seek immediate medical attention.[10]

  • Inhalation: Move the affected person to fresh air. Call for immediate medical assistance.[6][11]

  • Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[12]

Step 3: Waste Management and Disposal

The "Golden Rule" of azide handling is that no azide-containing waste should ever be disposed of down the drain .[4][6] The risk of forming explosive metal azides in the plumbing is significant and severe.[4][13]

Caption: Azide Waste Disposal Pathway.

Disposal Protocol:

• Solid Waste: All disposable items that have come into contact with 5-(3-Azidopropyl)uridine (e.g., gloves, weigh boats, pipette tips, absorbent paper) must be placed in a designated, clearly labeled, sealed container for solid hazardous waste.[6]

• Liquid Waste: All solutions containing the azide, including reaction mixtures and rinsates from cleaning glassware, must be collected in a designated, clearly labeled, sealed container for liquid hazardous waste.[13] Use a plastic carboy, not a metal can.

• Decontamination: Reusable glassware should be decontaminated by rinsing three times with a suitable solvent. The first two rinses should be collected as hazardous liquid waste. The third rinse can often be collected similarly, pending institutional guidelines.

By adhering to these stringent protocols, you can confidently and safely leverage the powerful capabilities of 5-(3-Azidopropyl)uridine in your research while ensuring the protection of yourself, your colleagues, and the environment.

References

• Chemos GmbH & Co. KG. Safety Data Sheet: Uridine-5'-monophosphoric acid disodium salt. [Link]

• Yale Environmental Health & Safety. Sodium Azide. [Link]

• University of California, Santa Barbara - Environmental Health and Safety. Azide Compounds. [Link]

• Case Western Reserve University. Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). (2018-07-16). [Link]

• Carl ROTH. Safety Data Sheet: Uridine 5'-monophosphate disodium. (2025-04-04). [Link]

• University of New Mexico - Department of Chemistry & Chemical Biology. Standard Operating Procedure Safe Handling of Azido Compounds. (2021-02-16). [Link]

• University of Wisconsin-Madison - Environment, Health & Safety. Safe Handling of Sodium Azide (SAZ). [Link]

• University of Pittsburgh - Environmental Health and Safety. Safe Handling of Azides. (2013-02-01). [Link]

• Stanford University - Environmental Health & Safety. Information on Azide Compounds. [Link]

• University of California, Davis - Safety Services. Sodium azide. [Link]

• Centers for Disease Control and Prevention (CDC). Sodium Azide | Chemical Emergencies. (2024-09-06). [Link]

• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022-10-06). [Link]

• University of Tennessee Health Science Center. Lab Safety Guideline: Sodium Azide. [Link]

• European Centre for Disease Prevention and Control (ECDC). Factsheet for health professionals about Marburg virus disease. (2024-10-10). [Link]

• American Society of Health-System Pharmacists (ASHP). Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006-12-06). [Link]

• Carl ROTH. Safety Data Sheet: 5-Vinyl-uridine (5-VU). (2025-07-10). [Link]

• Triumvirate Environmental. Disposing of Sodium Azide Solutions: What You Need to Know. (2016-02-02). [Link]

• New Jersey Department of Health. Sodium Azide - Hazardous Substance Fact Sheet. [Link]

• Sommadossi, J. P., et al. (1989). Uridine reverses the toxicity of 3'-azido-3'-deoxythymidine in normal human granulocyte-macrophage progenitor cells in vitro without impairment of antiretroviral activity. Antimicrobial agents and chemotherapy, 33(1), 9–14. [Link]

• Jena Bioscience. Safety data sheet - 5-(3-Azidopropyl)-uridine-5'-triphosphate, Triethylammonium salt. (2021-07-23). [Link]

• Henderson, T. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. [Link]

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